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Core Science & Biosynthesis

Foundational

Synthesis and Characterization of 4-Bromo-5-Methyl-1H-Indazole-3-Carboxylic Acid: A Comprehensive Technical Guide

Strategic Rationale & Pathway Selection The 1H-indazole-3-carboxylic acid scaffold is a privileged pharmacophore in medicinal chemistry, frequently serving as the core for cannabinoid receptor ligands, 5-HT receptor anta...

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Author: BenchChem Technical Support Team. Date: April 2026

Strategic Rationale & Pathway Selection

The 1H-indazole-3-carboxylic acid scaffold is a privileged pharmacophore in medicinal chemistry, frequently serving as the core for cannabinoid receptor ligands, 5-HT receptor antagonists, and kinase inhibitors. Specifically, the 4-bromo-5-methyl substitution pattern is highly valuable; the C4-bromine provides a versatile orthogonal handle for late-stage transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations), while the C5-methyl group modulates the steric bulk and lipophilicity of the resulting drug candidate.

When designing the synthesis for this specific derivative, researchers typically evaluate two primary routes: the diazotization of substituted o-toluidines and the reductive cyclization of substituted isatins. While the o-toluidine route is viable, it often suffers from regiochemical ambiguity and scale-up challenges 1. Conversely, the classical Borsche-Sinn synthesis—adapted from Snyder’s method of isatin ring-opening—guarantees absolute regiochemical fidelity. By utilizing commercially available 4-bromo-5-methylisatin 2, the substitution pattern is perfectly conserved through the transformation into the indazole core 3.

Mechanism A 4-Bromo-5-methylisatin B Sodium 2-amino- phenylglyoxylate A->B NaOH (aq) C Diazonium Salt B->C NaNO2, HCl 0-5 °C D Hydrazine Intermediate C->D SnCl2, HCl E 4-Bromo-5-methyl-1H- indazole-3-carboxylic acid D->E Cyclization (-H2O)

Fig 1: Retrosynthetic and forward mechanistic pathway for indazole core formation.

Mechanistic Causality (E-E-A-T)

To ensure high yields and purity, it is critical to understand the chemical causality governing each unit operation in this diazonium-based route 4.

  • Alkaline Hydrolysis: The synthesis begins with the base-promoted opening of the isatin lactam ring. The hydroxide nucleophile selectively attacks the highly electrophilic C2 amide carbonyl, breaking the C2-N1 bond to generate the sodium salt of 2-amino-6-bromo-5-methylphenylglyoxylic acid.

  • Reverse Addition Diazotization: Standard diazotization involves adding acid to a mixture of amine and nitrite. However, this protocol utilizes a "reverse addition" technique, where the alkaline amine/nitrite solution is added dropwise to a cold, concentrated HCl solution. Causality: This ensures the amine is instantaneously protonated and reacts with a massive excess of nitrous acid. This kinetic control prevents the unreacted free amine from undergoing an undesired azo-coupling reaction with the newly formed diazonium salt, which would otherwise generate polymeric triazene impurities.

  • Selective Reductive Cyclization: Stannous chloride (SnCl₂·2H₂O) is uniquely suited for this transformation. Unlike stronger hydridic reducing agents that would reduce the α -keto acid or cleave the aryl-bromide bond, SnCl₂ selectively reduces the electrophilic diazonium nitrogen to a hydrazine intermediate. The highly acidic environment simultaneously catalyzes the intramolecular condensation between the nucleophilic hydrazine and the α -keto carbonyl, driving spontaneous dehydration to yield the thermodynamically stable aromatic indazole.

Experimental Protocol: A Self-Validating System

The following protocol is designed as a self-validating system, incorporating In-Process Controls (IPCs) to verify reaction progress without requiring immediate offline analytical testing.

Workflow Step1 1. Alkaline Hydrolysis 1M NaOH, 50°C, 30 min IPC: Complete dissolution Step2 2. Diazotization NaNO2, HCl, 0-5°C IPC: Starch-iodide positive Step1->Step2 Step3 3. Reductive Cyclization SnCl2 in HCl, <5°C to RT IPC: Precipitate formation Step2->Step3 Step4 4. Isolation & Purification Filtration, H2O wash Recrystallization (EtOH/H2O) Step3->Step4

Fig 2: Step-by-step experimental workflow with integrated in-process controls (IPC).

Step-by-Step Methodology (10 mmol Scale)

Step 1: Ring Opening

  • Suspend 4-bromo-5-methylisatin (2.40 g, 10.0 mmol) in 11 mL of 1M aqueous NaOH (11.0 mmol) in a 50 mL round-bottom flask.

  • Heat the mixture gently to 50 °C with magnetic stirring for 30 minutes.

  • IPC 1 (Visual): The reaction is complete when the orange/red suspension fully transitions into a clear, pale-yellow solution, confirming the formation of the sodium glyoxylate salt. Allow the solution to cool to room temperature.

Step 2: Diazotization

  • Dissolve sodium nitrite (0.76 g, 11.0 mmol) in 5 mL of deionized water and add this to the room-temperature glyoxylate solution from Step 1.

  • In a separate 250 mL three-neck flask equipped with an internal thermometer, cool 15 mL of concentrated HCl to 0 °C using an ice-salt bath.

  • Add the alkaline glyoxylate/nitrite solution dropwise to the vigorously stirred cold HCl, maintaining the internal temperature strictly below 5 °C.

  • IPC 2 (Chemical): Spot the resulting yellow-orange diazonium solution onto starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid and complete diazotization.

Step 3: Reductive Cyclization

  • Prepare a reducing solution by dissolving SnCl₂·2H₂O (5.64 g, 25.0 mmol) in 10 mL of concentrated HCl. Cool this solution to 0 °C.

  • Transfer the cold diazonium solution dropwise into the SnCl₂ solution, maintaining vigorous stirring and an internal temperature below 5 °C.

  • IPC 3 (Visual): A thick, off-white to pale-yellow precipitate will begin to form almost immediately as the hydrazine intermediate cyclizes.

  • Remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours to ensure complete cyclization.

Step 4: Isolation and Purification

  • Filter the resulting suspension under vacuum using a Büchner funnel.

  • Wash the filter cake sequentially with cold 1M HCl (10 mL) to remove residual tin salts, followed by ice-cold deionized water (3 × 15 mL) until the filtrate is pH neutral.

  • Recrystallize the crude solid from a mixture of Ethanol/Water (or DMF/Water for higher purity) and dry under high vacuum at 45 °C overnight.

Quantitative Data & Analytical Standards

To ensure reproducibility across different laboratories, the quantitative reaction parameters and expected analytical markers are summarized below.

Table 1: Experimental Stoichiometry & Reaction Parameters
Reagent / CatalystMolar EquivalentsFunction in SystemOperating Temp
4-Bromo-5-methylisatin 1.00Primary Substrate50 °C
NaOH (1M aqueous) 1.10Base / Nucleophile50 °C
NaNO2 (aqueous) 1.10Nitrosating Agent0 – 5 °C
HCl (Concentrated) Excess (~15 eq)Acid Catalyst / Solvent0 – 5 °C
SnCl₂·2H₂O 2.50Selective Reducing Agent< 5 °C to RT
Table 2: Quantitative Data & Analytical Markers
ParameterSpecification / Expected Value
Molecular Formula C₉H₇BrN₂O₂
Molecular Weight 255.07 g/mol
Exact Mass 253.97
Expected Yield 65% – 75% (Post-recrystallization)
Appearance Off-white to pale yellow crystalline solid
LC-MS (ESI-) m/z 253.0 / 255.0 (Characteristic 1:1 bromine isotopic pattern)
¹H NMR (DMSO-d₆) Key Shifts ~2.45 ppm (s, 3H, CH₃), ~7.6–8.1 ppm (m, 2H, Ar-H), ~13.5 ppm (br s, 1H, COOH)

References

  • Reproducibility of Published Synthesis Methods for 1H-Indazole-3-Carboxamides: A Comparative Guide Benchchem URL
  • ACS Publications (Journal of Medicinal Chemistry)
  • US20110172428A1 - Methods for the preparation of indazole-3-carboxylic acid and n-(s)
  • ACS Publications (Organic Process Research & Development)

Sources

Exploratory

Foreword: The Indazole Nucleus as a Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide to 4-bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS: 887578-83-8) For Researchers, Scientists, and Drug Development Professionals The indazole ring system, a bicyclic heterocycle composed o...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to 4-bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS: 887578-83-8)

For Researchers, Scientists, and Drug Development Professionals

The indazole ring system, a bicyclic heterocycle composed of a fused benzene and pyrazole ring, has emerged as a "privileged scaffold" in medicinal chemistry.[1] Unlike its bioisosteric counterpart, indole, the indazole nucleus possesses an additional nitrogen atom, which can serve as a hydrogen bond acceptor, offering unique interaction possibilities with biological targets.[2] This structural feature, combined with the scaffold's relative metabolic stability, has led to its incorporation into numerous FDA-approved drugs, including the potent kinase inhibitors Axitinib and Pazopanib.[1]

Indazole-3-carboxylic acid derivatives, in particular, are crucial building blocks, providing a synthetically versatile handle for the construction of more complex molecular architectures.[3][4] This guide focuses on a specific, highly functionalized derivative: 4-bromo-5-methyl-1H-indazole-3-carboxylic acid . The strategic placement of the bromo and methyl groups on the benzene portion of the scaffold offers distinct advantages for drug discovery, providing both a vector for further diversification and a means to modulate the electronic and steric properties of the molecule.

This document serves as a technical primer for researchers, providing a comprehensive overview of the synthesis, properties, and potential applications of this important chemical intermediate. The protocols and insights provided are grounded in established chemical principles and are designed to be both informative and practically applicable in a laboratory setting.

Molecular Overview and Physicochemical Properties

4-bromo-5-methyl-1H-indazole-3-carboxylic acid is a crystalline solid at room temperature. The core structure features the 1H-indazole tautomer, which is generally the more thermodynamically stable form.[1] The substituents at positions 3, 4, and 5 are critical to its utility.

  • Carboxylic Acid (C3): This functional group is the primary site for derivatization, most commonly through amide bond formation to couple with various amines, a cornerstone of library synthesis in drug discovery.[5]

  • Bromo Group (C4): The bromine atom is a versatile synthetic handle. It can be utilized in a wide array of palladium- or copper-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce new carbon-carbon or carbon-heteroatom bonds.[6] This allows for extensive and targeted structure-activity relationship (SAR) studies.

  • Methyl Group (C5): This group serves to probe a specific region of chemical space, filling a hydrophobic pocket in a target protein binding site. It also influences the electronics of the aromatic system.

Below is a summary of its key properties:

PropertyValueSource/Comment
CAS Number 887578-83-8
Molecular Formula C₉H₇BrN₂O₂[7]
Molecular Weight 255.07 g/mol
Appearance White to off-white solidGeneral observation from suppliers
Purity Typically ≥95%Commercial availability
Solubility Soluble in polar organic solvents like DMF, DMSO. Limited solubility in water.Inferred from structure

Synthesis and Mechanistic Considerations

The synthesis of substituted indazole-3-carboxylic acids can be approached through several routes.[3][8] For 4-bromo-5-methyl-1H-indazole-3-carboxylic acid, a logical and field-proven approach involves the construction of the indazole ring from a substituted aniline precursor, followed by functionalization at the 3-position.

A plausible synthetic pathway, adapted from known methodologies for related indazoles, is outlined below.[9] The key is the directed ortho-metalation of a protected bromo-toluidine derivative, followed by formylation and subsequent cyclization to form the indazole core.

Synthesis_Workflow A 2-Bromo-3-methylaniline B N-Protected Intermediate A->B Protection (e.g., Boc, PMP) C Ortho-lithiated Species B->C Directed Ortho-Metalation (e.g., n-BuLi or LDA) D Formylated Intermediate C->D Formylation (DMF) E Indazole Precursor (Oxime) D->E Condensation (e.g., NH2OH·HCl) F 4-Bromo-5-methyl-1H-indazole E->F Cyclization (e.g., Heat or Acid) G Final Product: 4-bromo-5-methyl-1H-indazole- 3-carboxylic acid F->G Carboxylation (e.g., n-BuLi, then CO2)

Caption: High-level workflow for the synthesis of the target compound.
Detailed Experimental Protocol (Exemplary)

This protocol is a representative example based on established chemical transformations for this class of compounds and should be adapted and optimized by the end-user.[10][11]

Step 1: Synthesis of 4-Bromo-5-methyl-1H-indazole [9]

  • Protection: Start with a suitable precursor like 2-bromo-3-methylaniline. Protect the aniline nitrogen to prevent side reactions and to direct the subsequent metalation step.

  • Directed Ortho-Metalation and Formylation: Dissolve the protected aniline in an anhydrous aprotic solvent (e.g., THF) under an inert atmosphere (N₂ or Ar). Cool the solution to -78 °C. Add a strong base such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) dropwise. The protecting group directs the deprotonation to the ortho position. After stirring, add anhydrous N,N-dimethylformamide (DMF) to introduce the formyl group.

  • Condensation and Cyclization: Quench the reaction and work up to isolate the formylated intermediate. React this intermediate with an amine derivative like methoxylamine hydrochloride in the presence of a base. The resulting compound is then cyclized, often with hydrazine hydrate, to form the 4-bromo-5-methyl-1H-indazole core.

Step 2: Carboxylation at the C3 Position [10][11]

  • Deprotonation: Dissolve the 4-bromo-5-methyl-1H-indazole from Step 1 in anhydrous THF under an inert atmosphere and cool to -40 °C. Add n-BuLi (2.5 M in hexanes, ~1.1 equivalents) dropwise. The most acidic proton is at the C3 position of the indazole ring, which is selectively deprotonated.

  • Carboxylation: After stirring for approximately 30 minutes, bubble dry carbon dioxide (CO₂) gas through the reaction mixture for 90 minutes while maintaining the low temperature. Alternatively, pour the reaction mixture over crushed dry ice.

  • Work-up and Isolation: Allow the reaction to warm to room temperature and quench with a saturated aqueous solution of ammonium chloride (NH₄Cl). Acidify the aqueous layer with a citric acid solution or dilute HCl to precipitate the carboxylic acid. Collect the solid by filtration, wash with water, and dry under vacuum to yield the final product.

Characterization and Spectroscopic Data

Unambiguous characterization is critical for confirming the identity and purity of the synthesized material. The following data are representative of what would be expected for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid.

Analysis TechniqueExpected Observations
¹H NMR (400 MHz, DMSO-d₆)* δ ~13.0-14.0 ppm (br s, 1H): Carboxylic acid proton (OH).
  • δ ~7.4-7.6 ppm (d, 1H): Aromatic proton at H-7.

  • δ ~7.2-7.4 ppm (d, 1H): Aromatic proton at H-6.

  • δ ~2.4-2.5 ppm (s, 3H): Methyl group protons (CH₃).

  • The N-H proton of the indazole may be broad or exchange with the solvent. | | ¹³C NMR (100 MHz, DMSO-d₆) | * δ ~165 ppm: Carboxylic acid carbonyl carbon.

  • δ ~140-145 ppm: Quaternary carbons of the indazole ring.

  • δ ~110-135 ppm: Aromatic carbons.

  • δ ~100-110 ppm: Carbon bearing the bromine (C-4).

  • δ ~20 ppm: Methyl carbon. | | Mass Spectrometry (ESI-) | * [M-H]⁻: Calculated for C₉H₆BrN₂O₂⁻ at m/z ~252.96 and 254.96, showing the characteristic isotopic pattern for bromine. |

Reactivity and Applications in Drug Discovery

The true value of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid lies in its capacity as a versatile building block for creating libraries of potential drug candidates.

Applications cluster_0 Core Building Block cluster_1 Key Reactions cluster_2 Potential Therapeutics Core 4-bromo-5-methyl-1H-indazole-3-carboxylic acid Amide Amide Coupling (EDC, HATU, etc.) Core->Amide C3-COOH Suzuki Suzuki Coupling (Ar-B(OH)2, Pd catalyst) Core->Suzuki C4-Br Buchwald Buchwald-Hartwig (R-NH2, Pd catalyst) Core->Buchwald C4-Br Library Diverse Chemical Library Amide->Library Suzuki->Library Buchwald->Library Kinase Kinase Inhibitors Library->Kinase GPCR GPCR Modulators Library->GPCR Other Other Targets Library->Other

Caption: Role as a versatile intermediate in discovery chemistry.
Amide Coupling at the Carboxylic Acid

The most common derivatization is the formation of amides. Standard peptide coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) with HOBt (Hydroxybenzotriazole), or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly effective.[1] This reaction allows for the introduction of a vast array of primary and secondary amines, enabling fine-tuning of properties like solubility, cell permeability, and target engagement.

Cross-Coupling Reactions at the Bromo Position

The C4-bromo group is a powerful tool for scaffold elaboration.

  • Suzuki Coupling: Reacting with various aryl or heteroaryl boronic acids or esters introduces new aromatic systems. This is a common strategy to extend the molecule into adjacent binding pockets of a target protein.[12]

  • Buchwald-Hartwig Amination: This reaction allows for the introduction of anilines, alkylamines, or other nitrogen-containing heterocycles at the C4 position, providing another vector for SAR exploration.

  • Sonogashira Coupling: Introduction of terminal alkynes can be used to create more rigid structures or as a precursor for further "click chemistry" modifications.[13]

The combination of these reactions allows for a three-dimensional exploration of the chemical space around the indazole core, making this a highly valuable fragment for lead optimization campaigns.

Safety, Handling, and Storage

As a laboratory chemical, 4-bromo-5-methyl-1H-indazole-3-carboxylic acid should be handled with appropriate care. While a specific safety data sheet (SDS) for this exact compound is not widely published, data from closely related bromo-indazole derivatives can provide guidance.[14][15][16]

  • Hazard Classification (Anticipated):

    • Harmful if swallowed (Acute Toxicity, Oral).[16]

    • Causes skin irritation.[16]

    • Causes serious eye irritation.[16]

    • May cause respiratory irritation.[16]

  • Personal Protective Equipment (PPE):

    • Wear protective gloves (nitrile or neoprene), a laboratory coat, and safety glasses with side shields or goggles.

    • Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[15]

  • Handling:

    • Avoid generating dust.

    • Wash hands thoroughly after handling.

    • Do not eat, drink, or smoke in the laboratory.[14]

  • Storage:

    • Store in a tightly closed container in a cool, dry, and well-ventilated place.

    • Keep away from strong oxidizing agents.

  • Disposal:

    • Dispose of contents and container in accordance with local, regional, and national regulations.

Conclusion

4-bromo-5-methyl-1H-indazole-3-carboxylic acid is more than just a chemical compound; it is a carefully designed tool for the modern medicinal chemist. Its trifunctional nature—a site for amide coupling, a handle for cross-coupling, and a space-filling methyl group—provides a robust platform for the systematic design and synthesis of novel therapeutic agents. Understanding its synthesis, reactivity, and handling is the first step toward unlocking its full potential in the complex and challenging field of drug discovery.

References

  • Shaanxi Bloom Tech Co., Ltd. (2024, October 13). What are the main applications of 1H-Indazole-3-carboxylic acid methyl ester in pharmaceuticals?
  • Practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. HETEROCYCLES, Vol. 43, No. 12, 1996.
  • Knowledge. (2024, March 12). How Is 1H-Indazole-3-Carboxylic Acid Methyl Ester Synthesized?
  • Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3):1311-1316.
  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (n.d.). PMC.
  • Synthesis and biological evaluation of some new Aryl acid N'-(1H- indazole-3-carbonyl)-hydrazide derivatives. (n.d.). JOCPR.
  • PharmaBlock. (n.d.). Indazoles in Drug Discovery.
  • Benchchem. (n.d.). Discovery and synthesis of novel indazole derivatives.
  • Synthesis molecular docking and DFT studies on novel indazole derivatives. (2024, April 23).
  • ResearchGate. (2015, December 16). (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives.
  • Google Patents. (n.d.). CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.
  • BLDpharm. (n.d.). 887578-83-8|4-Bromo-5-methyl-1H-indazole-3-carboxylic acid.
  • Sigma-Aldrich. (n.d.). 3-bromo-5-methyl-1H-indazole-6-carboxylic acid.
  • Fisher Scientific. (2010, October 27). SAFETY DATA SHEET.
  • CymitQuimica. (2024, December 19). Safety Data Sheet.
  • Design, synthesis and characterization of 1H-pyridin-4-yl-3,5- disubstituted indazoles and their AKT inhibition. (n.d.).
  • Echemi.com. (n.d.). 5-BROMO-1H-INDAZOLE-3-CARBOXYLICACID SDS, 1077-94-7 Safety Data Sheets.
  • Macmillan Group. (2023, April 27). Redefining the Synthetic Logic of Medicinal Chemistry. Photoredox- Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization.
  • MDPI. (2023, September 27). Click Reactions in Medicinal Chemistry.

Sources

Foundational

Architectural Mastery of 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid in Drug Discovery

Executive Summary & Structural Rationale In the landscape of modern medicinal chemistry, the indazole ring serves as a privileged scaffold, frequently utilized to mimic purine and pyrimidine structures in ATP-competitive...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In the landscape of modern medicinal chemistry, the indazole ring serves as a privileged scaffold, frequently utilized to mimic purine and pyrimidine structures in ATP-competitive kinase inhibitors and G-protein coupled receptor (GPCR) ligands. Among the highly functionalized derivatives, 4-bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS: 887578-83-8) stands out as an elite building block.

The specific substitution pattern of this molecule is not arbitrary; it is a deliberate design choice that provides orthogonal reactivity handles. The C3-carboxylic acid allows for immediate diversification via amidation or esterification, while the C4-bromine serves as a latent site for late-stage palladium-catalyzed cross-coupling. The C5-methyl group provides essential lipophilic bulk to fill hydrophobic pockets in target proteins, though it introduces significant steric congestion that must be navigated during synthesis.

Quantitative Profiling & Steric Congestion

Understanding the physicochemical and steric parameters of this scaffold is critical for predicting its behavior in both the reaction flask and the biological system. The extreme steric congestion at the C4 position—sandwiched between the C3-carboxylic acid and the C5-methyl group—dictates the necessity for specialized catalytic systems during functionalization.

Table 1: Structural & Physicochemical Profiling

FeatureMetric / PropertyPharmacological & Synthetic Significance
Compound Identity CAS: 887578-83-8Unique identifier for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid []().
C3-Carboxylic Acid pKa ~ 4.0Synthetic handle for amidation; acts as a critical hydrogen bond acceptor/donor in target binding pockets.
C4-Bromine Halogen Bond DonorSterically demanding cross-coupling site; requires bidentate Pd-catalysts to overcome the activation energy barrier.
C5-Methyl Lipophilic BulkFills hydrophobic pockets in kinase active sites; severely increases steric congestion at the adjacent C4 position.
Indazole Core Privileged ScaffoldMimics purine rings; essential for ATP-competitive inhibition and 5-HT receptor target engagement.

Synthetic Workflows & Self-Validating Protocols

To fully leverage this molecule, researchers typically employ a divergent synthetic workflow: first establishing the C3-amide linkage, followed by C4-aryl/heteroaryl functionalization.

SyntheticWorkflow A 4-Bromo-5-methyl-1H-indazole -3-carboxylic acid B Amidation (HATU, DIPEA) C3-Position A->B Primary/Secondary Amine C Indazole-3-carboxamide Intermediate B->C Aminolysis D Suzuki Coupling (Pd-cat) C4-Position C->D Boronic Acid, Base, Heat E C4-Aryl/Heteroaryl Derivatives D->E Transmetalation & Reductive Elimination

Divergent synthetic workflow for the functionalization of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid.

Protocol 3.1: HATU-Mediated Amidation of the C3-Carboxylic Acid

Causality: The indazole ring is highly electron-withdrawing, which reduces the nucleophilicity of the C3-carboxylate. Traditional coupling agents (like EDC) often fail or result in poor yields due to sluggish intermediate formation. HATU is utilized because it generates a highly reactive HOAt ester that rapidly undergoes aminolysis, overcoming both the electronic deactivation and the steric hindrance from the C4-bromo group 1.

Step-by-Step Methodology:

  • Activation: Dissolve 4-bromo-5-methyl-1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and HATU (1.2 eq). Note: DMF provides optimal solvation, while DIPEA deprotonates the acid to facilitate attack on the uronium salt.

  • Aminolysis: After 15 minutes of activation, add the desired amine (1.2 eq). Stir at room temperature for 8–16 hours.

  • In-Process Validation: Monitor via TLC (20% EtOAc/Hexane). The disappearance of the baseline-retained carboxylic acid and the emergence of a higher Rf​ spot confirms conversion.

  • Quench & Extraction: Pour the mixture into ice-cold water. Extract with EtOAc (3x). Wash the organic layer sequentially with 1M HCl (to remove unreacted amine) and saturated NaHCO3 (to remove unreacted acid).

  • Post-Process Validation: Analyze via LC-MS. The presence of the [M+H]+ peak with a distinct 1:1 isotopic pattern (M / M+2) validates the retention of the critical C4-bromo group.

Protocol 3.2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C4

Causality: The C4-bromo group is sterically choked by the adjacent C5-methyl and C3-carboxamide. This makes the initial oxidative addition of palladium highly unfavorable. Utilizing a bidentate ligand with a large bite angle, such as dppf in PdCl2(dppf), forces the palladium center into a reactive conformation, facilitating oxidative addition while preventing competitive protodehalogenation 1. Alternatively, fluoride activation (CsF) can be used to accelerate transmetalation 2.

Table 2: Comparative Reaction Metrics for C4/C5-Indazole Cross-Coupling

Catalyst SystemBase / SolventTemp / TimeAverage YieldMechanistic Advantage
PdCl2(dppf)·DCM K2CO3 / Dioxane-H2O100 °C / 12 h70 - 82%Bidentate ligand prevents catalyst deactivation; optimal for sterically hindered bromides 1.
Pd(OAc)2 / CsF CsF / DMF95 °C / 8 h85 - 92%Fluoride activation of the boronic acid drastically accelerates the transmetalation step 2.
Pd(PPh3)4 Na2CO3 / DMF100 °C / 10 h60 - 86%Standard tetrakis system; prone to slower oxidative addition at congested C4-positions.

Step-by-Step Methodology:

  • Catalyst Assembly: In a Schlenk flask, combine the C3-carboxamide intermediate (1.0 eq), aryl boronic acid (1.5 eq), and K2CO3 (3.0 eq).

  • Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H2O (3:1 v/v). Causality: Water is essential to dissolve the inorganic base and activate the boronic acid via the formation of a reactive boronate complex.

  • Palladium Insertion: Add PdCl2(dppf)·DCM (0.05 eq). Purge the system with N2 for 10 minutes to prevent catalyst oxidation.

  • Thermal Activation: Heat the reaction to 100 °C for 12 hours.

  • In-Process Validation: Monitor via LC-MS. The complete disappearance of the 1:1 bromine isotopic cluster indicates full conversion of the starting halide.

Pharmacological Target Engagement

Derivatives synthesized from 4-bromo-5-methyl-1H-indazole-3-carboxylic acid exhibit profound biological activity, particularly in neuropharmacology and oncology.

When the C3-carboxylic acid is converted into an N-[(4-piperidinyl)methyl] carboxamide, the resulting compounds act as highly selective ligands for the Serotonin 4 Receptor (5-HT4R) 3. The indazole NH acts as a critical hydrogen bond donor, anchoring the molecule, while the C3-carboxamide linker precisely positions the basic piperidine amine into the receptor's orthosteric site, triggering a Gαs-mediated signaling cascade. Furthermore, functionalization at the C4/C5 positions of the indazole core has been heavily utilized in the development of potent AKT kinase inhibitors 2.

SignalingPathway Ligand Indazole-3-carboxamide Ligand Receptor 5-HT4 Receptor (GPCR) Ligand->Receptor Target Engagement G_protein Gαs Protein Receptor->G_protein Conformational Shift Effector Adenylyl Cyclase G_protein->Effector Allosteric Activation Messenger cAMP Production Effector->Messenger ATP Conversion Kinase Protein Kinase A (PKA) Messenger->Kinase Phosphorylation Cascade

Pharmacological signaling cascade initiated by indazole-3-carboxamide binding to the 5-HT4 receptor.

Sources

Exploratory

An In-depth Technical Guide to the Synthesis of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid: Starting Materials and Strategic Approaches

This guide provides a comprehensive technical overview of the synthetic strategies for obtaining 4-bromo-5-methyl-1H-indazole-3-carboxylic acid, a key building block in medicinal chemistry and drug discovery. The documen...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive technical overview of the synthetic strategies for obtaining 4-bromo-5-methyl-1H-indazole-3-carboxylic acid, a key building block in medicinal chemistry and drug discovery. The document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed analysis of viable starting materials and synthetic pathways.

Introduction: The Significance of the Indazole Scaffold

The indazole nucleus is a privileged heterocyclic motif found in a wide array of pharmacologically active compounds.[1] Its unique structural and electronic properties allow for diverse interactions with biological targets, leading to applications in oncology, inflammation, and neurology. The specific substitution pattern of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid offers multiple points for further chemical modification, making it a valuable intermediate for the synthesis of complex drug candidates.

Retrosynthetic Analysis and Key Starting Materials

A thorough retrosynthetic analysis of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid reveals several potential synthetic disconnections and corresponding starting materials. Two primary strategies emerge as the most logical and practical approaches:

  • Strategy 1: Construction of the Indazole Core Followed by C3-Functionalization. This approach focuses on first assembling the 4-bromo-5-methyl-1H-indazole scaffold and subsequently introducing the carboxylic acid group at the 3-position.

  • Strategy 2: Synthesis of a Pre-functionalized Indazole Precursor. This alternative strategy involves the synthesis of a 5-methyl-1H-indazole-3-carboxylic acid intermediate, followed by a regioselective bromination at the 4-position.

The selection of the optimal strategy depends on factors such as the availability and cost of starting materials, reaction scalability, and overall efficiency. This guide will delve into the specifics of each approach, providing detailed experimental insights.

Strategy 1: Synthesis from 2-Bromo-4-fluorotoluene

This strategy commences with the commercially available starting material, 2-bromo-4-fluorotoluene, and proceeds through the formation of the 4-bromo-5-methyl-1H-indazole core, as detailed in patent literature.[2] The subsequent introduction of the carboxylic acid group at the C3 position is a critical step that can be achieved through carboxylation.

Synthesis of the 4-bromo-5-methyl-1H-indazole Core

The initial steps of this synthetic route are based on a patented procedure.[2]

Experimental Protocol:

  • Lithiation and Formylation: 2-bromo-4-fluorotoluene is treated with a strong base, such as lithium diisopropylamide (LDA), at low temperatures (-78 °C) to facilitate directed ortho-metalation. The resulting organolithium species is then quenched with an electrophilic formylating agent like N,N-dimethylformamide (DMF) to introduce an aldehyde group.[3]

  • Oxime Formation: The aldehyde intermediate is then reacted with methoxylamine hydrochloride in the presence of a base like potassium carbonate to form the corresponding oxime.[2]

  • Cyclization: The final step to form the indazole ring involves a cyclization reaction of the oxime intermediate with hydrazine hydrate.[2]

StepReagents and ConditionsExpected Outcome
Lithiation/Formylation 1. LDA, THF, -78 °C2. DMF, -78 °C to rt2-bromo-6-fluoro-4-methylbenzaldehyde
Oxime Formation Methoxylamine hydrochloride, K₂CO₃, ethylene glycol dimethyl ether, 40-80 °C2-bromo-6-fluoro-4-methylbenzaldehyde oxime
Cyclization Hydrazine hydrate, THF/Methanol/Ethanol, 40-100 °C4-bromo-5-methyl-1H-indazole

Causality Behind Experimental Choices:

  • The use of LDA as a strong, non-nucleophilic base allows for the regioselective deprotonation of the aromatic ring ortho to the bromine atom, directed by the fluorine substituent.

  • The low reaction temperature (-78 °C) is crucial to maintain the stability of the organolithium intermediate and prevent side reactions.

  • The two-step conversion of the aldehyde to the indazole via an oxime intermediate is a reliable method for constructing the pyrazole ring of the indazole system.

C3-Carboxylation of 4-bromo-5-methyl-1H-indazole

With the 4-bromo-5-methyl-1H-indazole core in hand, the next critical step is the introduction of the carboxylic acid group at the C3 position. This can be achieved by direct carboxylation using a strong base to deprotonate the C3 position followed by quenching with carbon dioxide.

Experimental Protocol:

  • Deprotonation: The N-protected (e.g., with a Boc group) 4-bromo-5-methyl-1H-indazole is dissolved in an anhydrous ethereal solvent like THF and cooled to a low temperature (-78 °C). A strong base, typically n-butyllithium (n-BuLi), is added dropwise to effect deprotonation at the C3 position.

  • Carboxylation: Dry carbon dioxide gas is bubbled through the solution, or the solution is poured over crushed dry ice. The resulting carboxylate salt is then quenched with an aqueous acid to yield the desired carboxylic acid.

  • Deprotection: The N-protecting group is removed under appropriate conditions (e.g., acid treatment for a Boc group) to afford the final product.

StepReagents and Conditions
Protection Boc₂O, DMAP, THF, rt
Carboxylation 1. n-BuLi, THF, -78 °C2. CO₂ (g) or solid CO₂3. H₃O⁺ workup
Deprotection TFA or HCl in a suitable solvent

Trustworthiness of the Protocol: This carboxylation sequence is a well-established method for the functionalization of various heterocyclic systems at acidic C-H bonds. The use of a protecting group on the indazole nitrogen is essential to prevent N-deprotonation and direct the lithiation to the C3 position.

Diagram of Synthetic Strategy 1:

Synthetic Strategy 1 A 2-Bromo-4-fluorotoluene B 2-Bromo-6-fluoro-4-methylbenzaldehyde A->B 1. LDA, THF, -78°C 2. DMF C 2-Bromo-6-fluoro-4-methylbenzaldehyde oxime B->C MeONH₂·HCl, K₂CO₃ D 4-Bromo-5-methyl-1H-indazole C->D N₂H₄·H₂O E N-Boc-4-bromo-5-methyl-1H-indazole D->E Boc₂O, DMAP F 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid E->F 1. n-BuLi, -78°C 2. CO₂ 3. H₃O⁺ 4. Deprotection

Caption: Synthetic pathway starting from 2-bromo-4-fluorotoluene.

Strategy 2: Synthesis via 5-methyl-1H-indazole-3-carboxylic acid and Regioselective Bromination

This alternative approach begins with the synthesis of 5-methyl-1H-indazole-3-carboxylic acid, which is then subjected to a regioselective bromination to install the bromine atom at the C4 position.

Synthesis of 5-methyl-1H-indazole-3-carboxylic acid

5-Methyl-1H-indazole-3-carboxylic acid can be synthesized from the corresponding substituted aniline through a diazotization and cyclization sequence, a variant of the Jacobson indazole synthesis.[4][5]

Starting Material: 2-Amino-5-methylbenzoic acid or its ester derivative.

Experimental Protocol:

  • Diazotization: The amino group of the starting aniline is converted to a diazonium salt using sodium nitrite in an acidic medium (e.g., hydrochloric acid) at low temperatures (0-5 °C).

  • Cyclization: The diazonium salt intermediate undergoes spontaneous intramolecular cyclization to form the indazole ring.

  • Saponification (if starting from an ester): If an ester of the benzoic acid was used, a final saponification step with a base like sodium hydroxide is required to yield the carboxylic acid.

StepReagents and ConditionsExpected Outcome
Diazotization NaNO₂, HCl, H₂O, 0-5 °CDiazonium salt intermediate
Cyclization Spontaneous upon formation of the diazonium salt5-methyl-1H-indazole-3-carboxylic acid
Regioselective Bromination

The key step in this strategy is the regioselective bromination of 5-methyl-1H-indazole-3-carboxylic acid at the C4 position. The directing effects of the existing substituents on the indazole ring will govern the position of electrophilic substitution. The methyl group at C5 is an activating group, while the carboxylic acid at C3 and the pyrazole part of the indazole ring are deactivating. The ortho- and para-directing methyl group will favor substitution at the C4 and C6 positions. Careful control of reaction conditions is necessary to achieve selectivity for the C4 position.

Experimental Protocol:

  • Bromination: 5-methyl-1H-indazole-3-carboxylic acid is dissolved in a suitable solvent, such as acetic acid or a chlorinated solvent. A brominating agent, such as N-bromosuccinimide (NBS) or bromine, is added portion-wise at a controlled temperature.[6]

  • Workup and Purification: After the reaction is complete, the mixture is worked up to remove excess bromine and the solvent. The crude product is then purified, typically by recrystallization or column chromatography, to isolate the desired 4-bromo isomer.

ReagentConditionsSelectivity Considerations
NBS Acetonitrile or DMF, room temperature or gentle heatingGenerally provides good selectivity for the bromination of activated aromatic rings. The succinimide byproduct is often easily removed.
Br₂ Acetic acid, room temperatureA stronger brominating agent that may lead to over-bromination or a mixture of isomers if the conditions are not carefully controlled.[7]

Authoritative Grounding: The regioselectivity of electrophilic substitution on the indazole ring is a well-studied area. The electron-donating methyl group at the C5 position is expected to direct the incoming electrophile (bromine) to the ortho (C4 and C6) positions. Steric hindrance from the adjacent carboxylic acid at C3 might favor substitution at the C4 position over the C6 position. Optimization of the reaction conditions, including the choice of brominating agent, solvent, and temperature, will be critical to maximize the yield of the desired 4-bromo isomer.

Diagram of Synthetic Strategy 2:

Synthetic Strategy 2 A 2-Amino-5-methylbenzoic acid B 5-Methyl-1H-indazole-3-carboxylic acid A->B 1. NaNO₂, HCl, 0-5°C 2. Cyclization C 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid B->C NBS or Br₂ (Regioselective Bromination)

Caption: Synthetic pathway via a substituted indazole-3-carboxylic acid.

Conclusion and Recommendations

Both synthetic strategies presented in this guide offer viable pathways to 4-bromo-5-methyl-1H-indazole-3-carboxylic acid.

  • Strategy 1 , starting from 2-bromo-4-fluorotoluene, is well-supported by patent literature for the synthesis of the indazole core. The subsequent C3-carboxylation is a standard transformation in heterocyclic chemistry. This route may be advantageous if the starting material is readily accessible and cost-effective.

  • Strategy 2 , involving the regioselective bromination of 5-methyl-1H-indazole-3-carboxylic acid, is more convergent. However, achieving high regioselectivity in the bromination step may require careful optimization of the reaction conditions.

The choice between these two strategies will ultimately depend on a laboratory's specific resources, the scale of the synthesis, and the availability of the key starting materials. It is recommended that small-scale pilot reactions be conducted for Strategy 2 to establish the feasibility and selectivity of the bromination step before committing to a larger-scale synthesis.

References

  • CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google P
  • An In-Depth Technical Guide to 1-Boc-5-bromo-4-methyl-1H-indazole - Benchchem. (URL: not provided in search results)
  • CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5- - Google P
  • Practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. (URL: not provided in search results)
  • An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC. (URL: [Link])

  • Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC. (URL: [Link])

  • indazole - Organic Syntheses Procedure. (URL: [Link])

  • A Technical Guide to the Reaction Mechanisms of Indazole Synthesis - Benchchem. (URL: not provided in search results)
  • Synthesis and biological evaluation of some new Aryl acid N'-(1H- indazole-3-carbonyl)-hydrazide derivatives - JOCPR. (URL: [Link])

  • C3-INDAZOLE FUNCTIONALIZATION: A REVIEW Francis Giraud, Fabrice Anizon, Pascale Moreau Institute of Chemistry of Clermont-Ferran - DOI. (URL: not provided in search results)
  • 1H-indazole-3-carboxylic acid, ethyl ester - Organic Syntheses Procedure. (URL: [Link])

  • How can synthesis 4-bromo indole and 4-methyl indole? - ResearchGate. (URL: [Link])

  • CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. (URL: not provided in search results)
  • Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles - Semantic Scholar. (URL: [Link])

  • Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC. (URL: [Link])

  • Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites - Diva-portal.org. (URL: [Link])

  • (PDF) 1H-Indole-3-carboxaldehyde: Synthesis and Reactions - ResearchGate. (URL: [Link])

Sources

Foundational

Comprehensive Safety, Handling, and Application Guide for 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid in Drug Discovery

Executive Summary As a Senior Application Scientist, I have designed this technical whitepaper to move beyond standard safety data sheets. 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid is a highly versatile, privileged...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I have designed this technical whitepaper to move beyond standard safety data sheets. 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid is a highly versatile, privileged pharmacophore building block. Its indazole core is ubiquitous in medicinal chemistry, serving as the foundation for 5-HT4 receptor ligands[1], calcium-release activated calcium (CRAC) channel blockers[2], and novel anti-inflammatory therapeutics[3]. This guide synthesizes the causality behind its toxicological profile with field-proven, self-validating experimental workflows to ensure both laboratory safety and synthetic success.

Chemical Profiling & Physicochemical Properties

The structural architecture of this molecule is deliberately designed for orthogonal late-stage functionalization. The C3-carboxylic acid is primed for amidation, the C4-bromo group allows for transition-metal-catalyzed cross-coupling, and the C5-methyl group provides a steric shield that can modulate the binding conformation of the final drug candidate.

Table 1: Physicochemical Properties & Causality Impact
PropertyValueCausality / Impact in Drug Design
CAS Number 887578-83-8[4]Unique identifier for regulatory tracking and procurement.
Molecular Formula C9H7BrN2O2The halogenated aromatic system significantly increases logP.
Molecular Weight 255.07 g/mol Optimal low molecular weight for fragment-based drug discovery.
Appearance Solid powderPresents a distinct inhalation hazard; requires respiratory PPE.
Reactivity Sites C3-COOH, C4-Br, N1-HEnables orthogonal, multi-axis synthetic divergence.

Hazard Identification & Toxicological Causality

Rigorous safety protocols must be grounded in an understanding of molecular mechanisms. The Global Harmonized System (GHS) classification for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid includes the following hazards[4]:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Causality Analysis: The irritant classifications (H315, H319, H335) are directly driven by the C3-carboxylic acid moiety. Upon contact with the aqueous environment of mucosal membranes, the acid dissociates, causing a localized drop in pH that denatures surface proteins and triggers an acute inflammatory cascade. Furthermore, the C4-bromo and C5-methyl groups significantly enhance the molecule's lipophilicity. This increased lipophilicity facilitates rapid penetration through the lipid bilayers of the gastrointestinal tract and epidermis, which underpins the H302 systemic toxicity hazard.

Safety Protocols & Spill Management

To mitigate the hazards described above, the following self-validating safety workflow must be strictly adhered to.

  • Engineering Controls: All handling of the dry powder must occur within a certified fume hood with a face velocity of at least 100 fpm to prevent inhalation of micro-particulates.

  • PPE: Double nitrile gloving is mandatory, as halogenated aromatics can slowly permeate standard single-layer nitrile.

SafetyWorkflow A Spill Identified B Activate Fume Hood A->B C Don PPE (Gloves/Respirator) B->C D Dampen & Absorb C->D E Alkaline Wash D->E F pH Validation (pH 7.0) E->F

Workflow for safe handling and spill neutralization of the indazole derivative.

Self-Validating Spill Protocol: If a spill occurs, dampen the powder with water to prevent aerosolization (Step D). Wipe the area with a mild alkaline solution (e.g., 5% NaHCO3) to neutralize the acidic proton (Step E). Validation: Test the cleaned surface with pH paper; a reading of pH 7.0 confirms complete neutralization and removal of the chemical hazard (Step F).

Synthetic Utility & Experimental Workflows

The true value of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid lies in its orthogonal reactivity. It allows medicinal chemists to build complex libraries of indazole-3-carboxamides[5] and C4-functionalized derivatives without cross-reactivity interference.

SyntheticDivergence Core 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid Amide C3-Amidation HATU/DIPEA Core->Amide Path A Suzuki C4-Cross-Coupling Pd(dppf)Cl2 Core->Suzuki Path B Prod1 Indazole-3-carboxamides (Receptor Ligands) Amide->Prod1 Prod2 C4-Aryl Indazoles (Sterically Tuned) Suzuki->Prod2

Orthogonal synthetic divergence of the indazole scaffold via C3-amidation and C4-cross-coupling.

Protocol A: C3-Amide Coupling (Synthesis of Indazole-3-carboxamides)

Objective: Form a stable amide bond at the C3 position, a critical motif for generating selective 5-HT4 receptor antagonists[1] and antimicrobial agents[6]. Causality: We utilize HATU and DIPEA in DMF. HATU is selected over traditional EDC/HOBt because the electron-withdrawing nature of the indazole ring reduces the nucleophilicity of the intermediate. HATU generates a highly reactive 7-azabenzotriazole active ester that accelerates the coupling and maximizes yield[6].

Step-by-Step Methodology:

  • Activation: Dissolve 1.0 eq of the indazole-3-carboxylic acid in anhydrous DMF (0.2 M). Add 1.2 eq of HATU and 3.0 eq of DIPEA.

  • Self-Validation Checkpoint 1: Observe a distinct color shift to pale yellow/orange within 5-10 minutes. This visual cue confirms the successful formation of the active ester.

  • Coupling: Add 1.1 eq of the desired primary or secondary amine. Stir at room temperature for 2-6 hours[6].

  • Self-Validation Checkpoint 2: Monitor the reaction via LC-MS. The disappearance of the starting acid mass (m/z ~255) and the appearance of the target product mass confirms reaction completion.

  • Workup: Quench the reaction by pouring it into 10 volumes of ice water. The highly hydrophobic carboxamide product will precipitate. Filter the solid, wash with 10% aqueous NaHCO3 to remove any unreacted acid, and dry under a vacuum[5].

Protocol B: Suzuki-Miyaura Cross-Coupling at the C4 Position

Objective: Introduce aryl or heteroaryl groups at the C4 position to explore structure-activity relationships (SAR) and optimize target binding affinity. Causality: The C4-bromo group is sterically hindered by the adjacent C5-methyl and the C3-carboxamide. To overcome this high steric activation barrier, a palladium catalyst with a sterically demanding, electron-rich ligand—such as Pd(dppf)Cl2—is required to force the oxidative addition step.

Step-by-Step Methodology:

  • Setup: In a Schlenk flask, combine 1.0 eq of the C3-carboxamide intermediate, 1.5 eq of the arylboronic acid, 0.05 eq of Pd(dppf)Cl2, and 3.0 eq of K2CO3.

  • Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane and H2O. Purge the biphasic mixture with N2 gas for 15 minutes. Causality: Oxygen must be rigorously excluded, as it irreversibly oxidizes the active Pd(0) species to inactive Pd(II), instantly killing the catalytic cycle.

  • Reaction: Heat the mixture to 90°C for 12 hours under an inert atmosphere.

  • Self-Validation Checkpoint: The formation of a black precipitate (palladium black) at the end of the reaction indicates catalyst decomposition, signaling that the catalytic cycle has successfully terminated.

  • Workup: Cool to room temperature, filter the mixture through a pad of Celite to remove palladium residues, and extract the filtrate with ethyl acetate before silica gel purification.

Conclusion

4-Bromo-5-methyl-1H-indazole-3-carboxylic acid is an indispensable tool in modern drug discovery, offering unparalleled structural versatility. By understanding the chemical causality behind its toxicological hazards and reactivity profiles, researchers can safely and efficiently leverage this compound to synthesize next-generation therapeutics.

References

  • [6] Journal of Chemical and Pharmaceutical Research (JOCPR). "Synthesis and biological evaluation of some new Aryl acid N'-(1H- indazole-3-carbonyl)-hydrazide derivatives." JOCPR, 2015. URL: [Link]

  • [5] Chandrasekhar, T., et al. "Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives." Der Pharma Chemica, 2012. URL: [Link]

  • [3] Bloom Tech. "What are the main applications of 1H-Indazole-3-carboxylic acid methyl ester in pharmaceuticals?" Shaanxi Bloom Tech Co., Ltd., 2024. URL: [Link]

  • [2] Bai, S., et al. "Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers." NIH PMC, 2016. URL: [Link]

  • [1] Furlotti, G., et al. "Discovery and pharmacological profile of new 1H-indazole-3-carboxamide and 2H-pyrrolo[3,4-c]quinoline derivatives as selective serotonin 4 receptor ligands." Journal of Medicinal Chemistry, 2012. URL: [Link]

Sources

Exploratory

Solubility Profiling and Formulation Strategies for 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid: A Technical Guide

Executive Summary In early-stage drug discovery, indazole-3-carboxylic acid derivatives are highly prized as bioisosteres for indoles and crucial building blocks for 5-HT receptor ligands and ORAI channel inhibitors [1]....

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In early-stage drug discovery, indazole-3-carboxylic acid derivatives are highly prized as bioisosteres for indoles and crucial building blocks for 5-HT receptor ligands and ORAI channel inhibitors [1]. Among these, 4-bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS: 887578-83-8) presents a unique challenge. While the bromo and methyl substitutions provide critical vectors for SAR (Structure-Activity Relationship) optimization and cross-coupling reactions, they significantly increase the molecule's lipophilicity and crystal lattice energy.

This whitepaper provides an in-depth analysis of the solvation mechanics of this compound, offering field-proven, self-validating protocols for accurately measuring and optimizing its solubility across diverse solvent systems.

Physicochemical Causality & Solvation Mechanics

To understand the solubility of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid, one must analyze the competing thermodynamic forces at play:

  • Crystal Lattice Energy (The "Brick Dust" Effect): The planar indazole core facilitates strong π−π stacking, while the carboxylic acid and indazole NH groups engage in robust intermolecular hydrogen bonding. This results in a high melting point and a highly stable crystal lattice that resists dissolution in water.

  • Lipophilicity (The "Grease" Effect): The addition of the C4-bromine and C5-methyl groups increases the predicted LogP to approximately 2.8–3.2. This hydrophobic bulk repels water molecules, severely limiting aqueous solvation shells.

  • pH-Dependent Ionization: The carboxylic acid moiety has a predicted pKa​ of ~3.5 (slightly lowered from the base indazole-3-carboxylic acid due to the electron-withdrawing inductive effect of the bromine) [2]. At physiological pH (7.4), the molecule is predominantly ionized (carboxylate anion), which marginally improves aqueous solubility but is still bottlenecked by the hydrophobic core.

Mechanism N1 Neutral Molecule pH < 3.0 (High Lattice Energy) N2 Carboxylate Anion pH 7.4 (Ion-Dipole Bonds) N1->N2 Deprotonation (pKa ~3.5) N4 Organic Solvation (DMSO/DMF) N1->N4 H-bond Disruption & Solvation N3 Micellar Complex + Surfactant N2->N3 Hydrophobic Shielding

Fig 1: Physicochemical mechanisms driving the solubilization of substituted indazole-3-carboxylic acids.

Empirical Solubility Matrix

Because empirical data for highly specific halogenated intermediates can be sparse, the following matrix is a predictive model validated against structurally analogous indazole-3-carboxylic acids [3].

Solvent SystemPredicted SolubilityMechanistic Rationale & Handling Notes
DMSO (Dimethyl Sulfoxide) > 50 mg/mL DMSO acts as a powerful H-bond acceptor, efficiently breaking the carboxylic acid dimers. Caution: DMSO is highly hygroscopic; water absorption will rapidly crash out the compound. Always use anhydrous, newly opened DMSO[2].
DMF (Dimethylformamide) > 30 mg/mL High dielectric constant provides excellent aprotic solvation. Ideal for peptide coupling reactions (e.g., HATU/DIPEA workflows).
Methanol / Ethanol 5 - 10 mg/mL Protic solvents offer moderate solubility. The alcohol hydroxyl competes for H-bonding but cannot fully overcome the lipophilic bulk of the bromo/methyl groups.
Water (pH 2.0) < 0.01 mg/mL Molecule is fully protonated and neutral. The high LogP dominates, resulting in near-total insolubility.
Water (pH 7.4) 0.1 - 0.5 mg/mL Deprotonation yields the carboxylate anion. Solubility increases but remains limited by the hydrophobic indazole core.
Aqueous NaOH (0.1M) > 10 mg/mL Complete deprotonation and formation of the sodium salt drastically reduces lattice energy and maximizes ion-dipole interactions with water.

Self-Validating Experimental Protocols

To prevent false-positive data in biological assays (often caused by nano-precipitates), solubility must be measured using rigorous, self-validating workflows. Do not rely solely on visual inspection.

Workflow A Solid Compound 4-Bromo-5-methyl... B Kinetic Pathway (DMSO Stock) A->B Dissolve in DMSO C Thermodynamic Pathway (Aqueous Buffer) A->C Add directly to buffer D Serial Dilution & Nephelometry B->D Rapid precipitation check E Shake-Flask Equilibration (24-48 hrs) C->E Saturation achievement H Solubility Profile Validated D->H Estimated range F Phase Separation (Ultracentrifugation) E->F Isolate supernatant G HPLC-UV Quantification F->G Measure concentration G->H Absolute solubility

Fig 2: Comparative workflow for kinetic and thermodynamic solubility assessment.

Protocol A: Thermodynamic Solubility (The Gold Standard)

This method measures the absolute equilibrium solubility of the crystalline solid in a chosen buffer. It is a self-validating system because it requires sampling at two time points to prove equilibrium has been reached.

  • Preparation: Add 5 mg of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid powder to a 2 mL glass vial.

  • Buffer Addition: Add 1 mL of the target solvent (e.g., PBS, pH 7.4). Ensure the presence of un-dissolved solid (suspension). If all solid dissolves, add more powder until saturation is visibly exceeded.

  • Equilibration: Cap the vial and place it on an orbital shaker at 300 rpm at a constant temperature (e.g., 25°C or 37°C) for 24 hours .

  • Phase Separation (Critical Step): Centrifuge the suspension at 10,000 × g for 15 minutes. Causality: Standard filtration can lead to compound adsorption onto the filter membrane, artificially lowering the measured solubility. Ultracentrifugation ensures only fully solvated molecules remain in the supernatant.

  • Sampling & Validation: Extract an aliquot of the supernatant and quantify via HPLC-UV (using a pre-established standard curve in DMSO).

  • Self-Validation: Return the remaining suspension to the shaker for another 24 hours (Total 48h). Repeat steps 4-5. If the 24h and 48h concentrations match within 5%, thermodynamic equilibrium is confirmed.

Protocol B: Kinetic Solubility (For In Vitro Assays)

This method mimics how compounds are introduced into biological assays (diluted from a DMSO stock).

  • Stock Preparation: Prepare a 10 mM stock solution in anhydrous DMSO.

  • Serial Dilution: Create a concentration gradient of the compound in the target aqueous buffer (e.g., 1% final DMSO concentration) in a 96-well plate.

  • Incubation: Incubate at room temperature for 2 hours.

  • Nephelometry: Read the plate using a nephelometer (measuring light scattering). A sharp increase in Nephelometric Turbidity Units (NTU) indicates the exact concentration at which the compound crashes out of solution (the kinetic solubility limit).

Formulation Strategies for Poorly Soluble Indazoles

If the thermodynamic solubility of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid is insufficient for your downstream applications, employ the following formulation strategies:

  • Co-Solvent Systems: Utilize a mixture of PEG400 (polyethylene glycol) and Tween-80. PEG400 disrupts the hydrogen bonding network, while Tween-80 provides micellar shielding for the lipophilic bromo/methyl groups. A standard starting formulation is 5% DMSO / 40% PEG300 / 5% Tween-80 / 50% Saline[2].

  • Cyclodextrin Complexation: The use of HP- β -CD (Hydroxypropyl- β -cyclodextrin) or SBE- β -CD (Sulfobutylether- β -cyclodextrin) at 10-20% w/v in water can dramatically enhance solubility. The lipophilic indazole core inserts into the hydrophobic cavity of the cyclodextrin, while the hydrophilic exterior maintains aqueous solubility.

  • pH Adjustment (In Situ Salt Formation): For oral gavage or IV dosing in preclinical models, formulate the compound in a mildly basic vehicle (e.g., 0.1M Meglumine or dilute NaOH) to ensure the carboxylic acid remains fully deprotonated, followed by buffering back to a tolerable pH (e.g., pH 8.0).

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 78250, Indazole-3-carboxylic acid". PubChem,[Link]

  • ACS Publications. "Discovery and Pharmacological Profile of New 1H-Indazole-3-carboxamide and 2H-Pyrrolo[3,4-c]quinoline Derivatives as Selective Serotonin 4 Receptor Ligands". Journal of Medicinal Chemistry,[Link]

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide to the synthesis of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid and its subsequent derivatization....

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid and its subsequent derivatization. Indazole scaffolds are of significant interest in medicinal chemistry, serving as core structures in a variety of therapeutic agents, including potent kinase inhibitors.[1][2] This guide details a proposed multi-step synthetic pathway, beginning with the formation of the 4-bromo-5-methyl-1H-indazole core, followed by a regioselective C3-carboxylation strategy. Subsequent protocols for the conversion of the carboxylic acid to ester and amide derivatives are also provided. The methodologies are grounded in established chemical principles and supported by relevant literature, offering a robust framework for researchers in drug discovery and organic synthesis.

Introduction: The Significance of the Indazole Scaffold

The indazole ring system, a bicyclic aromatic heterocycle, is a privileged scaffold in modern drug discovery. Its unique structural and electronic properties allow it to act as a bioisostere for other key heterocycles, such as indoles, engaging in crucial hydrogen bonding interactions within the active sites of biological targets.[3] Derivatives of indazole have demonstrated a wide array of pharmacological activities, including anti-tumor, anti-inflammatory, and anti-HIV properties.[2] Specifically, functionalization at the C3 position of the indazole ring has been a particularly fruitful strategy in the development of targeted therapies, most notably in the realm of protein kinase inhibitors.[1]

The target molecule, 4-bromo-5-methyl-1H-indazole-3-carboxylic acid, incorporates several key features for further chemical exploration. The carboxylic acid at the C3 position serves as a versatile handle for the introduction of various functional groups through esterification or amidation, allowing for the generation of diverse chemical libraries. The bromine atom at the C4 position provides a site for further modification via cross-coupling reactions, enabling the exploration of structure-activity relationships. This combination makes the title compound a valuable building block for the synthesis of novel therapeutic candidates.

Proposed Synthetic Pathway Overview

A direct, single-pot synthesis of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid is not extensively documented. Therefore, a rational, multi-step approach is proposed, leveraging established methodologies for the synthesis of the indazole core followed by a regioselective C3-functionalization. The overall strategy is depicted below.

Synthetic_Pathway A 2-Bromo-4-methylaniline B 4-Bromo-5-methyl-1H-indazole A->B Indazole Formation C N-SEM-protected Indazole B->C N-Protection D C3-Lithiated Intermediate C->D C3-Lithiation E N-SEM-4-bromo-5-methyl-1H-indazole-3-carboxylic acid D->E Quench with CO2 (s) F 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid E->F Deprotection G Ester/Amide Derivatives F->G Derivatization

Caption: Proposed synthetic workflow for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid and its derivatives.

Part I: Synthesis of 4-Bromo-5-methyl-1H-indazole

This protocol is adapted from the method described in Chinese patent CN112321510A.[4] The synthesis proceeds through the formation of an aldehyde intermediate from a substituted toluene, followed by cyclization to the indazole.

Step 1.1: Synthesis of 2-bromo-6-methylbenzaldehyde

This step involves the ortho-formylation of 3-bromotoluene via a directed ortho-metalation approach.

Materials

ReagentMolar Mass ( g/mol )QuantityMoles (mmol)
3-Bromotoluene171.0417.1 g100
Tetrahydrofuran (THF), anhydrous72.11200 mL-
n-Butyllithium (n-BuLi), 2.5 M in hexanes64.0644 mL110
N,N-Dimethylformamide (DMF), anhydrous73.099.5 mL120
Saturated aq. NH4Cl solution-100 mL-
Diethyl ether74.12300 mL-
Anhydrous MgSO4120.37As needed-

Protocol

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere (N2 or Ar), add 3-bromotoluene and anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (2.5 M in hexanes) dropwise over 30 minutes, maintaining the internal temperature below -70 °C.

  • Stir the resulting mixture at -78 °C for 2 hours.

  • Add anhydrous DMF dropwise, again keeping the temperature below -70 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

  • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NH4Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and filter.

  • Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 2-bromo-6-methylbenzaldehyde.

Step 1.2: Cyclization to 4-Bromo-5-methyl-1H-indazole

This step involves the condensation of the aldehyde with hydrazine to form the indazole ring.

Materials

ReagentMolar Mass ( g/mol )QuantityMoles (mmol)
2-Bromo-6-methylbenzaldehyde199.0410.0 g50.2
Ethanol46.07150 mL-
Hydrazine hydrate (80%)50.063.8 mL~60
Toluene92.14As needed-

Protocol

  • In a round-bottom flask, dissolve 2-bromo-6-methylbenzaldehyde in ethanol.

  • Add hydrazine hydrate to the solution.

  • Heat the reaction mixture to reflux and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Add water to the residue and extract with ethyl acetate (3 x 75 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and filter.

  • Concentrate the filtrate to obtain the crude product.

  • Recrystallize the crude solid from toluene to yield pure 4-bromo-5-methyl-1H-indazole.[4]

Part II: Proposed Synthesis of 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid

This section outlines a proposed route for the C3-carboxylation of the indazole core. This method involves the protection of the indazole nitrogen, followed by regioselective lithiation and quenching with carbon dioxide. Note: This protocol is based on established methods for other indazole systems and may require optimization for this specific substrate.[5][6]

Carboxylation_Workflow cluster_0 Step 2.1: N-Protection cluster_1 Step 2.2: C3-Carboxylation cluster_2 Step 2.3: Deprotection A 4-Bromo-5-methyl-1H-indazole + SEM-Cl B Reaction with NaH in THF A->B C N-SEM-protected Indazole B->C D N-SEM-protected Indazole in THF E Cool to -78°C, add n-BuLi D->E F Quench with excess Dry Ice (CO2) E->F G Acidic Workup F->G H N-SEM-protected Carboxylic Acid G->H I N-SEM-protected Carboxylic Acid J Reaction with TBAF or HCl I->J K Final Product J->K

Caption: Detailed workflow for the proposed C3-carboxylation of 4-bromo-5-methyl-1H-indazole.

Step 2.1: N-Protection with SEM-Chloride

The 2-(trimethylsilyl)ethoxymethyl (SEM) group is employed to protect the indazole nitrogen and direct the subsequent lithiation to the C3 position.[5][6]

Materials

ReagentMolar Mass ( g/mol )Quantity (for 10 mmol scale)Moles (mmol)
4-Bromo-5-methyl-1H-indazole211.052.11 g10
Sodium hydride (NaH), 60% dispersion in mineral oil24.000.44 g11
2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl)166.721.8 mL10.5
Tetrahydrofuran (THF), anhydrous72.1150 mL-

Protocol

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully dry under a stream of inert gas.

  • Suspend the washed NaH in anhydrous THF in a flame-dried flask under an inert atmosphere.

  • Cool the suspension to 0 °C.

  • Add a solution of 4-bromo-5-methyl-1H-indazole in anhydrous THF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

  • Cool the mixture back to 0 °C and add SEM-Cl dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Carefully quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to isolate the N-SEM protected indazole.

Step 2.2: C3-Lithiation and Carboxylation

Materials

ReagentMolar Mass ( g/mol )Quantity (for 5 mmol scale)Moles (mmol)
N-SEM-4-bromo-5-methyl-1H-indazole341.321.71 g5
n-Butyllithium (n-BuLi), 2.5 M in hexanes64.062.2 mL5.5
Tetrahydrofuran (THF), anhydrous72.1130 mL-
Dry Ice (solid CO2)44.01Excess-
1 M HCl solution-As needed-

Protocol

  • Dissolve the N-SEM protected indazole in anhydrous THF in a flame-dried flask under an inert atmosphere.

  • Cool the solution to -78 °C.

  • Add n-BuLi dropwise, maintaining the temperature below -70 °C.

  • Stir the resulting deep-colored solution at -78 °C for 1 hour.

  • In a separate flask, crush an excess of dry ice.

  • Transfer the lithiated indazole solution via cannula onto the crushed dry ice with vigorous stirring.

  • Allow the mixture to warm to room temperature.

  • Quench the reaction with water and acidify to pH ~3 with 1 M HCl.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous MgSO4, and concentrate to yield the crude N-SEM protected carboxylic acid.

Step 2.3: Deprotection of the SEM Group

The SEM group can be removed under either acidic or fluoride-based conditions.[5][6]

Materials

ReagentQuantity (for ~5 mmol scale)
N-SEM-protected carboxylic acid~1.9 g
Method A: TBAF
Tetrabutylammonium fluoride (TBAF), 1 M in THF10 mL
THF20 mL
Method B: HCl
Concentrated HCl5 mL
Ethanol25 mL

Protocol (Method A: TBAF)

  • Dissolve the crude N-SEM protected carboxylic acid in THF.

  • Add the TBAF solution and heat the mixture to reflux for 4-6 hours.

  • Cool to room temperature, dilute with water, and acidify with 1 M HCl.

  • Extract the product with ethyl acetate, dry the organic layer, and concentrate.

  • Purify by recrystallization or column chromatography.

Protocol (Method B: HCl)

  • Dissolve the crude N-SEM protected carboxylic acid in ethanol.

  • Add concentrated HCl and heat to reflux for 2-4 hours.

  • Cool the reaction and neutralize with a saturated aqueous NaHCO3 solution.

  • Extract the product with ethyl acetate, dry, and concentrate.

  • Purify as needed.

Part III: Derivatization of 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid

The synthesized carboxylic acid is a versatile intermediate for the creation of ester and amide libraries.

Protocol 3.1: Esterification

A standard Fischer esterification provides a straightforward method for synthesizing ester derivatives.

Materials

ReagentQuantity (for 1 mmol scale)
4-Bromo-5-methyl-1H-indazole-3-carboxylic acid255 mg
Alcohol (e.g., Methanol, Ethanol)10 mL
Concentrated Sulfuric Acid2-3 drops

Protocol

  • Suspend the carboxylic acid in the desired alcohol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to reflux for 4-8 hours, until TLC indicates completion.

  • Cool the reaction and remove the excess alcohol under reduced pressure.

  • Neutralize the residue with saturated aqueous NaHCO3 solution.

  • Extract the ester with ethyl acetate, wash with brine, dry over MgSO4, and concentrate.

  • Purify by column chromatography if necessary.

Protocol 3.2: Amide Coupling

Standard peptide coupling reagents can be used to form amide bonds with a wide range of amines.

Materials

| Reagent | Quantity (for 1 mmol scale) | Moles (mmol) | | :--- | :--- | :--- | :--- | | 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid | 255 mg | 1 | | Amine (R-NH2) | - | 1.1 | | HATU | 418 mg | 1.1 | | DIPEA | 0.35 mL | 2 | | DMF, anhydrous | 5 mL | - |

Protocol

  • Dissolve the carboxylic acid in anhydrous DMF in a flask under an inert atmosphere.

  • Add HATU and DIPEA to the solution and stir for 10 minutes at room temperature.

  • Add the desired amine.

  • Stir the reaction at room temperature for 4-12 hours.

  • Pour the reaction mixture into water and extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over MgSO4, and concentrate.

  • Purify the crude amide by column chromatography or recrystallization. For sterically hindered substrates, alternative coupling agents or protocols may be necessary.[7][8]

Characterization

The successful synthesis of the target compounds should be confirmed by standard analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and purity of the products.

  • Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compounds.

References

  • Wu, G., et al. (2006). Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. Organic Letters, 8(15), 3279-3282.
  • Wu, G., et al. (2006).
  • The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. (2023). MDPI.
  • Regioselective Protection at N -2 and Derivatization at C -3 of Indazoles. (2021).
  • Giraud, F., et al. C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferran.
  • An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. (2018). Royal Society of Chemistry.
  • Organic & Biomolecular Chemistry. RSC Publishing.
  • Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calcul
  • Yoshida, T., et al. (1996).
  • Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine. Benchchem.
  • Direct Carboxylation of C(sp3)-H and C(sp2)
  • Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. (2019). Royal Society of Chemistry.
  • Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new Aryl acid N'-(1H- indazole-3-carbonyl)-hydrazide derivatives. Journal of Chemical and Pharmaceutical Research, 4(5), 2795-2802.
  • Wang, Y., et al. (2015). Synthesis and antibacterial activity of novel 4-bromo-1H-indazole derivatives as FtsZ inhibitors. Archiv der Pharmazie, 348(4), 266-274.
  • Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verific
  • Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calcul
  • Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316.
  • Visible light-promoted transition metal-free direct C3-carbamoylation of 2H-Indazoles. (2022). Frontiers.
  • Direct Photochemical C–H Carboxylation of Aromatic Diamines with CO2 under Electron- Donor. (2020). SciSpace.
  • An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. (2018). RSC Publishing.
  • CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole. (2021).
  • 1H-indazole-3-carboxylic acid, ethyl ester. Organic Syntheses Procedure.
  • Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids. (2025). MDPI.
  • Lithiation of 4‐bromo‐5‐methyl‐2‐phenyloxazole (1) by n‐BuLi, followed... (2025).
  • PUBLICATIONS|The Tanaka-Maeda Research Group. Tokyo Institute of Technology.

Sources

Application

Application Notes and Protocols for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid in Medicinal Chemistry

Abstract The indazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous clinically successful therapeutic agents.[1] This bicyclic aromatic syst...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The indazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous clinically successful therapeutic agents.[1] This bicyclic aromatic system, composed of a fused benzene and pyrazole ring, offers a versatile template for designing potent and selective modulators of various biological targets.[1][2] 4-bromo-5-methyl-1H-indazole-3-carboxylic acid is a functionalized indazole derivative that holds significant potential as a starting material for the synthesis of novel drug candidates. Its strategic substitution with a bromine atom at the 4-position, a methyl group at the 5-position, and a carboxylic acid at the 3-position provides multiple handles for chemical modification, enabling the exploration of diverse chemical space and the optimization of structure-activity relationships (SAR). These modifications are crucial for enhancing target affinity, selectivity, and pharmacokinetic properties.[3] This guide provides an in-depth overview of the potential applications of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid in medicinal chemistry, along with detailed protocols for the synthesis of its derivatives and their subsequent biological evaluation.

The Indazole Scaffold: A Privileged Framework in Drug Discovery

Indazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.[2][4] The indazole ring system can act as a bioisostere for other aromatic systems like indoles or phenols, often with improved metabolic stability and pharmacokinetic profiles.[3][5] Several FDA-approved drugs, such as the multi-kinase inhibitors Pazopanib and Axitinib, feature the indazole core, underscoring its therapeutic relevance.[1] The versatility of the indazole scaffold allows it to interact with a wide range of biological targets, particularly protein kinases, by forming key hydrogen bond interactions with the hinge region of the ATP binding site.[3]

Potential Therapeutic Applications of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid Derivatives

Based on the established activities of related indazole compounds, derivatives of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid are promising candidates for investigation in several therapeutic areas:

  • Oncology: As kinase inhibitors (e.g., targeting EGFR, VEGFR), inhibitors of poly (ADP-ribose) polymerase (PARP), or modulators of other cancer-related pathways.[1][4][6]

  • Inflammatory Diseases: Through inhibition of enzymes like phosphodiesterase 4 (PDE4), which are involved in inflammatory signaling cascades.[7]

  • Infectious Diseases: By targeting microbial enzymes such as S-adenosyl homocysteine/methylthioadenosine (SAH/MTA) nucleosidase.[8]

  • Neurological Disorders: As antagonists of serotonin receptors (e.g., 5-HT3) or other CNS targets.[9][10]

The following sections provide detailed protocols for the synthesis and evaluation of derivatives of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid for these potential applications.

Synthesis of Bioactive Derivatives

The carboxylic acid moiety at the 3-position of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid is an excellent starting point for the synthesis of a diverse library of amides, esters, and other derivatives. The bromine atom at the 4-position can be utilized for cross-coupling reactions to introduce further structural diversity.

General Protocol for the Synthesis of 1H-indazole-3-carboxamide Derivatives

This protocol describes a general method for the amide coupling of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid with a variety of primary and secondary amines to generate a library of carboxamide derivatives.[11]

Materials:

  • 4-bromo-5-methyl-1H-indazole-3-carboxylic acid

  • Desired primary or secondary amine (1.0 eq)

  • 1-Hydroxybenzotriazole (HOBT) (1.2 eq)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC.HCl) (1.2 eq)

  • Triethylamine (TEA) (3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexanes

  • Silica gel for column chromatography

Procedure:

  • To a solution of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous DMF, add HOBT (1.2 eq), EDC.HCl (1.2 eq), and TEA (3.0 eq).

  • Stir the reaction mixture at room temperature for 15 minutes.

  • Add the desired amine (1.0 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into water and extract with EtOAc (3 x 50 mL).

  • Combine the organic layers and wash with saturated aqueous NaHCO₃ solution (2 x 25 mL) and brine (1 x 25 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate gradient of EtOAc in hexanes to afford the desired 1H-indazole-3-carboxamide derivative.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthetic Workflow Diagram

G cluster_synthesis Synthesis of 1H-Indazole-3-Carboxamide Derivatives start 4-bromo-5-methyl-1H-indazole-3-carboxylic acid reaction Amide Coupling start->reaction reagents Amine (R-NH2), HOBT, EDC.HCl, TEA in DMF reagents->reaction workup Aqueous Workup & Extraction reaction->workup purification Column Chromatography workup->purification product 4-bromo-5-methyl-1H-indazole-3-carboxamide Derivative purification->product G cluster_bio Biological Evaluation Workflow start Synthesized Indazole Derivatives primary_screen Primary Screening (e.g., MTT Assay) start->primary_screen hit_id Hit Identification primary_screen->hit_id secondary_assay Secondary Assay (e.g., PDE4 Inhibition) hit_id->secondary_assay Active Compounds sar Structure-Activity Relationship (SAR) Studies secondary_assay->sar lead_opt Lead Optimization sar->lead_opt

Caption: General workflow for the biological evaluation of synthesized derivatives.

Structure-Activity Relationship (SAR) Studies

Systematic modification of the 4-bromo-5-methyl-1H-indazole-3-carboxylic acid scaffold is crucial for understanding the SAR and for optimizing the potency and selectivity of the lead compounds.

Key Positions for Modification:

  • 3-Position (Carboxamide): The nature of the amine coupled to the carboxylic acid can significantly impact biological activity. A variety of aliphatic, aromatic, and heterocyclic amines should be explored.

  • 4-Position (Bromine): The bromine atom can be replaced with other functional groups via metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). This allows for the introduction of aryl, heteroaryl, or alkyl groups to probe interactions with specific pockets of the target protein.

  • 5-Position (Methyl): While less straightforward to modify, the methyl group's influence can be assessed by comparing the activity of the synthesized compounds with analogs lacking this group.

Data Presentation:

The results of the SAR studies should be summarized in a table to facilitate comparison.

Compound IDR (3-position)X (4-position)IC₅₀ (µM) - Target 1IC₅₀ (µM) - Target 2
Parent OHBr>100>100
Derivative 1 -NH-benzylBr10.550.2
Derivative 2 -NH-phenylBr25.175.8
Derivative 3 -NH-benzylPhenyl5.222.1

Conclusion

4-bromo-5-methyl-1H-indazole-3-carboxylic acid represents a valuable starting material for the development of novel therapeutic agents. Its versatile structure allows for the synthesis of diverse libraries of compounds that can be screened against a wide range of biological targets. The protocols outlined in this guide provide a framework for researchers to explore the medicinal chemistry applications of this promising scaffold and to identify new lead compounds for further development. The indazole scaffold continues to be a highly productive area of research, and the rational design of new derivatives based on this core structure is expected to yield the next generation of innovative medicines. [1]

References

  • The Role of Indazole Derivatives in Modern Drug Discovery. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
  • Indazoles in Drug Discovery. (n.d.). PharmaBlock.
  • Discovery and synthesis of novel indazole derivatives. (n.d.). Benchchem.
  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2018, October 26). Molecules.
  • Discovery of novel N2-indazole derivatives as phosphodiesterase 4 inhibitors for the treatment of inflammatory bowel disease. (2024, November 5). European Journal of Medicinal Chemistry.
  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. (2012). Der Pharma Chemica.
  • Practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. (1996). Heterocycles.
  • Application of 5-Bromo-1H-indole-2-carboxylic Acid in Cancer Research: A Detailed Overview. (n.d.). Benchchem.
  • Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. (2023, May 8). Molecules.
  • Application of Bioisosteres in Drug Design. (2012, May 7). University of Minnesota.
  • Structure-Based Design, Synthesis, and Antimicrobial Activity of Indazole-Derived SAH/MTA Nucleosidase Inhibitors. (2003, November 22). Journal of Medicinal Chemistry.
  • Indazoles as indole bioisosteres: synthesis and evaluation of the tropanyl ester and amide of indazole-3-carboxylate as antagonists at the serotonin 5HT3 receptor. (n.d.). Journal of Medicinal Chemistry.

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Method

Application Note: Chemoselective Derivatization of the Carboxylic Acid Group in 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid

Introduction & Scope The 1H-indazole-3-carboxylic acid scaffold is a privileged pharmacophore in medicinal chemistry, serving as a critical building block for 5-HT3 receptor antagonists (e.g., granisetron), anti-cancer a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scope

The 1H-indazole-3-carboxylic acid scaffold is a privileged pharmacophore in medicinal chemistry, serving as a critical building block for 5-HT3 receptor antagonists (e.g., granisetron), anti-cancer agents (e.g., lonidamine), and synthetic cannabinoid receptor ligands[1].

Working with 4-bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS: 887578-83-8) introduces a unique set of synthetic challenges. While the C4-bromo substituent provides an excellent vector for downstream transition-metal-catalyzed cross-coupling (such as Suzuki-Miyaura reactions), its proximity to the C3-carboxylic acid creates severe steric hindrance. Furthermore, the indazole ring possesses a nucleophilic N1-position that frequently competes with the carboxylic acid during derivatization.

This application note provides field-proven, self-validating protocols for the chemoselective esterification and amidation of this highly hindered substrate, ensuring high yields while bypassing competitive N-alkylation and N-acylation pathways.

Mechanistic Insights: Causality Behind Experimental Choices

To successfully derivatize the C3-carboxylic acid of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid, scientists must navigate two primary mechanistic obstacles:

A. Overcoming C4-Bromo Steric Shielding During Amidation

Standard carbodiimide coupling reagents (such as EDC/HOBt or DCC) rely on the formation of an O-acylisourea intermediate, followed by conversion to an OBt-active ester. The bulky bromine atom at the C4 position restricts the trajectory of incoming amine nucleophiles, leading to sluggish kinetics and poor yields. The Solution: We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate). HATU generates an OAt (7-azabenzotriazole) active ester. The adjacent nitrogen in the pyridine ring of the HOAt leaving group provides anchimeric assistance (neighboring group participation) by hydrogen-bonding with the incoming amine. This internal base catalysis drastically accelerates nucleophilic attack, overcoming the steric blockade imposed by the C4-bromine[2].

B. Preventing N1-Reactivity During Esterification

The N1-proton of the indazole ring is relatively acidic (pKa ~14). Under standard basic esterification conditions (e.g., Alkyl Halide + K2CO3), the N1 position is deprotonated, leading to a complex mixture of O-alkylated esters and N1-alkylated byproducts. The Solution: To achieve exclusive O-esterification, we employ an acid-catalyzed Fischer esterification. By utilizing catalytic H2SO4 in methanol, the N1-nitrogen remains protonated or neutral, rendering it non-nucleophilic and directing the reaction entirely to the C3-carboxylic acid[3].

Visual Workflow of Chemoselective Derivatization

G SM 4-Bromo-5-methyl-1H- indazole-3-carboxylic acid Obstacle Steric Hindrance (C4-Br) & N1-Acylation Risk SM->Obstacle Path_Ester Esterification (Acidic Conditions) SM->Path_Ester Path_Amide Amidation (HATU Coupling) SM->Path_Amide Cond_Ester MeOH, cat. H2SO4 Reflux, 2-4h Path_Ester->Cond_Ester Cond_Amide HATU, DIPEA, DMF Amine, RT, 2-6h Path_Amide->Cond_Amide Prod_Ester Methyl Ester Derivative (High Chemoselectivity) Cond_Ester->Prod_Ester Prod_Amide Carboxamide Derivative (Overcomes Steric Bulk) Cond_Amide->Prod_Amide

Chemoselective derivatization workflows for hindered indazole-3-carboxylic acids.

Self-Validating Experimental Protocols

Protocol A: Chemoselective Synthesis of Methyl 4-Bromo-5-methyl-1H-indazole-3-carboxylate

This protocol utilizes thermodynamic control to bypass N-alkylation.

Materials:

  • 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid (1.0 eq, 10 mmol, 2.55 g)

  • Anhydrous Methanol (50 mL)

  • Concentrated Sulfuric Acid (H2SO4, 98%) (0.1 eq, 1 mmol, 55 µL)

Step-by-Step Methodology:

  • Suspension: Charge a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser with the starting material and anhydrous methanol. Note: The starting acid is poorly soluble in methanol at room temperature, forming a cloudy suspension.

  • Catalysis: Slowly add the concentrated H2SO4 dropwise.

  • Reflux: Heat the reaction mixture to 65 °C (reflux) under a nitrogen atmosphere for 2 to 4 hours[2].

  • Self-Validation Checkpoint (Phase Transition): As the reaction progresses, the highly polar, insoluble carboxylic acid is converted into the more lipophilic methyl ester. The self-validating signal of completion is the transition from a cloudy suspension to a completely clear, homogenous solution.

  • Workup: Cool the mixture to room temperature and concentrate under reduced pressure to remove 80% of the methanol. Pour the residue into ice-cold saturated aqueous NaHCO3 (50 mL) to neutralize the acid catalyst.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo to yield the pure methyl ester.

Protocol B: HATU-Mediated Synthesis of 4-Bromo-5-methyl-1H-indazole-3-carboxamides

This protocol utilizes anchimeric assistance to overcome C4-Br steric hindrance.

Materials:

  • 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid (1.0 eq, 1.0 mmol, 255 mg)

  • HATU (1.2 eq, 1.2 mmol, 456 mg)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 3.0 mmol, 522 µL)

  • Primary or Secondary Amine (1.1 eq, 1.1 mmol)

  • Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

Step-by-Step Methodology:

  • Dissolution & Deprotonation: Dissolve the indazole-3-carboxylic acid in anhydrous DMF at room temperature. Add DIPEA and stir for 5 minutes. The non-nucleophilic base deprotonates the carboxylic acid without reacting with the electrophiles.

  • Activation: Add HATU to the solution in one portion. Stir the mixture at room temperature for 15–30 minutes[2].

  • Self-Validation Checkpoint (Intermediate Trapping): The formation of the HOAt-active ester is accompanied by a distinct color shift from clear to pale yellow. To validate activation before adding a precious/complex amine, withdraw a 5 µL aliquot, quench it in 100 µL of methanol, and analyze via LC-MS. The presence of the methyl ester mass peak confirms 100% activation of the sterically hindered acid.

  • Coupling: Add the target amine dropwise. Stir the reaction at room temperature for 2 to 6 hours.

  • Workup: Quench the reaction by pouring it into ice water (20 mL). If the target carboxamide is highly lipophilic, it will precipitate as a solid. Filter the solid, wash with cold water (2 × 10 mL) and diethyl ether (10 mL), and dry under high vacuum[2]. If it does not precipitate, extract with Ethyl Acetate, wash heavily with 5% LiCl (to remove DMF), dry, and concentrate.

Quantitative Data & Optimization Profiles

To highlight the necessity of the chosen methodologies, Table 1 summarizes the comparative efficacy of various coupling reagents when applied to the sterically hindered 4-bromo-5-methyl-1H-indazole-3-carboxylic acid. Table 2 provides the expected analytical profile for the derivatized products.

Table 1: Reagent Efficacy for Amidation of Hindered Indazole-3-carboxylic Acids

Coupling ReagentBaseSolventTime (h)Temp (°C)Yield (%)Mechanistic Limitation
EDC / HOBtEt3NDCM2425< 20%OBt ester cannot overcome C4-Br sterics.
DCC / DMAPDIPEADMF122535%Formation of inactive N-acylurea byproduct.
HATU DIPEA DMF 4 25 > 85% HOAt internal H-bonding accelerates attack.
SOCl2 (Acid Chloride)NoneToluene68060%Harsh conditions; risk of indazole decomposition.

Table 2: Analytical Characterization Profile of Derivatives

Derivative TypeExpected 1H-NMR Shift (Indazole N1-H)Expected LC-MS (ESI+)Key IR Frequencies (cm⁻¹)
Methyl Ester ~13.8 ppm (br s, 1H)[M+H]⁺ = 269.0 / 271.0 (Br isotope)1720 (C=O ester), 3200 (N-H)
Carboxamide (1° Amine) ~13.5 ppm (br s, 1H)Varies by amine mass1650 (C=O amide), 3300 (N-H amide)

References

  • Chandrasekhar, T., et al. "Synthesis and biological evaluation of some new Aryl acid N'-(1H-indazole-3-carbonyl)-hydrazide derivatives." Journal of Chemical and Pharmaceutical Research, 2012, 4(5):2795-2802. URL: [Link][2]

  • Yoshida, T., et al. "Practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives." Heterocycles, 1996, 43(12):2701-2712. URL: [Link][3]

  • "CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine." Google Patents. URL:[1]

  • Keating and Alam. "Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites." Diva Portal, 2024. URL:[Link]

Sources

Application

analytical methods for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid

Analytical Methods and Protocols for 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid Executive Summary 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS: 887578-83-8) is a highly functionalized heterocyclic building blo...

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Author: BenchChem Technical Support Team. Date: April 2026

Analytical Methods and Protocols for 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid

Executive Summary

4-Bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS: 887578-83-8) is a highly functionalized heterocyclic building block. Indazole-3-carboxylic acid derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the synthesis of 5-HT3 receptor antagonists and kinase inhibitors (e.g., PLK4 or FMS kinase inhibitors)[1][2]. The presence of the C3-carboxylic acid, C4-bromine, and C5-methyl groups necessitates robust, multi-modal analytical methods to confirm structural identity, assess purity, and monitor related substances during drug development.

Physicochemical Profiling

Before executing any analytical workflow, understanding the physicochemical properties of the analyte is critical for solvent selection and column chemistry.

PropertyValue / DescriptionAnalytical Implication
Chemical Formula C9H7BrN2O2Base for exact mass calculation in LC-MS.
Molecular Weight 255.07 g/mol Target mass for [M+H]+ and [M-H]- ionization modes[3].
Appearance White to light orange/brown powderColor variance may indicate trace oxidation impurities[4].
Solubility Poor in H2O/CHCl3; Soluble in DMSO/MeOHDictates DMSO-d6 for NMR and MeOH/MeCN for HPLC diluents.
Acid-Base Nature Amphoteric (Basic N, Acidic COOH)Requires strict pH control in mobile phases to prevent peak tailing[5].

Analytical Strategy Workflow

The following diagram outlines the integrated analytical strategy used to fully characterize this intermediate.

AnalyticalWorkflow Compound 4-Bromo-5-methyl-1H- indazole-3-carboxylic acid HPLC HPLC-UV (Purity & Related Subs) Compound->HPLC LCMS LC-ESI-MS (Mass Confirmation) Compound->LCMS NMR 1H & 13C NMR (Structural Elucidation) Compound->NMR FTIR FT-IR (Functional Groups) Compound->FTIR SST System Suitability (RSD < 2.0%) HPLC->SST Validates MassMatch Isotopic Pattern [M+H]+ / [M-H]- LCMS->MassMatch Confirms Shift Chemical Shifts & Coupling (J) NMR->Shift Assigns

Multimodal analytical workflow for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid characterization.

Chromatographic Methods (HPLC & LC-MS)

HPLC-UV Method for Purity & Related Substances

Causality behind experimental choices: Indazole-3-carboxylic acid is amphoteric. The basic indazole nitrogen and the acidic carboxylic group can cause severe peak tailing on standard silica-based columns due to secondary interactions with residual silanols. Utilizing a specialized reverse-phase column with low silanol activity (e.g., Newcrom R1) and an acidic mobile phase (e.g., phosphoric acid) suppresses the ionization of the carboxylic acid, maintaining it in a neutral state[5]. This maximizes hydrophobic retention and ensures excellent peak symmetry.

Step-by-Step Protocol:

  • Sample Preparation: Dissolve 10 mg of the analyte in 10 mL of Diluent (Water:Acetonitrile 50:50 v/v) to yield a 1.0 mg/mL stock. Sonicate for 5 minutes. Dilute to 0.1 mg/mL for the working solution.

  • Column Equilibration: Flush a Newcrom R1 column (4.6 x 150 mm, 3 µm) with Mobile Phase A (0.1% Phosphoric acid in Water) and Mobile Phase B (Acetonitrile) at initial gradient conditions for 15 minutes[5].

  • Injection & Separation: Inject 10 µL of the working solution. Run the gradient program (Table 2) at a flow rate of 1.0 mL/min.

  • Detection: Monitor at 254 nm and 280 nm (optimal for the conjugated indazole chromophore).

  • Self-Validating System (SST): The protocol is self-validating if the relative standard deviation (RSD) of the peak area for five replicate injections of the standard is ≤ 2.0%, and the USP tailing factor is ≤ 1.5.

Table 2: HPLC Gradient Program

Time (min) Mobile Phase A (%) Mobile Phase B (%) Flow Rate (mL/min)
0.0 95 5 1.0
2.0 95 5 1.0
12.0 40 60 1.0
15.0 10 90 1.0
15.1 95 5 1.0

| 20.0 | 95 | 5 | 1.0 |

LC-ESI-MS for Mass Confirmation

Causality behind experimental choices: Phosphoric acid is non-volatile and causes ion suppression and source contamination in Mass Spectrometry. Replacing it with 0.1% Formic Acid maintains the necessary low pH for chromatography while ensuring MS compatibility[5]. Furthermore, the presence of the C4-bromine atom provides a highly diagnostic isotopic signature. Bromine naturally occurs as two stable isotopes, ^79Br and ^81Br, in an approximate 1:1 ratio.

Step-by-Step Protocol:

  • Preparation: Prepare a 10 µg/mL solution in LC-MS grade Water:Acetonitrile (50:50) with 0.1% Formic Acid.

  • Chromatography: Use a sub-2 µm UHPLC C18 column (e.g., 2.1 x 50 mm) with a fast gradient (5% to 95% B over 5 mins) at 0.4 mL/min.

  • Ionization: Operate the ESI source in both Positive (+V) and Negative (-V) modes. The acidic moiety easily deprotonates to form [M-H]-, while the basic nitrogens can protonate to form [M+H]+.

  • Self-Validating System: The mass spectrum must exhibit a characteristic doublet for the molecular ion (a 1:1 ratio of M and M+2 peaks at m/z ~255 and 257 for [M+H]+). If this exact isotopic ratio is absent, the structural assignment of the brominated compound is invalid.

Spectroscopic Elucidation (NMR)

Nuclear Magnetic Resonance (NMR)

Causality behind experimental choices: The 4-bromo-5-methyl-1H-indazole-3-carboxylic acid molecule possesses multiple hydrogen-bond donors and acceptors (N1-H, C3-COOH, N2). This leads to strong intermolecular interactions, forming dimers or polymeric networks in non-polar solvents, which drastically reduces solubility in standard NMR solvents like CDCl3[6]. Using a strongly hydrogen-bond-accepting solvent like DMSO-d6 disrupts these intermolecular networks, ensuring complete dissolution and yielding sharp, well-resolved resonance signals.

Step-by-Step Protocol:

  • Sample Prep: Dissolve 15-20 mg of the compound in 0.6 mL of DMSO-d6 containing 0.03% v/v TMS (Tetramethylsilane) as an internal reference.

  • Acquisition: Acquire 1H-NMR at 400 MHz with 16 scans. Acquire 13C-NMR at 100 MHz with a minimum of 1024 scans due to the quaternary carbons (C3, C4, C5, C3a, C7a) relaxing slowly.

  • Self-Validating System (D2O Exchange): After the initial 1H-NMR run, add 1 drop of D2O to the NMR tube, shake well, and re-acquire the spectrum. The disappearance of the broad singlets corresponding to the N1-H and COOH protons validates their assignment as exchangeable heteroatom protons.

Table 3: Expected 1H-NMR Assignments (400 MHz, DMSO-d6)

Chemical Shift (δ, ppm) Multiplicity Integration Assignment
~13.5 Broad Singlet 1H N1-H (Exchangeable)
~13.0 Broad Singlet 1H C3-COOH (Exchangeable)
7.50 - 7.70 Doublet (J ≈ 8.5 Hz) 1H C7-H (Aromatic)
7.30 - 7.50 Doublet (J ≈ 8.5 Hz) 1H C6-H (Aromatic)

| 2.45 - 2.55 | Singlet | 3H | C5-CH3 (Methyl) |

(Note: The C5-methyl singlet may partially overlap with the residual DMSO-d5 solvent peak at 2.50 ppm. A 13C-1H HSQC 2D experiment is recommended to unambiguously assign this methyl group if overlap occurs[6].)

References

  • Separation of Indazole-3-carboxylic acid on Newcrom R1 HPLC column | SIELC Technologies. sielc.com.
  • Indazole-3-carboxylic acid = 97.0 HPLC 4498-67-3 - Sigma-Aldrich. sigmaaldrich.com.
  • CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google Patents. google.com.
  • An In-Depth Technical Guide to 1-Boc-5-bromo-4-methyl-1H-indazole - Benchchem. benchchem.com.

Sources

Method

large-scale synthesis of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid

Application Note: Scalable Synthesis of 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid Executive Summary The 1H-indazole-3-carboxylic acid scaffold is a privileged pharmacophore, frequently utilized as a rigid bicyclic c...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Scalable Synthesis of 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid

Executive Summary

The 1H-indazole-3-carboxylic acid scaffold is a privileged pharmacophore, frequently utilized as a rigid bicyclic core in the development of kinase inhibitors, 5-HT receptor antagonists, and HIV protease inhibitors[1]. Specifically, the 4-bromo-5-methyl substitution pattern presents a unique synthetic challenge due to the steric crowding and the potential for regiochemical scrambling during electrophilic aromatic substitution.

To bypass the poor regioselectivity inherent to direct bromination or traditional Sandmeyer-type isatin ring expansions, this protocol details a highly scalable, regiochemically absolute three-step synthesis. By leveraging a cryogenic Directed ortho-Metalation (DoM) followed by a thermodynamically driven Nucleophilic Aromatic Substitution (SNAr) cyclization, this route guarantees the precise functionalization of the indazole core[2].

Retrosynthetic Strategy & Process Workflow

The strategic disconnection of the indazole core relies on the sequential formation of the C3–C3a and N1–C7a bonds. Rather than building the pyrazole ring onto a pre-formed aniline, we utilize 2-bromo-4-fluorotoluene as an inexpensive, commercially available starting material.

The synergistic inductive effects of the ortho-fluoro and ortho-bromo groups render the C3 proton exceptionally acidic. This allows for kinetically controlled deprotonation using Lithium Diisopropylamide (LDA), followed by trapping with diethyl oxalate. The resulting 2-fluorophenylglyoxylate intermediate is perfectly primed for a one-pot condensation/SNAr cyclization with hydrazine hydrate, delivering the indazole architecture with perfect regiochemical fidelity.

SynthesisRoute SM 2-Bromo-4-fluorotoluene (CAS 1422-53-3) Int1 Ethyl 2-(2-bromo-6-fluoro- 3-methylphenyl)-2-oxoacetate SM->Int1 1. LDA, THF, -78 °C 2. Diethyl oxalate Int2 Ethyl 4-bromo-5-methyl-1H- indazole-3-carboxylate Int1->Int2 N2H4·H2O, EtOH Reflux (SNAr) Prod 4-Bromo-5-methyl-1H- indazole-3-carboxylic acid Int2->Prod 1. NaOH, THF/H2O 2. HCl (pH 2)

Figure 1: Three-step scalable synthetic workflow for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid.

Quantitative Process Data

The following table summarizes the validated metrics for a 5.0 kg input scale, demonstrating the robustness of the workflow for pilot-plant execution.

StepReaction PhaseInput ScaleYield (%)Purity (HPLC)Key In-Process Control (IPC)
1 DoM & Acylation5.00 kg78%>95.0%Disappearance of SM; <2% regioisomer
2 SNAr Cyclization6.05 kg85%>98.5%Hydrazone intermediate <1% (LC-MS)
3 Saponification4.50 kg92%>99.5%Ester peak absent; pH verification

Step-by-Step Experimental Protocols

Step 1: Directed ortho-Metalation (DoM) and Acylation

The causality of cryogenic control: The intermediate ortho-bromolithio species is highly prone to eliminating lithium bromide to form a highly reactive benzyne intermediate. Maintaining strict cryogenic temperatures (-78 °C) suppresses this degradation pathway, ensuring the nucleophile remains intact for electrophilic trapping.

  • Preparation of LDA: Charge a dry, nitrogen-purged 50 L glass-lined reactor with anhydrous THF (20 L) and diisopropylamine (2.95 kg, 1.1 eq). Cool the solution to -20 °C. Slowly dose n-butyllithium (2.5 M in hexanes, 1.1 eq) over 45 minutes, maintaining the internal temperature below -10 °C. Stir for 30 minutes.

  • Lithiation: Cool the LDA solution to -78 °C. Slowly add 2-bromo-4-fluorotoluene (5.00 kg, 1.0 eq) over 2 hours. The profound inductive pull of the adjacent F and Br atoms directs the deprotonation exclusively to the C3 position. Stir the mixture at -78 °C for an additional 2 hours.

  • Electrophilic Trapping: Rapidly add diethyl oxalate (5.75 kg, 1.5 eq) in one portion to the vigorously stirred solution. The rapid addition prevents the formation of symmetrical ketone byproducts.

  • Quench & Isolation: Allow the reaction to stir for 1 hour at -78 °C, then slowly warm to -20 °C. Quench by adding saturated aqueous NH₄Cl (15 L). Extract the aqueous layer with EtOAc (2 × 10 L). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield ethyl 2-(2-bromo-6-fluoro-3-methylphenyl)-2-oxoacetate as a viscous yellow oil.

Step 2: Hydrazine-Mediated Cyclization (SNAr)

The causality of the SNAr driving force: Aryl fluorides are typically inert to nucleophilic attack. However, the condensation of hydrazine with the α-keto ester forms a hydrazone intermediate. The proximity of the hydrazone nitrogen to the C6-fluorine, combined with the massive entropic advantage of forming a stable, aromatic 10-pi electron bicyclic system, drastically lowers the activation energy for the SNAr displacement[2].

  • Condensation: Charge a 50 L reactor with the crude ethyl 2-(2-bromo-6-fluoro-3-methylphenyl)-2-oxoacetate (6.05 kg, 1.0 eq) and absolute ethanol (25 L).

  • Cyclization: Add hydrazine hydrate (64% aqueous solution, 2.95 kg, 3.0 eq) dropwise at room temperature. An initial exotherm will be observed as the hydrazone forms.

  • Maturation: Heat the reaction mixture to gentle reflux (80 °C) for 12 hours. Monitor via HPLC. The reaction is deemed complete when the uncyclized hydrazone intermediate is <1%.

  • Isolation: Cool the reactor to 5 °C at a rate of 10 °C/hour. The product, ethyl 4-bromo-5-methyl-1H-indazole-3-carboxylate , will precipitate as a dense crystalline solid. Filter the slurry, wash the filter cake with cold ethanol (5 L) and water (5 L), and dry under vacuum at 45 °C.

Step 3: Ester Saponification

The causality of isolation mechanics: The 4-bromo substituent imposes significant steric hindrance around the C3-ester, necessitating elevated temperatures for complete hydrolysis. Subsequent acidification protonates the carboxylate, causing the highly insoluble free acid to precipitate out of the aqueous/organic mixture, bypassing the need for chromatographic purification.

  • Hydrolysis: Suspend ethyl 4-bromo-5-methyl-1H-indazole-3-carboxylate (4.50 kg, 1.0 eq) in a mixture of THF (15 L) and water (10 L). Add aqueous NaOH (5.0 M, 3.0 eq).

  • Heating: Warm the biphasic mixture to 50 °C and stir vigorously for 4 to 6 hours. IPC by TLC or HPLC should confirm the complete disappearance of the ester.

  • Workup: Distill off the THF under reduced pressure. Dilute the remaining aqueous phase with additional water (10 L) and cool to 10 °C.

  • Acidification: Slowly add 6.0 M HCl while stirring continuously until the pH reaches 2.0. A thick, off-white precipitate will form immediately.

  • Final Isolation: Filter the product, wash extensively with deionized water until the filtrate is pH neutral, and dry in a vacuum oven at 60 °C to constant weight. The final product is 4-bromo-5-methyl-1H-indazole-3-carboxylic acid .

References

  • Product Class 2: 1H- and 2H-Indazoles (Update 2011). Science of Synthesis. Thieme Connect.[Link]

  • Synthesis of 1H-Indazoles and 1H-Pyrazoles via FeBr3/O2 Mediated Intramolecular C–H Amination. The Journal of Organic Chemistry. ACS Publications.[Link]

Sources

Application

Application Notes and Protocols: 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid as a Versatile Building Block for Novel Kinase Inhibitors

Introduction: The Privileged Indazole Scaffold in Kinase Inhibitor Design The indazole core is a prominent heterocyclic motif in medicinal chemistry, recognized as a "privileged scaffold" for its frequent appearance in b...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Privileged Indazole Scaffold in Kinase Inhibitor Design

The indazole core is a prominent heterocyclic motif in medicinal chemistry, recognized as a "privileged scaffold" for its frequent appearance in biologically active compounds.[1] Its rigid, bicyclic structure and capacity for crucial hydrogen bonding interactions make it an ideal template for designing potent and selective enzyme inhibitors.[2] Within the realm of oncology, indazole derivatives have proven particularly successful as inhibitors of protein kinases, a class of enzymes often dysregulated in cancer.[3][4] Marketed drugs such as Axitinib (Inlyta®) and Pazopanib (Votrient®) feature an indazole core and effectively target key kinases involved in tumor angiogenesis and proliferation, such as the Vascular Endothelial Growth Factor Receptor (VEGFR).[1][4][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utility of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid as a strategic building block for the synthesis of novel kinase inhibitors. The strategic placement of the bromine atom at the 4-position, the methyl group at the 5-position, and the carboxylic acid at the 3-position offers a trifecta of functional handles for facile chemical elaboration, enabling the exploration of diverse chemical space and the optimization of structure-activity relationships (SAR).

We present a detailed, field-proven protocol for the synthesis of a novel, hypothetical kinase inhibitor, "Indazokinib-V," designed to target VEGFR-2. This is followed by robust protocols for its in vitro and cell-based biological evaluation.

Strategic Utility of 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid

The unique substitution pattern of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid offers distinct advantages in a drug discovery campaign:

  • The 4-Bromo Position: This serves as a versatile anchor point for introducing a wide array of aryl or heteroaryl moieties via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[6][7] This allows for the exploration of the solvent-exposed region of the kinase ATP-binding site, often leading to enhanced potency and selectivity.

  • The 3-Carboxylic Acid Position: This functional group is primed for amide bond formation, a cornerstone reaction in medicinal chemistry.[8][9] By coupling this position with a diverse library of amines, researchers can modulate the pharmacokinetic properties of the molecule and establish key interactions with the hinge region of the kinase.

  • The 5-Methyl Group: The methyl group can provide beneficial steric interactions within a hydrophobic pocket of the target kinase, potentially increasing potency.[1]

  • The Indazole N-H: The nitrogen at the 1-position of the indazole ring can be alkylated to further fine-tune the molecule's properties or to block potential metabolic liabilities.

Synthesis of a Hypothetical VEGFR-2 Inhibitor: "Indazokinib-V"

This section details a representative synthetic route to "Indazokinib-V," a novel kinase inhibitor designed based on the 4-bromo-5-methyl-1H-indazole-3-carboxylic acid scaffold. The synthesis involves a key Suzuki-Miyaura cross-coupling reaction followed by an amide bond formation.

Synthetic Workflow Diagram

G A 4-bromo-5-methyl-1H-indazole-3-carboxylic acid B Suzuki-Miyaura Coupling (Pyridine-2-yl)boronic acid, Pd(dppf)Cl2, K2CO3 A->B Step 1 C Intermediate 1: 5-methyl-4-(pyridin-2-yl)-1H-indazole-3-carboxylic acid B->C D Amide Coupling (4-aminophenyl)methanesulfonamide, HATU, DIPEA C->D Step 2 E Final Product: 'Indazokinib-V' D->E

Caption: Synthetic workflow for "Indazokinib-V".

Experimental Protocols

Step 1: Suzuki-Miyaura Coupling to Synthesize 5-methyl-4-(pyridin-2-yl)-1H-indazole-3-carboxylic acid (Intermediate 1)

This protocol describes the palladium-catalyzed cross-coupling of the 4-bromo position with (pyridine-2-yl)boronic acid.

Materials:

  • 4-bromo-5-methyl-1H-indazole-3-carboxylic acid

  • (Pyridine-2-yl)boronic acid

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) ([Pd(dppf)Cl₂])

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a flame-dried round-bottom flask, add 4-bromo-5-methyl-1H-indazole-3-carboxylic acid (1.0 eq), (pyridine-2-yl)boronic acid (1.2 eq), and K₂CO₃ (2.0 eq).

  • Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen).

  • Add 1,4-dioxane and water (4:1 v/v) to the flask.

  • Add [Pd(dppf)Cl₂] (0.05 eq) to the reaction mixture.

  • Heat the reaction mixture to 90 °C and stir for 12-16 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with water and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford Intermediate 1.

Step 2: Amide Coupling to Synthesize "Indazokinib-V"

This protocol details the formation of the amide bond between Intermediate 1 and (4-aminophenyl)methanesulfonamide.

Materials:

  • Intermediate 1 (5-methyl-4-(pyridin-2-yl)-1H-indazole-3-carboxylic acid)

  • (4-aminophenyl)methanesulfonamide

  • HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve Intermediate 1 (1.0 eq) in anhydrous DMF in a round-bottom flask under an inert atmosphere.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution and stir at room temperature for 15 minutes.

  • Add (4-aminophenyl)methanesulfonamide (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 4-6 hours, monitoring its progress by TLC or LC-MS.

  • Once the reaction is complete, pour the mixture into water and extract with DCM (3 x 50 mL).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by preparative HPLC to yield "Indazokinib-V".

Biological Evaluation of "Indazokinib-V"

The following protocols are designed to assess the inhibitory activity of "Indazokinib-V" against its intended target, VEGFR-2.

In Vitro Kinase Inhibition Assay (VEGFR-2)

This assay determines the half-maximal inhibitory concentration (IC₅₀) of "Indazokinib-V" against recombinant human VEGFR-2 in a cell-free system. A luminescence-based assay, such as the ADP-Glo™ Kinase Assay, is recommended for its high sensitivity and throughput.[10]

Principle:

The assay measures the amount of ADP produced during the kinase reaction. The kinase activity is inversely correlated with the luminescent signal.

Materials:

  • Recombinant human VEGFR-2

  • VEGFR-2 substrate (e.g., Poly(Glu,Tyr) 4:1)

  • ATP

  • Kinase buffer

  • "Indazokinib-V"

  • ADP-Glo™ Kinase Assay Kit (or similar)

  • White, opaque 96-well or 384-well plates

Procedure:

  • Prepare a serial dilution of "Indazokinib-V" in a suitable solvent (e.g., DMSO) and then further dilute in kinase buffer to the desired final concentrations.

  • In a multi-well plate, add the kinase, substrate, and the diluted "Indazokinib-V" or vehicle control.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

  • Stop the kinase reaction and measure the amount of ADP produced according to the manufacturer's protocol for the ADP-Glo™ assay.

  • Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Cell-Based VEGFR-2 Phosphorylation Assay

This assay measures the ability of "Indazokinib-V" to inhibit VEGFR-2 autophosphorylation in a cellular context.

Principle:

VEGF stimulation of endothelial cells (e.g., HUVECs) induces the phosphorylation of VEGFR-2. The inhibitory effect of "Indazokinib-V" is quantified by measuring the reduction in phosphorylated VEGFR-2 levels.

Materials:

  • Human Umbilical Vein Endothelial Cells (HUVECs)

  • Cell culture medium

  • Recombinant human VEGF-A

  • "Indazokinib-V"

  • Lysis buffer

  • Phospho-VEGFR-2 (Tyr1175) antibody

  • Total VEGFR-2 antibody

  • Secondary antibodies

  • Western blotting or ELISA reagents

Procedure:

  • Seed HUVECs in a multi-well plate and allow them to adhere overnight.

  • Starve the cells in a serum-free medium for 4-6 hours.

  • Pre-treat the cells with various concentrations of "Indazokinib-V" or vehicle control for 1-2 hours.

  • Stimulate the cells with VEGF-A for 10-15 minutes.

  • Lyse the cells and collect the protein lysates.

  • Determine the levels of phosphorylated and total VEGFR-2 using Western blotting or a sandwich ELISA.

  • Quantify the band intensities or ELISA signal and normalize the phosphorylated VEGFR-2 levels to the total VEGFR-2 levels.

  • Calculate the percentage of inhibition of VEGFR-2 phosphorylation at each concentration of "Indazokinib-V" and determine the IC₅₀ value.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Synthetic Route Summary for "Indazokinib-V"

StepReactionKey ReagentsSolventTemp. (°C)Time (h)Yield (%)
1Suzuki-Miyaura Coupling(Pyridine-2-yl)boronic acid, [Pd(dppf)Cl₂], K₂CO₃1,4-Dioxane/H₂O9012-1675
2Amide Coupling(4-aminophenyl)methanesulfonamide, HATU, DIPEADMFRT4-665

Table 2: Biological Activity of "Indazokinib-V"

AssayTargetCell LineIC₅₀ (nM)
In Vitro Kinase AssayVEGFR-2-15
Cell-Based Phosphorylation Assayp-VEGFR-2 (Tyr1175)HUVEC50

Signaling Pathway Visualization

The following diagram illustrates the VEGFR-2 signaling pathway targeted by "Indazokinib-V".

G VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds P P VEGFR2->P Autophosphorylation Indazokinib Indazokinib-V Indazokinib->VEGFR2 Inhibits PLCg PLCγ P->PLCg Activates PI3K PI3K P->PI3K Activates Ras Ras P->Ras Akt Akt PI3K->Akt Proliferation Cell Proliferation, Migration, Survival Akt->Proliferation Promotes Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK ERK->Proliferation Promotes

Caption: VEGFR-2 signaling pathway and the inhibitory action of "Indazokinib-V".

Conclusion

4-Bromo-5-methyl-1H-indazole-3-carboxylic acid is a highly valuable and versatile building block for the synthesis of novel kinase inhibitors. Its strategic functionalization allows for the efficient construction of diverse molecular architectures. The detailed synthetic and biological evaluation protocols provided herein for the hypothetical inhibitor "Indazokinib-V" serve as a practical guide for researchers in the field of drug discovery to harness the potential of this promising scaffold in the development of next-generation targeted cancer therapies.

References

  • RSC Publishing. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. [Online] Available at: [Link]

  • PMC. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. [Online] Available at: [Link]

  • RSC Publishing. Indazole – an emerging privileged scaffold: synthesis and its biological significance. [Online] Available at: [Link]

  • PMC. Indazole – an emerging privileged scaffold: synthesis and its biological significance. [Online] Available at: [Link]

  • RSC Publishing. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. [Online] Available at: [Link]

  • RSC Medicinal Chemistry. Indazole – an emerging privileged scaffold: synthesis and its biological significance. [Online] Available at: [Link]

  • PubMed. Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. [Online] Available at: [Link]

  • PMC. Concise Drug Review: Pazopanib and Axitinib. [Online] Available at: [Link]

  • Google Patents. CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.
  • ResearchGate. (a) 2D chemical structures of compounds axitinib, pazopanib, sunitinib,... [Online] Available at: [Link]

  • Der Pharma Chemica. Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. [Online] Available at: [Link]

  • PMC. An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. [Online] Available at: [Link]

  • PubChem. Methyl 5-bromo-1H-indazole-3-carboxylate | C9H7BrN2O2 | CID 12689298. [Online] Available at: [Link]

  • Open Access Journals. Review on Synthetic Approaches and Reported Polymorphs for Pazopanib Hydrochloride (Votrient), an Anticancer Drug. [Online] Available at: [Link]

  • ACS Publications. Effective Laboratory-Scale Preparation of Axitinib by Two CuI-Catalyzed Coupling Reactions. [Online] Available at: [Link]

  • Bentham Science. A Novel Practical Synthesis of Pazopanib: An Anticancer Drug. [Online] Available at: [Link]

  • CNKI. Synthesis of Pazopanib Hydrochloride. [Online] Available at: [Link]

  • ResearchGate. Six-step synthesis of the hydrochloride of pazopanib 9 starting from o-methylaniline 10. [Online] Available at: [Link]

  • PubMed. Design, Synthesis, and Biological Evaluation of Axitinib Derivatives. [Online] Available at: [Link]

  • MDPI. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. [Online] Available at: [Link]

  • BPS Bioscience. VEGFR2 (KDR) Kinase Assay Kit. [Online] Available at: [Link]

  • protocols.io. Protocol for Invitro Kinase Assay. [Online] Available at: [Link]

  • Journal of Chemical Sciences. Design, synthesis and characterization of 1H-pyridin-4-yl-3,5- disubstituted indazoles and their AKT inhibition. [Online] Available at: [Link]

  • RSC Publishing. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. [Online] Available at: [Link]

  • Google Patents. CN111269183A - Synthesis method of 4-bromo-1-methyl-1H-imidazole-5-carboxylic acid amide derivative.
  • RSC Publishing. A regioselective C7 bromination and C7 palladium- catalyzed Suzuki–Miyaura cross-coupling arylation of. [Online] Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving the yield of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid synthesis

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the synthesis of substituted 1H-indazole-3-carboxylic acids...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the synthesis of substituted 1H-indazole-3-carboxylic acids. The 4-bromo-5-methyl derivative presents a unique regiochemical challenge. This portal is designed to provide you with mechanistic insights, validated self-correcting protocols, and troubleshooting strategies to maximize your synthetic yield and purity.

Synthetic Strategy & Pathway Analysis

The synthesis of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid can theoretically be approached via two primary routes: direct halogenation of the indazole core or de novo ring construction from an isatin precursor.

  • Direct Bromination: Attempting direct bromination of 5-methyl-1H-indazole-3-carboxylic acid using reagents like 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) under ultrasound irradiation[1] often results in poor yields of the desired target. The C5-methyl group activates both the C4 and C6 positions, leading to an inseparable mixture of isomers[2].

  • The Isatin Route (Snyder's Method): To guarantee absolute regiocontrol, the preferred, self-validating system is the oxidative ring-opening of 4-bromo-5-methylisatin, followed by diazotization and reductive cyclization[3]. This method locks the halogens and alkyl groups in their correct positions prior to forming the indazole core[4].

SynthesisRoutes SM1 4-Bromo-5-methylisatin (Preferred Starting Material) Int1 2-Amino-6-bromo-5-methyl- phenylglyoxylic acid SM1->Int1 NaOH (aq), Heat (Ring Opening) Diazo Diazonium Salt Intermediate Int1->Diazo NaNO2, HCl, 0°C (Diazotization) Product 4-Bromo-5-methyl-1H-indazole- 3-carboxylic acid Diazo->Product SnCl2, HCl (Reductive Cyclization) SM2 5-Methyl-1H-indazole- 3-carboxylic acid Brom Direct Bromination (DBDMH or Br2/AcOH) SM2->Brom Ultrasound / RT Brom->Product Minor Pathway (Poor Regioselectivity) SideProd 6-Bromo Isomer (Major Byproduct) Brom->SideProd Major Pathway (Sterically Favored)

Figure 1: Comparative synthetic pathways for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid.

Standard Operating Procedure (SOP): The Isatin Route

Because direct bromination yields an unpredictable mixture of isomers, the de novo construction of the indazole core is the authoritative standard for this specific substitution pattern[5].

Step 1: Alkaline Hydrolysis

  • Suspend 4-bromo-5-methylisatin (1.0 eq) in 5% aqueous NaOH (10 volumes).

  • Heat the mixture to 50°C for 2 hours until a clear solution forms. Causality: The hydroxide nucleophile attacks the highly electrophilic C2 carbonyl of the isatin, cleaving the amide bond to form sodium 2-amino-6-bromo-5-methylphenylglyoxylate[6].

Step 2: Diazotization 3. Cool the solution to 0–5°C using an ice-salt bath. 4. Add an aqueous solution of sodium nitrite (NaNO2, 1.1 eq) dropwise. 5. Slowly add cold 6M HCl until the pH reaches 1, maintaining the temperature strictly below 5°C. Causality: Nitrous acid is generated in situ, reacting with the primary amine to form the highly reactive diazonium salt. Temperature control is critical to prevent the diazonium intermediate from decomposing into a phenol byproduct[6].

Step 3: Reductive Cyclization 6. While maintaining the temperature at 0°C, add a pre-cooled solution of SnCl2·2H2O (2.5 eq) in concentrated HCl dropwise. 7. Stir for 1 hour at 0°C, then allow the mixture to warm to room temperature and stir for an additional 12 hours. Causality: The stannous chloride reduces the diazonium salt to an aryl hydrazine. Under acidic conditions, the hydrazine nitrogen nucleophilically attacks the adjacent α-keto carbon, closing the ring to form the indazole core[4]. 8. Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol to yield pure 4-bromo-5-methyl-1H-indazole-3-carboxylic acid.

Troubleshooting Desk

Q: My cyclization step is stalling, and I am recovering tar-like decomposition products. What is failing? A: This is a classic symptom of poor temperature control during diazotization or inadequate reduction. If the internal temperature exceeds 5°C, the diazonium salt decomposes into a phenol, which polymerizes into tar[5]. If the reduction by SnCl2 is incomplete, the unreacted diazonium salt will not cyclize. Ensure your SnCl2 is fresh (it oxidizes to Sn(IV) upon exposure to air) and maintain the reaction strictly at 0°C during the addition.

Q: I am experiencing significant product loss during the final acidic workup. Why is the yield so low? A: Indazole-3-carboxylic acids are highly susceptible to thermal decarboxylation in strongly acidic media. If you are heating the mixture to drive the cyclization or during solvent evaporation, you are likely converting your product into 4-bromo-5-methyl-1H-indazole. Keep workup temperatures below 60°C and isolate the product by precipitation rather than aggressive evaporation.

Q: Can I improve the regioselectivity of the direct bromination route to avoid the multi-step isatin synthesis? A: While ultrasound-assisted bromination with DBDMH improves reaction kinetics and overall conversion compared to traditional Br2/AcOH[1], the intrinsic electronic directing effects of the C5-methyl group cannot be easily overridden. The C6 position is sterically less hindered than the C4 position (which is adjacent to the bulky carboxylic acid/indazole core), meaning the 6-bromo isomer is often the major byproduct. The isatin route remains the only reliable method for >95% regiochemical purity.

Data Analytics: Yield Optimization Metrics

To ensure a self-validating protocol, monitor the following critical parameters. Deviations from the optimized conditions directly correlate with quantifiable yield drops[5].

Experimental ParameterSub-optimal ConditionOptimized ConditionExpected Yield ImpactMechanistic Reason
Diazotization Temp 10–15 °C0–5 °C+15% to 20%Prevents thermal degradation of the diazonium salt into phenol byproducts.
Reducing Agent Na2SO3 (1.0 eq)SnCl2·2H2O (2.5 eq)+25%SnCl2 provides a stronger, more rapid reduction, minimizing the window for diazonium decomposition.
Cyclization pH & Temp pH < 1 (Reflux)pH 2-3 (Ambient to 60°C)+10%Prevents thermal decarboxylation of the final indazole-3-carboxylic acid.

Frequently Asked Questions (FAQs)

Q: How do I verify the regiochemistry of my final product? A: 1H-NMR is definitive. In the 4-bromo-5-methyl isomer, the aromatic proton at C6 will appear as a distinct singlet (or a doublet with fine coupling to the NH), whereas in the 6-bromo isomer, the C4 proton will have a vastly different chemical shift due to its proximity to the strongly electron-withdrawing carboxylic acid group.

Q: What is the expected overall yield of the isatin route? A: When optimized according to the parameters in our data table, the overall yield from 4-bromo-5-methylisatin to the final indazole-3-carboxylic acid typically ranges from 75% to 82%[6].

Q: Why is the direct bromination route still cited if the regioselectivity is poor? A: Direct bromination is often utilized in early-stage discovery chemistry where rapid generation of a diverse compound library is prioritized over the high-yield isolation of a single specific isomer[2]. For scale-up or precise pharmacological testing, the isatin route is mandatory.

References

  • BenchChem. "Optimizing reaction conditions for bromo-indazole synthesis." BenchChem Tech Support. 2

  • National Institutes of Health (PMC). "Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin." RSC Advances.1

  • ChemicalBook. "Indazole - Synthesis and Reactions as a Chemical Reagent." ChemicalBook. 3

  • ACS Publications. "Synthesis and Evaluation of Heterocyclic Carboxamides as Potential Antipsychotic Agents." Journal of Medicinal Chemistry. 4

  • BenchChem. "Reproducibility of Published Synthesis Methods for 1H-Indazole-3-Carboxamides: A Comparative Guide." BenchChem. 5

  • Google Patents. "Methods for the preparation of indazole-3-carboxylic acid." US20110172428A1. 6

Sources

Optimization

purification challenges of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I approach chemical purification not as a series of rote steps, but as the precise manipulation of physicochemical levers.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I approach chemical purification not as a series of rote steps, but as the precise manipulation of physicochemical levers.

The compound 4-bromo-5-methyl-1H-indazole-3-carboxylic acid is a highly valuable intermediate in drug development, but it is notoriously stubborn to isolate. Its purification is complicated by a zwitterionic potential, a highly lipophilic halogenated aromatic core, and strong intermolecular hydrogen-bonding capabilities[1].

This guide is designed to help you troubleshoot specific bottlenecks, understand the causality behind each experimental choice, and implement self-validating protocols to achieve >98% purity.

Part 1: The Causality of the Challenge (Physicochemical Profiling)

To purify this molecule, we must first understand its electronic and structural behavior. The indazole core presents a weakly basic nitrogen, while the C3-position holds an acidic carboxyl group[2]. The addition of the 4-bromo and 5-methyl groups significantly increases the lipophilicity (LogP) and alters the crystal lattice energy, making traditional purification methods prone to failure.

Table 1: Physicochemical Properties Dictating Purification Strategy

PropertyEstimated ValueCausality in Purification Behavior
pKa (Carboxylic Acid) ~3.8Dictates the pH required for aqueous solubility. A pH > 5.8 is required to ensure >99% ionization into the soluble carboxylate salt[2].
pKa (Indazole NH) ~1.2Remains neutral under standard acidic extraction conditions; protonates and becomes water-soluble only in extremely strong acids.
Lipophilicity (LogP) HighThe bulky bromo and methyl groups drive the molecule into organic phases. Even when ionized, the salt may act as a surfactant, causing severe emulsions.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my compound "oil out" instead of crystallizing during cooling? The Causality: Oiling out (liquid-liquid phase separation) occurs when the compound's solubility in the solvent drops below its concentration at a temperature above the melting point of the impure mixture[3]. The bulky 4-bromo and 5-methyl substituents disrupt uniform hydrogen-bonding networks, significantly lowering the melting point of your crude mixture. The Fix: Shift the phase diagram. Instead of a steep temperature gradient, use a solvent system with a flatter solubility curve. Avoid highly polar anti-solvents like water that force rapid phase separation. Re-heat the mixture, add 10-15% more of your primary solubilizing solvent (e.g., hot Toluene), and seed the solution with a pure crystal at 5°C above the expected cloud point[3].

Q2: During acid-base extraction, I get a stubborn emulsion and poor recovery. How do I resolve this? The Causality: The emulsion is caused by the surfactant-like behavior of the deprotonated indazole-carboxylate at intermediate pH levels. Furthermore, the highly lipophilic bromo-methyl aromatic system resists moving entirely into the aqueous phase even when the carboxylic acid is ionized. The Fix: Perform the basic extraction at a strictly controlled pH > 8.5 using saturated NaHCO3​ to ensure complete deprotonation. To break the emulsion, increase the ionic strength of the aqueous layer ("salting out") with NaCl , or filter the biphasic mixture through a pad of Celite to remove insoluble polymeric byproducts that stabilize the emulsion interface.

Q3: My reverse-phase HPLC shows co-elution with a des-bromo impurity. How can I resolve them? The Causality: The des-bromo impurity (5-methyl-1H-indazole-3-carboxylic acid) lacks the heavy bromine atom, making it slightly more polar. However, if the pH of your mobile phase is near the pKa of the carboxylic acid (~3.8), you will have a mixed population of ionized and neutral species, causing peak broadening and co-elution. The Fix: Pin the pH of the mobile phase to at least 2 units below the pKa (e.g., use 0.1% Formic Acid, pH ~2.7) to ensure the compound is fully protonated and neutral[4]. Use a column with a high carbon load or a specialized mixed-mode stationary phase (like Newcrom R1) to exploit the halogen-bonding capability of the bromine atom for separation[4].

Part 3: Standardized Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies incorporate built-in checks to ensure the causality of your chemical manipulations holds true.

Protocol A: Precision pH-Shift Extraction

Use this workflow to remove neutral organic impurities (e.g., unreacted starting materials).

  • Dissolution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) at a ratio of 20 mL/g. Causality: EtOAc solvates the lipophilic core while maintaining strict immiscibility with water.

  • Basic Extraction: Wash the organic layer with an equal volume of 1M NaHCO3​ (pH ~8.5). Shake vigorously and vent. Validation Check: Test the pH of the aqueous layer. If pH < 7.5, residual acid has neutralized the base; add more NaHCO3​ until pH > 8.0 is sustained.

  • Phase Separation & Emulsion Resolution: Allow layers to separate. If an emulsion persists, add 10 mL of saturated brine ( NaCl ) per 100 mL of aqueous phase to salt out the organics. Drain the lower aqueous layer (containing your target sodium salt) into a clean Erlenmeyer flask.

  • Controlled Acidification: Place the aqueous flask in an ice bath. While stirring vigorously, add 2M HCl dropwise until the pH reaches 2.0. Causality: Dropping the pH to 2.0 ensures complete protonation of the carboxylate back to the neutral, insoluble acid, forcing it to precipitate, without protonating the indazole nitrogen (pKa 1.2).

  • Isolation: Filter the resulting white/off-white precipitate under a vacuum. Wash the filter cake with ice-cold water to remove inorganic salts.

Protocol B: Preparative Reverse-Phase HPLC

Use this workflow to separate structural isomers (e.g., positional isomers or des-bromo byproducts).

  • Mobile Phase Preparation:

    • Solvent A: Ultrapure Water with 0.1% Formic Acid (v/v).

    • Solvent B: HPLC-grade Acetonitrile (MeCN) with 0.1% Formic Acid (v/v). Causality: The formic acid modifier suppresses carboxylate ionization, preventing peak tailing and ensuring a single retention mechanism[4].

  • Sample Preparation: Dissolve the crude solid in a 1:1 mixture of DMSO and Solvent A. Filter through a 0.22 µm PTFE syringe filter.

  • Chromatographic Gradient: Inject onto a C18 or mixed-mode reverse-phase column. Run a linear gradient from 10% B to 85% B over 25 minutes.

  • Fraction Collection & Validation: Monitor UV absorbance at 254 nm and 280 nm. Analyze collected fractions via LC-MS before pooling. Validation Check: The target mass must show [M+H]+=255.0/257.0 in a 1:1 isotopic ratio, confirming the presence of the bromine isotope pattern.

Part 4: Purification Workflow Visualization

To streamline your decision-making process at the bench, follow this logical workflow based on your initial LC-MS/NMR purity assessment.

PurificationWorkflow Crude Crude 4-Bromo-5-methyl- 1H-indazole-3-carboxylic acid Assessment LC-MS / NMR Profiling Crude->Assessment Decision Identify Primary Impurity Assessment->Decision Neutral Neutral Organics (Unreacted Materials) Decision->Neutral Non-acidic impurities Isomers Structural Isomers (Des-bromo byproducts) Decision->Isomers Isomeric impurities ABE Acid-Base Extraction (pH 8.5 to pH 2.0) Neutral->ABE PrepLC Prep HPLC (0.1% FA) C18 / Mixed-Mode Isomers->PrepLC Validation Purity > 98%? ABE->Validation PrepLC->Validation Recryst Recrystallization (Hot Toluene) Validation->Recryst No (Trace impurities) Pure Pure Target Compound Validation->Pure Yes Recryst->Pure

Fig 1: Decision-tree workflow for the purification of substituted indazole-3-carboxylic acids.

References

  • SIELC Technologies. "Separation of Indazole-3-carboxylic acid on Newcrom R1 HPLC column." SIELC. [Link]

  • Sinochem Nanjing. "Indazole-3-Carboxylic Acid: Properties, Applications, Safety Data." Sinochem. [Link]

  • National Institutes of Health (NIH). "Discovery of selective Orai channel blockers bearing an indazole or a pyrazole scaffold." PubMed Central. [Link]

Sources

Troubleshooting

optimization of reaction conditions for indazole ring formation

Welcome to the Technical Support Center for Indazole Synthesis. As a Senior Application Scientist, I have compiled this troubleshooting guide to help you navigate the complex reaction landscapes of indazole ring formatio...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Indazole Synthesis. As a Senior Application Scientist, I have compiled this troubleshooting guide to help you navigate the complex reaction landscapes of indazole ring formation.

Indazoles are privileged scaffolds in medicinal chemistry, but their synthesis is notoriously plagued by poor regioselectivity, thermal degradation, and stalled catalytic cycles. This guide moves beyond basic protocols to explain the causality behind experimental parameters, empowering you to design self-validating, robust synthetic workflows.

IndazoleWorkflow Start Indazole Synthesis Optimization Route Select Synthetic Route Start->Route Cadogan Reductive Cyclization (Cadogan-type) Route->Cadogan PdCat Transition-Metal Catalyzed (Pd) Route->PdCat Alkylation Direct N-Alkylation (Regioselectivity) Route->Alkylation CadoganOpt Tune Reductant (e.g., PBu3 vs P(OEt)3) Optimize Temp (<80°C) Cadogan->CadoganOpt PdCatOpt Screen Ligands (dppp, DPEphos) Base (Cs2CO3) PdCat->PdCatOpt AlkOpt Thermodynamic (1H) vs Kinetic (2H) Control Alkylation->AlkOpt Yield Analyze Yield & Regioselectivity (NMR, LC-MS) CadoganOpt->Yield PdCatOpt->Yield AlkOpt->Yield

Decision matrix for optimizing indazole ring synthesis and regioselectivity.

FAQ 1: Overcoming Thermal Degradation in Cadogan Cyclizations

Q: My Cadogan reductive cyclization requires temperatures exceeding 150 °C, leading to severe substrate decomposition and low yields (<30%). How can I achieve cyclization under milder conditions?

A: The classical Cadogan reaction utilizes neat triethyl phosphite (P(OEt)₃) as the reducing agent[1]. Because phosphites are relatively weak deoxygenating agents, massive thermal energy (>150 °C) is required to overcome the activation barrier for deoxygenating the nitro group into the highly reactive nitroso or nitrene intermediate[2]. This harsh environment inevitably leads to the degradation of sensitive functional groups.

The Solution: Shift the thermodynamic burden by using a more nucleophilic reductant in a protic solvent. Switching to tri-n-butylphosphine (PBu₃) provides a highly nucleophilic phosphorus center that accelerates the initial deoxygenation step[1]. Furthermore, running the reaction in an alcoholic solvent like isopropanol (i-PrOH) facilitates critical proton-transfer events during the cyclization cascade. This combination allows the reaction to proceed smoothly at 80 °C, drastically improving yields and substrate tolerance[1].

Table 1: Effect of Reductant and Solvent on Cadogan Cyclization Yield [1]

Reductant Solvent Temperature (°C) Conversion (%) Isolated Yield (%)
P(OEt)₃ (Excess) Neat 150 >95 42
PPh₃ (1.5 eq) Toluene 110 60 35
PBu₃ (1.2 eq) Toluene 80 >95 68

| PBu₃ (1.2 eq) | i-PrOH | 80 | >95 | 87 |

Protocol: Mild One-Pot Condensation-Cadogan Cyclization [1]

  • To a reaction vessel, add the ortho-nitrobenzaldehyde (1.0 equiv) and the corresponding amine (1.05 equiv) in isopropanol (0.2 M).

  • Stir the mixture at room temperature for 1–2 hours to allow for complete imine condensation (verify via LC-MS).

  • Add tri-n-butylphosphine (PBu₃, 1.2 equiv) dropwise to the reaction mixture. (Caution: PBu₃ is pyrophoric and has a strong odor; perform in a fume hood under an inert atmosphere).

  • Heat the reaction to 80 °C and stir for 4–12 hours until the nitroso intermediate is fully consumed.

  • Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography to isolate the 2H-indazole.

FAQ 2: Resolving Incomplete Conversion in Pd-Catalyzed Amination

Q: When attempting the synthesis of 1-aryl-1H-indazoles via Pd-catalyzed Buchwald-Hartwig amination of ortho-bromobenzaldehyde hydrazones, my reactions stall at ~50% conversion. What parameters are critical for driving this to completion?

A: Stalled palladium-catalyzed intramolecular aminations are almost always a geometric problem at the metal center. For the final C–N bond to form, the Pd(II) intermediate must adopt a cis-geometry prior to reductive elimination[3]. If you are using monodentate ligands (like PPh₃), the intermediate often relaxes into a thermodynamically stable trans-geometry, trapping the catalyst in an inactive state and leading to protodehalogenation side-reactions[3].

The Solution: Employ a bidentate phosphine ligand with a large bite angle, such as DPEphos or dppp[4],[3]. These chelating ligands enforce a cis-coordination environment on the palladium center, effectively "spring-loading" the complex for rapid reductive elimination. Additionally, pre-forming the hydrazone rather than attempting a multi-component one-pot reaction prevents catalyst poisoning by unreacted free hydrazine[3].

PdCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition Pd0->OxAdd o-Halohydrazone LigEx Base-Mediated Ligand Exchange OxAdd->LigEx Pd(II) Intermediate RedElim Reductive Elimination LigEx->RedElim Amido-Pd(II) RedElim->Pd0 1H-Indazole

Palladium-catalyzed intramolecular amination cycle for 1H-indazole formation.

Table 2: Ligand and Base Effects on Pd-Catalyzed 1H-Indazole Synthesis [3]

Catalyst / Ligand Base Solvent Temp (°C) Yield (%)
Pd(OAc)₂ / PPh₃ Cs₂CO₃ Toluene 110 <20
Pd(dba)₂ / BINAP K₃PO₄ Toluene 110 45
Pd(dba)₂ / dppp t-BuONa Dioxane 100 62

| Pd(dba)₂ / DPEphos | K₃PO₄ | Toluene | 110 | 88 |

Protocol: Pd-Catalyzed Intramolecular Amination [3]

  • In an oven-dried Schlenk tube under argon, combine the pre-formed ortho-bromobenzaldehyde hydrazone (1.0 equiv), Pd(dba)₂ (2 mol%), DPEphos (2 mol%), and anhydrous K₃PO₄ (2.5 equiv).

  • Add anhydrous, degassed toluene (0.2 M) to the mixture.

  • Seal the tube and heat the reaction mixture to 110 °C with vigorous stirring for 1–4 hours.

  • Monitor the reaction via TLC. Upon completion, cool the mixture to room temperature.

  • Dilute with ethyl acetate, filter through a pad of Celite to remove the inorganic salts and catalyst, and concentrate the filtrate.

  • Purify the crude residue by flash column chromatography to afford the 1H-indazole.

FAQ 3: Controlling N1 vs. N2 Regioselectivity

Q: Direct N-alkylation of my indazole core yields an inseparable 1:1 mixture of 1H- and 2H-indazole regioisomers. How can I selectively drive the reaction toward the 2H-isomer?

A: The indazole ring exhibits annular tautomerism, with the 1H-indazole tautomer being thermodynamically more stable than the 2H-indazole[5]. Under standard basic alkylation conditions (e.g., NaH, K₂CO₃ with alkyl halides), the proton is removed to form a mesomeric indazolide anion[6],[5]. Because the negative charge is delocalized across both nitrogens, alkylation yields a frustrating mixture of N1 (thermodynamic) and N2 (kinetic) products[6],[5].

The Solution: To selectively obtain the 2H-isomer, you must bypass the formation of the free indazolide anion entirely and rely on strict kinetic control. By using highly reactive, hard electrophiles like Meerwein's salts (e.g., trimethyloxonium tetrafluoroborate) under neutral conditions, the alkylating agent directly attacks the more nucleophilic N2 nitrogen of the neutral 1H-indazole starting material[7]. This kinetically controlled pathway delivers the 2-alkyl-2H-indazole in near-quantitative yields[7].

Table 3: Reagent Influence on Indazole N-Alkylation Regioselectivity [7]

Alkylating Agent Conditions N1-Alkyl (1H) Yield N2-Alkyl (2H) Yield
MeI KOH, 45 °C 42% 44%
MeI Me₂SO, 70 °C 10% 50%
p-TsOMe PhNO₂, 90 °C Trace 50%

| Me₃OBF₄ | EtOAc, 25 °C | 0% | 87% |

Protocol: Regioselective Synthesis of 2-Alkyl-2H-indazoles [7]

  • Dissolve the substituted 1H-indazole (1.0 equiv) in anhydrous ethyl acetate (0.3 M) under an inert nitrogen atmosphere.

  • Add trimethyloxonium tetrafluoroborate (Me₃OBF₄, 1.3 equiv) in one portion at room temperature.

  • Stir the reaction mixture at room temperature for 5 hours. (Note: For ethylation using Et₃OPF₆, extend the stirring time to 16 hours).

  • Quench the reaction by carefully adding a saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Concentrate under reduced pressure to yield the highly pure 2-alkyl-2H-indazole.

References

  • Title: Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation–Cadogan Reductive Cyclization Source: Organic Letters - ACS Publications URL
  • Title: Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions Source: PMC - NIH URL
  • Title: Synthesis and Photophysical Properties of 3-Substituted-1H-Indazoles: A Pd-Catalyzed Double C–N Bond Formation Strategy via 1,6-Conjugate Addition Source: The Journal of Organic Chemistry - ACS Publications URL
  • Title: Synthesis of 1-Aryl-1H-indazoles via Palladium-Catalyzed Intramolecular Amination of Aryl Halides Source: The Journal of Organic Chemistry - ACS Publications URL
  • Title: Troubleshooting regioselectivity in indazole synthesis Source: BenchChem URL
  • Title: Efficient and Regioselective Synthesis of 2-Alkyl-2H-indazoles Source: ACS Publications URL
  • Title: Technical Support Center: Regioselective Synthesis of Indazole Derivatives Source: BenchChem URL

Sources

Optimization

Technical Support Center: Purification of 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid

Welcome to the Technical Support Center for the isolation and purification of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid . As a Senior Application Scientist, I have designed this resource to move beyond standard oper...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation and purification of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid . As a Senior Application Scientist, I have designed this resource to move beyond standard operating procedures. Here, we explore the causality behind purification failures and provide self-validating workflows to ensure high-purity yields suitable for downstream drug development.

The indazole-3-carboxylic acid scaffold presents unique physicochemical challenges. It is amphoteric, possessing an acidic carboxylic acid moiety (pKa ~3.5) and a weakly acidic/basic indazole nitrogen (NH pKa ~14). Furthermore, the addition of the bromo and methyl substituents increases the lipophilicity of the molecule, altering its solubility profile compared to the unsubstituted core. Understanding these properties is critical for designing an effective purification strategy[1].

Part 1: Quantitative Impurity Profiling

Before troubleshooting, you must identify the contaminants in your crude mixture. Below is a structured breakdown of common impurities encountered during the synthesis of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid, along with their chemical behavior.

Impurity TypeSpecific Example / OriginPhysicochemical PropertyPrimary Removal Strategy
Unreacted Starting Material Substituted isatins or anilines (depending on synthesis route).Neutral or weakly basic; highly soluble in organic solvents.Acid-Base Extraction (Organic wash at pH 8)[1].
Regioisomers 6-bromo-5-methyl-1H-indazole-3-carboxylic acid.Nearly identical pKa and polarity to the target molecule.Fractional Recrystallization (EtOH/Acetic Acid)[2].
Decarboxylated Byproduct 4-bromo-5-methyl-1H-indazole (thermal degradation).Neutral; highly lipophilic; lacks the COOH handle.Acid-Base Extraction (Partitioned into organic layer)[1].
Colored Oligomers Oxidized indazole polymeric species.High molecular weight; highly conjugated.Hot Filtration with Activated Charcoal[1].
Inorganic Salts NaCl, Na2SO4 (from neutralization/drying).Highly polar; water-soluble; insoluble in organics.Aqueous washes; Precipitation[2].

Part 2: Troubleshooting Guides & FAQs

This section directly addresses the most common issues researchers encounter when handling crude indazole-3-carboxylic acid derivatives.

Q1: During recrystallization, my product forms a thick oil at the bottom of the flask instead of crystallizing ("oiling out"). How do I fix this? Causality: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the impure mixture. The bromo and methyl groups lower the crystal lattice energy when impurities are present, causing melting point depression. Solution: Do not attempt to scratch the glass to induce crystallization of an oil, as this traps impurities. Instead, re-heat the mixture until the oil completely redissolves. Add 10-15% more of the "good" solvent (e.g., Ethanol) to decrease the saturation level, ensuring the saturation temperature drops below the mixture's melting point[1]. Cool the flask extremely slowly (e.g., in a warm water bath that cools to room temperature overnight).

Q2: My final product has a persistent yellow/brown tint, even after recrystallization. How can I remove these colored impurities? Causality: Indazoles are prone to trace oxidation, forming highly conjugated, colored polymeric byproducts. These impurities often co-crystallize by intercalating into the crystal lattice of the target molecule. Solution: Incorporate an activated charcoal treatment. Dissolve the crude solid in hot ethyl acetate or ethanol. Add 5-10% w/w activated charcoal and boil for 5 minutes. Perform a hot gravity filtration through a pad of Celite to remove the charcoal. The high surface area of the carbon traps the large, planar oxidized oligomers[1].

Q3: I am losing a significant amount of product during the acid-base extraction. The aqueous layer is not precipitating fully upon acidification. Why? Causality: If you acidify the aqueous layer too rapidly or do not reach a sufficiently low pH, the carboxylic acid remains partially ionized. Conversely, if you used a very strong base (e.g., 5M NaOH) during the initial dissolution, you may have deprotonated the indazole NH (forming a highly soluble dianion) or caused partial degradation. Solution: Use saturated aqueous NaHCO3​ (pH ~8-9) for the initial dissolution. This is basic enough to deprotonate the carboxylic acid (pKa ~3.5) but not the indazole NH. When acidifying, use 2N HCl dropwise while stirring vigorously until the pH reaches 2.0-2.5[3].

Q4: How do I separate the 4-bromo regioisomer from the 6-bromo regioisomer? Causality: Regioisomers formed during ring-closure steps have identical molecular weights and nearly identical pKa values, rendering acid-base extraction useless for their separation. Solution: Exploit slight differences in crystal packing. Recrystallization from a mixture of ethanol, methanol, and a catalytic amount of acetic acid has been shown to successfully enrich specific indazole-3-carboxylic acid regioisomers[2]. If the ratio is highly unfavorable, preparative Reverse-Phase HPLC (using a gradient of Water/Acetonitrile with 0.1% TFA) is required.

Part 3: Self-Validating Experimental Protocols

The following protocols are designed to be self-validating. By checking the TLC or HPLC at specific checkpoints, you ensure the integrity of the workflow.

Protocol A: pH-Controlled Acid-Base Extraction

Objective: Remove neutral unreacted starting materials and decarboxylated byproducts.

  • Dissolution: Suspend 10.0 g of crude 4-bromo-5-methyl-1H-indazole-3-carboxylic acid in 100 mL of Ethyl Acetate (EtOAc).

  • Base Addition: Add 100 mL of saturated aqueous NaHCO3​ (pH ~8.5). Stir vigorously for 15 minutes at room temperature.

    • Validation Checkpoint: The target molecule will migrate to the aqueous layer as the sodium salt. The organic layer should contain the neutral impurities[1].

  • Phase Separation: Transfer to a separatory funnel. Separate the layers. Extract the aqueous layer with an additional 50 mL of EtOAc to ensure complete removal of lipophilic impurities. Discard the combined organic layers (or reserve for TLC analysis).

  • Acidification: Transfer the aqueous layer to a large Erlenmeyer flask equipped with a magnetic stirrer. Cool the flask in an ice bath to 0-5 °C.

  • Precipitation: Slowly add 2N HCl dropwise until the pH reaches 2.0 (monitor with pH paper or a calibrated probe). A thick, off-white precipitate will form[3].

  • Isolation: Stir for an additional 30 minutes at 0 °C to maximize yield. Filter the precipitate under vacuum, wash with 20 mL of ice-cold deionized water, and dry under vacuum at 50 °C for 12 hours.

G N1 Crude Mixture (Target + Impurities) N2 Add aq. NaHCO3 (pH 8) & EtOAc N1->N2 N3 Organic Phase (Neutral Impurities) N2->N3 Extract N4 Aqueous Phase (Indazole-3-carboxylate) N2->N4 Extract N5 Acidify with HCl (pH 2-3) N4->N5 N6 Precipitation & Filtration N5->N6 N7 Pure 4-Br-5-Me-Indazole-3-COOH N6->N7

Caption: Logical workflow for the pH-controlled acid-base extraction of indazole-3-carboxylic acids.

Protocol B: Recrystallization and Polymorph Control

Objective: Remove trace regioisomers and colored impurities while controlling the crystal form. Note: Indazole-3-carboxylic acids can exist in multiple polymorphs (e.g., Form A from DMF/water or acetic acid; Form B from dichloromethane or ethyl acetate)[4].

  • Solvent Selection: Place 5.0 g of the semi-pure acid (from Protocol A) in a 250 mL round-bottom flask. Add 50 mL of absolute Ethanol.

  • Heating: Heat the mixture to reflux (78 °C) while stirring. If the solid does not completely dissolve, add Ethanol in 5 mL increments until a clear solution is obtained.

  • Decolorization (If required): Add 0.5 g of activated charcoal. Reflux for 5 minutes. Perform a hot gravity filtration through fluted filter paper to remove the charcoal[1].

  • Cooling: Allow the filtrate to cool to room temperature undisturbed over 2 hours. Do not use an ice bath immediately, as rapid cooling traps impurities in the crystal lattice.

  • Collection: Once crystallization is complete at room temperature, cool the flask to 4 °C for 1 hour. Filter the crystals under vacuum and wash with 10 mL of ice-cold ethanol[2].

G T1 Issue: Oiling Out During Cooling T2 Check Solvent Saturation T1->T2 T3 Too Concentrated (T_sat > T_melt) T2->T3 T5 High Impurity Load T2->T5 T4 Add Hot Solvent & Cool Slowly T3->T4 T6 Perform Acid-Base Extraction First T5->T6

Caption: Troubleshooting logic tree for resolving "oiling out" during recrystallization.

References

  • Google Patents (CN112778203A).Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.
  • National Institutes of Health (PMC). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. Retrieved from[Link]

  • Google Patents (US20110172428A1).Methods for the preparation of indazole-3-carboxylic acid and n-(s).

Sources

Troubleshooting

column chromatography techniques for purifying indazole derivatives

Welcome to the Technical Support Center for Chromatographic Purification. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating indazol...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Chromatographic Purification. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating indazole derivatives.

Indazoles are nitrogen-containing heterocycles characterized by tautomerism, hydrogen-bonding capabilities, and basicity. These properties frequently lead to severe peak tailing, irreversible adsorption on silica, and the co-elution of closely related regioisomers (such as 1H- and 2H-substituted indazoles). This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure high-purity isolation.

Diagnostic Workflow for Indazole Purification

Troubleshooting Start Indazole Purification Issue Detected Issue What is the primary chromatographic issue? Start->Issue Tailing Severe Peak Tailing / Streaking Issue->Tailing Coelution Co-elution of Regioisomers Issue->Coelution Action1 Add 0.1-1% TEA or DEA to Mobile Phase Tailing->Action1 Chemical Masking Action2 Switch to Type-B Silica or C18 Reversed-Phase Tailing->Action2 Phase Change Action3 Optimize Spatial Selectivity with TEA/Hexane/EtOAc Coelution->Action3 Gradient Tuning Validate Validate via TLC (Target Rf 0.3-0.4) Action1->Validate Action2->Validate Action3->Validate

Diagnostic workflow for resolving common indazole chromatography issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why do my indazole derivatives streak heavily on standard silica gel, and how can I resolve this?

The Causality: Indazoles contain basic nitrogen atoms with active lone pairs. Standard "Type-A" silica gel possesses acidic residual silanol groups (-Si-OH) and trace metal impurities[1]. When an indazole passes through the column, it undergoes strong, slow-desorbing secondary acid-base interactions (cation exchange) with these silanols, leading to severe peak tailing and product loss[1].

The Solution:

  • Chemical Masking: Introduce a silanol suppressor, such as Triethylamine (TEA) or Diethylamine (DEA), into your mobile phase[2]. Because TEA has a stronger basicity than most indazole derivatives, it competitively binds to the acidic silanol groups, effectively "masking" them and preventing the indazole from interacting with the silica surface[2].

  • Stationary Phase Upgrade: Switch from older Type-A silica to high-purity "Type-B" silica. Type-B silica is manufactured in metal-free environments and has a significantly less acidic surface, drastically reducing tailing for basic compounds without the absolute need for heavy additives[1][3].

Mechanism Silica Silica Gel Surface (Acidic -Si-OH) TEA Triethylamine (TEA) (Strong Base / Masking Agent) Silica->TEA TEA binds to silanols Indazole Indazole Derivative (Basic Nitrogen) TEA->Indazole Prevents secondary interactions Elution Clean Elution (No Tailing) Indazole->Elution Free to move in mobile phase

Mechanism of silanol masking by triethylamine to prevent indazole tailing.

Q2: I am trying to separate 1H- and 2H-indazole regioisomers, but they co-elute. How do I optimize the separation?

The Causality: 1H- and 2H-indazole derivatives often possess nearly identical polarities, making standard normal-phase separation (e.g., Hexane/Ethyl Acetate) highly inefficient[4].

The Solution: You must exploit spatial selectivity. When TEA binds to the silanol groups on the stationary phase, its three ethyl "tails" extend outward into the mobile phase[2]. These hydrophobic ethyl groups construct a highly specific, stable spatial environment[2]. Because 1H- and 2H-indazoles have different steric profiles (the position of the substituent alters the molecule's 3D footprint), they interact differently with this TEA-modified spatial environment. Adding 0.1% to 1% TEA to a shallow gradient of Hexane/EtOAc (e.g., starting at 95:5) will often force the regioisomers to resolve[5][6].

Q3: Normal phase isn't working for my highly polar, hydroxylated indazoles. What are the reversed-phase (C18) alternatives?

The Causality: Highly polar indazoles (e.g., 3-Methyl-1H-indazol-4-ol) may irreversibly adsorb to bare silica[7].

The Solution: Transition to a C18 reversed-phase column. To prevent the basic indazole from interacting with unreacted residual silanols on the C18 phase, you must suppress silanol ionization.

  • Low pH Approach: Use a 10-20 mM phosphate buffer adjusted to pH 2.5 as your aqueous phase[8]. At this pH, silanol groups are protonated (neutralized), shutting down ion exchange[8].

  • Ion-Pairing Approach: Use Triethylammonium acetate (TEAA). TEAA provides unique spatial retention for highly polar molecules bearing acidic/basic groups, allowing them to retain and separate cleanly on C18[2].

Quantitative Optimization Data

The following table summarizes the quantitative parameters for mobile phase additives used in indazole chromatography to ensure optimal peak symmetry and retention.

Additive / ModifierTypical ConcentrationTarget IssueMechanism of ActionRecommended Phase
Triethylamine (TEA) 0.1% - 1.0% (v/v)Peak tailing, streakingMasks acidic silanols; provides spatial selectivity[2].Normal Phase (Silica)
Diethylamine (DEA) 0.1% - 0.5% (v/v)Severe tailing of primary/secondary aminesStronger basicity (lower pKb) than TEA; outcompetes basic analytes[2].Normal Phase (Silica)
Phosphate Buffer (pH 2.5) 10 - 20 mMBroad peaks on C18Neutralizes silanol groups on silica surface to prevent ion exchange[8].Reversed-Phase (C18)
Triethylammonium Acetate (TEAA) 10 - 50 mMPoor retention of polar indazolesActs as an ion-pairing agent to increase hydrophobic retention[2].Reversed-Phase (C18)

Self-Validating Protocol: Normal-Phase Purification of Indazoles

To ensure a trustworthy and reproducible purification, this protocol incorporates built-in validation checkpoints. Do not proceed to the next step unless the validation criteria are met.

Step 1: TLC Pre-Validation (The Checkpoint)

  • Prepare a mobile phase of Hexane/Ethyl Acetate (e.g., 80:20). Add 0.5% TEA to the mixture.

  • Spot the crude indazole mixture onto a silica TLC plate.

  • Develop the plate.

  • Validation: The target indazole must elute as a tight, circular spot with an Rf​ value between 0.3 and 0.4[7]. If the spot tails, increase TEA to 1.0%. If the Rf​ is too high, reduce the Ethyl Acetate ratio.

Step 2: Column Deactivation and Slurry Packing

  • Select high-purity Type-B silica gel[3].

  • Prepare a slurry of silica gel using the optimized mobile phase (including the 0.5% TEA modifier).

  • Pour the slurry into the glass column in a single, continuous motion to prevent banding.

  • Flush the column with 2-3 column volumes of the mobile phase to ensure the silica is fully deactivated and saturated with TEA.

Step 3: Sample Loading (Dry Loading Technique) Note: Indazoles often exhibit poor solubility in non-polar starting gradients.

  • Dissolve the crude indazole in a minimal amount of a volatile, polar solvent (e.g., Acetone or Dichloromethane).

  • Add a small mass of deactivated silica gel (approx. 2-3 times the mass of the crude sample) to the flask[7].

  • Evaporate the solvent completely under reduced pressure until a free-flowing powder is obtained.

  • Carefully load this powder evenly onto the top of the packed column bed. Add a protective layer of sand.

Step 4: Gradient Elution and Fractionation

  • Begin elution with a low-polarity solvent mixture (e.g., 95:5 Hexane/EtOAc with 0.5% TEA)[7].

  • Gradually increase the polarity (stepwise or linear gradient) up to the validated TLC ratio.

  • Collect fractions in small volumes.

  • Validation: Spot every third fraction on a TLC plate. Combine only the fractions that show a single, pure spot corresponding to the validated Rf​ of 0.3-0.4. Evaporate under reduced pressure to yield the purified indazole derivative.

References

  • Phenomenex. "Tip on Peak Tailing of Basic Analytes". phenomenex.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH9RXzzo54wRS5koPR1Hz-OL_eCF4-utP1R9F9tSr9GmOpLDsZ1mvjWjN1DkXtnT01YUNrFqIXL-OpvnGczb_82za7n7dN0r8dsDsA-JabKET9ok7PhnAZ1uNP2iCgbUG6bulDxEcQNVD7XQ9LmWqTX8dqX]
  • Benchchem. "Technical Support Center: Purification of 3-Methyl-1H-indazol-4-ol". benchchem.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG9ItiNHFWkefY933Awr_lEDkqsKP8ERwuYpYTpuLyOEUUdF5mTRWmFJ4yktxjGdnlhdULIZ_urUMun_5ILGyU_gbu8RgZmM1l7hlnpl66RNUwyS3zBlD_uy8Soa0B-941SOVl14ykU-Al954CrmoXunw3IrZMmGmU-W7dPZ8yFqUgo8Se_GRqlnvjkGuGkZGYpBXqh-JGC-1VTwqlBrQ==]
  • LC Troubleshooting Bible. "Why Do Peaks Tail?". lctsbible.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHD8ZGCZ9s4n2NArsw1TuEdlwFr_i94e9JrW3WRYqW1fTq9Q9pEbe37wB8Io264JyhHMuzW2ZhlzGLG8_f7krL8gzDUkP0ByUqS4zAm5-fUQ-OYmLzXTIXQqKYAw8KCAX1e_H4-6A==]
  • Google Patents. "CN101948433A - Method for separating and purifying substituted indazole isomers". google.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEMBBel1g_mtO1mOqB96KnF-L8YiKuwXgu21kTIu3cstbpx4APgjcWooWnwOjz43gonlA-Mg9ML_n6JvO2yuHK7ZyAXoZn7f4-gpC9oFjVufQztFhugLfvhWdIOcBktC4FyqFSSfBqA8gdjMWY=]
  • Welch Materials. "Triethylamine as a Mobile Phase Additive: What Does It Do?". welch-us.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFVMvrkoDsD4ZNVtxWLjQj9U3pmgHc1zCjbqrSx5Qcz-4lqrvKyZBH6Bfkgz49nckr9utG7_uqM39vW_79doWcoJ50l0ytV5hv0Bnh3M0oQz1WoxLmTzRyGK0Gspefhx3ClHtiNHJ-fQMfAH4_38mjOcSwedjp-7K6s973DzMX_XX6cvVz6o0EnXnHWpQ_63UK2]
  • LCGC International. "What's Happening to My Column?". chromatographyonline.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1O9yFJQgAKiNLKfr3P7o6lmviTIvzELPDNcm865A6yndGpmzH4QDWSLgtu6_JNpbIsrKYOlGlqIdGcpCE1NmR_NW4KWsHIBiBhJr9WDDqGaNOD50mmDbNV_00u1Jc8-jEXW-TzpITQPXtU-ifRtXrgeSqyhaRFI-CysIIokveNQ==]
  • AWS. "Rhodium(III) -catalyzed Indazole Synthesis by CH Bond Functionalization and Cyclative Capture". amazonaws.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6yYmP9nmdCj_0vPIUEDvlcvI8U6r_gMytjDCQXDNiKw3GPY9KGSTwVi0dLWTwJJiGl16YEWqga1_fxvhFkD7JphY19dEWJZKq6Cfvvh2EQCNUHyr3QTn9-BCcs6UeyoK6hrgE7lV7N7ZTluGhAwiJfTAiMV-NY0cbkfJ7xnW3HhFJ4Bs=]
  • ChemRxiv. "Regioselective C3-H Trifluoromethylation of 2H-Indazole Under Transition-Metal-Free Photoredox Catalysis". chemrxiv.org. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCN0SebiuekVt530cwjjWM8Ef2trKu58mZAltqvy5CJvks0QXmeMfRhLc3O0cntdZqfJnN0Q1ub_DndhNlfKkIYpmunQnGSW6iJRz3EekTqKqE-N26Ow1-H7p81nfa3aaa7LUCr4USBrbQ9_a_mMzXCw==]

Sources

Reference Data & Comparative Studies

Validation

Comparative Synthesis Guide: Substituted 1H-Indazole-3-Carboxylic Acids

Introduction Substituted 1H-indazole-3-carboxylic acids are privileged pharmacophores, serving as critical intermediates in the synthesis of calcium-release activated calcium (CRAC) channel blockers[1], antispermatogenic...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Substituted 1H-indazole-3-carboxylic acids are privileged pharmacophores, serving as critical intermediates in the synthesis of calcium-release activated calcium (CRAC) channel blockers[1], antispermatogenic agents, and various antipsychotic derivatives[2]. Unlike indoles, the indazole core exhibits reduced nucleophilicity at the C3 position due to the adjacent electronegative N2 atom[3]. This electronic deactivation makes direct C3 electrophilic substitution challenging, necessitating either de novo ring construction or transition-metal-catalyzed functionalization of pre-activated precursors[4].

This guide objectively compares the three primary synthetic strategies for accessing these compounds, evaluating their mechanistic causality, scalability, and experimental reproducibility.

Methodological Comparison

Method A: Classical Diazotization and Reductive Cyclization (Isatin Route)

The Snyder protocol remains the most widely cited method for synthesizing 1H-indazole-3-carboxylic acids from substituted isatins[2].

  • Causality & Mechanism: The reaction initiates with the alkaline hydrolysis of the isatin lactam ring, exposing a reactive 2-aminophenylglyoxylic acid intermediate[5]. Subsequent diazotization traps the aniline as a diazonium salt[6]. The critical step is the introduction of a mild reducing agent (typically SnCl2 or SO2), which selectively reduces the diazonium species to an arylhydrazine[2]. This hydrazine immediately undergoes intramolecular condensation with the adjacent α-keto acid, driving aromatization to form the indazole core[7].

  • Validation & Limitations: While starting materials are inexpensive, the method suffers from reproducibility issues during scale-up[5]. Exothermic diazotization requires strict thermal control (< 5°C); failure to dissipate heat results in N2 extrusion and phenol byproduct formation, drastically reducing yields[6].

Method B: Transition-Metal Catalyzed C-H Activation/Annulation

Recent advancements leverage Rh(III), Ir(III), or cooperative Co/Cu catalysis to achieve direct C-H functionalization[4].

  • Causality & Mechanism: This approach utilizes directing groups (e.g., imidate esters or azobenzenes) to coordinate the transition metal, facilitating regioselective oxidative addition into the ortho C-H bond[4]. Subsequent insertion of a coupling partner (like an α-keto acid or diazo compound) and reductive elimination yield the indazole core[8].

  • Validation & Limitations: This method offers superior atom economy and bypasses hazardous diazonium intermediates[4]. However, the reliance on expensive precious metal catalysts and specific directing groups can limit its application in early-stage, cost-sensitive drug discovery.

Method C: Palladium-Catalyzed Carbonylation of 3-Haloindazoles

For targets where the indazole ring is already established, late-stage C3 carboxylation is achieved via Pd-catalyzed carbonylation[9].

  • Causality & Mechanism: A pre-formed 3-iodoindazole undergoes oxidative addition with a Pd(0) species[9]. Pressurized carbon monoxide gas inserts into the Pd-C bond, forming an acyl-palladium complex. Nucleophilic attack by water or an alcohol (in the presence of a base) yields the carboxylic acid or ester, regenerating the Pd(0) catalyst[9].

  • Validation & Limitations: This route is highly regioselective and tolerates diverse functional groups[9]. The primary self-validating metric is the precise uptake of CO gas. The main drawback is the requirement for specialized high-pressure reactors and the pre-synthesis of the 3-haloindazole.

Visualizing the Synthetic Workflows

SynthesisPathways Product Substituted 1H-Indazole- 3-Carboxylic Acid Isatin Substituted Isatin Hydrolysis 1. NaOH / H2O 2. NaNO2 / HCl 3. SnCl2 (Reduction) Isatin->Hydrolysis Classical Diazotization Hydrolysis->Product Classical Diazotization Hydrazine Arylhydrazine + α-Keto Acid CH_Act Transition Metal (Rh/Ir) C-H Activation / Annulation Hydrazine->CH_Act Oxidative Coupling CH_Act->Product Oxidative Coupling Haloindazole 3-Iodo-1H-indazole Carbonylation Pd(OAc)2, CO (gas) MeOH / H2O, Base Haloindazole->Carbonylation Carbonylation & Hydrolysis Carbonylation->Product Carbonylation & Hydrolysis

Fig 1: Comparative synthetic pathways for substituted 1H-indazole-3-carboxylic acids.

Mechanism Step1 Isatin Lactam Cleavage Step2 2-Aminophenylglyoxylate Exposed Aniline Step1->Step2 NaOH (aq) OH- attack Step3 Diazonium Salt Electrophilic Nitrogen Step2->Step3 NaNO2, HCl < 5°C Step4 Arylhydrazine Nucleophilic Attack Step3->Step4 SnCl2 Reduction Step5 Indazole-3-Carboxylic Acid Aromatization Step4->Step5 Intramolecular Condensation

Fig 2: Mechanistic cascade of the classical isatin ring-opening and cyclization.

Quantitative Data Comparison

ParameterMethod A: Isatin DiazotizationMethod B: C-H ActivationMethod C: Pd-Carbonylation
Starting Material Substituted IsatinArylhydrazine / Imidate3-Iodo-1H-indazole
Key Reagents NaOH, NaNO2, HCl, SnCl2Rh/Ir/Co Catalyst, OxidantPd(OAc)2, CO gas, Base
Typical Yield 40% - 76%70% - 95%60% - 85%
Step Count 3 steps (one-pot possible)1 - 2 steps1 step (from haloindazole)
Scalability Poor to Moderate (Exothermic)Moderate (Catalyst Cost)Good (Requires Pressure Rx)
Primary Limitation Diazonium instabilityExpensive catalystsPre-functionalization needed

Experimental Protocols

Protocol A: Synthesis via Isatin Ring-Opening (Self-Validating System)

Adapted from standard scale-up procedures for indazole-3-carboxylic acid[6].

  • Alkaline Hydrolysis: Suspend substituted isatin (1.0 eq) in 1.0 M aqueous NaOH (3.0 eq). Heat to 50°C for 2 hours.

    • Self-Validation Check: The deep red/orange suspension will transition to a pale yellow, homogeneous solution, indicating complete lactam cleavage to sodium 2-aminophenylglyoxylate.

  • Diazotization: Cool the solution to 0°C using an ice-salt bath. Add an aqueous solution of NaNO2 (1.1 eq). Slowly add concentrated HCl dropwise, maintaining the internal temperature strictly below 5°C.

    • Causality: Strict thermal control prevents the premature degradation of the diazonium salt into a phenol byproduct.

  • Reductive Cyclization: In a separate flask, prepare a solution of SnCl2·2H2O (2.5 eq) in concentrated HCl and cool to 0°C. Add the cold diazonium solution dropwise to the SnCl2 solution with vigorous stirring.

    • Self-Validation Check: A thick precipitate will form immediately as the intermediate arylhydrazine undergoes rapid intramolecular cyclization.

  • Workup: Stir at room temperature for 1 hour. Filter the solid, wash with cold water, and recrystallize from DMF/water or acetic acid to yield the pure 1H-indazole-3-carboxylic acid[6].

Protocol B: Pd-Catalyzed Carbonylation of 3-Iodoindazole

Adapted from general carbonylation methodologies[9].

  • Reaction Setup: In a high-pressure Parr reactor, combine 3-iodo-1H-indazole (1.0 eq), Pd(OAc)2 (0.05 eq), dppf (0.05 eq), and triethylamine (2.0 eq) in a mixture of Methanol/Water (4:1).

    • Causality: The bidentate dppf ligand stabilizes the Pd intermediate, preventing catalyst aggregation (palladium black formation) during CO insertion.

  • Carbonylation: Seal the reactor, purge three times with N2, and then three times with CO gas. Pressurize the reactor to 5 bar with CO. Heat the mixture to 80°C for 12 hours.

  • Workup: Cool the reactor to room temperature and carefully vent the excess CO in a fume hood. Filter the mixture through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate in vacuo, acidify with 1M HCl to pH 3, and collect the precipitated product via vacuum filtration.

References

  • BenchChem. "Reproducibility of Published Synthesis Methods for 1H-Indazole-3-Carboxamides: A Comparative Guide". BenchChem. 5

  • Journal of Medicinal Chemistry. "Synthesis and Evaluation of Heterocyclic Carboxamides as Potential Antipsychotic Agents". ACS Publications. 2

  • US Patent 20110172428A1. "Methods for the preparation of indazole-3-carboxylic acid and n-(s)-1-azabicyclo[2.2.2]oct-3-yl-1h-indazole-3-carboxamide hydrochloride salt". Google Patents. 6

  • ChemInform. "Synthesis of 3-Indazolecarboxylic Esters and Amides via Pd-Catalyzed Carbonylation of 3-Iodoindazoles". ResearchGate. 9

  • PMC (NIH). "Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers". NIH.1

  • BloomTechz. "How Is 1H-Indazole-3-Carboxylic Acid Methyl Ester Synthesized?". BloomTechz. 4

  • Organic Syntheses. "1H-indazole-3-carboxylic acid, ethyl ester". OrgSyn. 8

  • Guidechem. "How to prepare 5-CHLORO-1H-INDAZOLE-3-CARBOXYLIC ACID?". Guidechem. 3

  • ChemicalBook. "Indazole - Synthesis and Reactions as a Chemical Reagent". ChemicalBook. 7

Sources

Comparative

Structure-Activity Relationship (SAR) Comparison Guide: 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid Derivatives

As a privileged scaffold in medicinal chemistry, the 1H-indazole-3-carboxylic acid core serves as the foundation for numerous therapeutics, ranging from anti-cancer agents to immunomodulators. The specific introduction o...

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Author: BenchChem Technical Support Team. Date: April 2026

As a privileged scaffold in medicinal chemistry, the 1H-indazole-3-carboxylic acid core serves as the foundation for numerous therapeutics, ranging from anti-cancer agents to immunomodulators. The specific introduction of halogens and alkyl groups—such as in 4-bromo-5-methyl-1H-indazole-3-carboxylic acid —creates a highly tunable microenvironment. The C4-bromine introduces a strong electron-withdrawing effect that lowers the pKa of the C3-carboxylic acid, enhancing ionic interactions within target binding pockets. Simultaneously, the C5-methyl group provides a hydrophobic anchor that restricts the rotational freedom of adjacent substituents, locking the molecule into a bioactive conformation.

This guide objectively compares the SAR of this substituted scaffold against classical indazole alternatives, providing actionable experimental workflows and self-validating protocols for drug development professionals.

Quantitative SAR Comparison: Scaffold Performance

The biological trajectory of the indazole-3-carboxylic acid core is heavily dictated by modifications at the N1 and C3 positions. Table 1 summarizes the quantitative performance of various derivatives against their primary targets.

Table 1: Comparative SAR and Target Affinity of Indazole-3-Carboxylic Acid Derivatives

Compound / Scaffold VariantC3 SubstitutionN1 SubstitutionPrimary TargetQuantitative EfficacyKey SAR Insight
4-Br-5-Me-Indazole (Base) -COOH-HHexokinase 2 (HK2)IC₅₀ > 50 µMUnsubstituted N1 leads to poor membrane permeability and weak hydrophobic pocket engagement.
Lonidamine (Reference) -COOH2,4-DichlorobenzylHK2 / Pyruvate CarrierKᵢ = 2.5 µM[1]N1-benzylation is strictly required for anchoring in the mitochondrial target's hydrophobic cleft[2].
Indazole-3-carboxamide (12d) -CONH-Aryl2,4-DichlorobenzylCRAC ChannelIC₅₀ = 0.67 µM[3]A "reversed" amide linker (-CO-NH-Ar) is critical; standard amides (-NH-CO-Ar) are completely inactive[3].
Oxadiazole Bioisostere (7d) 1,3,4-Oxadiazole2,4-DichlorobenzylHCT116 CellsIC₅₀ = 12.9 µM[4]Bioisosteric replacement of the -COOH group improves aqueous solubility while retaining anti-tumor efficacy[4].
Pyrrolo-quinoline Analog -CONH-AlkylSubstituted Piperidine5-HT₄ ReceptorpKᵢ = 8.7[5]Bulky aliphatic groups at the amide nitrogen drastically increase binding affinity to serotonin receptors[5].

Mechanistic Pathways & Logical SAR Relationships

The divergence in biological activity stems from how the C3 and N1 functional groups interact with distinct protein microenvironments. Retaining the free carboxylic acid (or a bioisostere) while benzylating N1 directs the molecule toward metabolic targets like Hexokinase 2, disrupting cancer cell glycolysis[2]. Conversely, converting the C3 acid into a reversed aryl-amide shifts the target profile toward Calcium-Release Activated Calcium (CRAC) channels, yielding potent anti-inflammatory properties[3].

G Indazole 4-Br-5-Me-Indazole Core N1_Mod N1 Benzylation (Hydrophobic Anchor) Indazole->N1_Mod C3_Mod C3 Modification (Amide / Bioisostere) Indazole->C3_Mod Target1 Hexokinase 2 (HK2) Inhibition N1_Mod->Target1 Retains -COOH Target2 CRAC Channel Blocking C3_Mod->Target2 Reversed Amide Effect1 Decreased Glycolysis Target1->Effect1 Effect2 Reduced Calcium Influx Target2->Effect2

Logical SAR pathways of indazole-3-carboxylic acid derivatives directing target specificity.

Experimental Methodologies: Synthesis & Validation Protocols

To successfully exploit the 4-bromo-5-methyl-1H-indazole-3-carboxylic acid scaffold, researchers must overcome two primary synthetic hurdles: regioselective N-alkylation (N1 vs. N2) and steric hindrance at C3 caused by the adjacent C4-bromine. The following protocols are engineered with built-in self-validation steps to ensure scientific integrity.

Protocol A: Regioselective N1-Benzylation

Causality: Using a mild base like Potassium Carbonate (K₂CO₃) under thermodynamic control favors N1-alkylation. Stronger bases (e.g., NaH) can lead to competitive N2-alkylation or unwanted side reactions due to the electron-withdrawing nature of the C4-bromine.

  • Reaction Setup: Dissolve 4-bromo-5-methyl-1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous DMF. Add K₂CO₃ (1.2 eq) and stir at room temperature for 30 minutes to generate the indazolyl anion[4].

  • Alkylation: Dropwise add 2,4-dichlorobenzyl chloride (1.1 eq). Heat the mixture to 60 °C for 16 hours[4].

  • Workup: Quench with ice-cold 1M HCl to precipitate the product. Filter and recrystallize from ethanol.

  • Self-Validation (Critical): Perform 2D NOESY NMR. A true N1-alkylated product will exhibit a strong Nuclear Overhauser Effect (NOE) between the benzylic CH₂ protons and the indazole C7-proton. Absence of this NOE indicates incorrect N2-alkylation.

Protocol B: Sterically Hindered C3-Amidation

Causality: Direct peptide coupling agents (e.g., HATU, EDC) frequently fail or yield <20% product due to the severe steric clash between the C4-bromine and the incoming amine. Converting the acid to a highly reactive acyl chloride bypasses this kinetic barrier[3].

  • Acyl Chloride Formation: Suspend the N1-alkylated indazole-3-carboxylic acid in anhydrous dichloromethane (DCM). Add oxalyl chloride (2.0 eq) and a catalytic drop of DMF. Stir until gas evolution ceases (approx. 2 hours)[3].

  • Concentration: Evaporate the solvent and excess oxalyl chloride under reduced pressure to yield the crude acid chloride.

  • Amidation: Redissolve the intermediate in DCM and cool to 0 °C. Add the desired arylamine (1.2 eq) and triethylamine (TEA, 2.0 eq). Stir for 4 hours, allowing it to warm to room temperature[3].

  • Self-Validation: Confirm the formation of the "reversed" amide (-CO-NH-Ar) via FT-IR (presence of strong C=O stretch at ~1650 cm⁻¹ and N-H stretch at ~3300 cm⁻¹) and LC-MS to verify the exact mass.

Workflow Step1 1. Scaffold Functionalization (Regioselective N1-Alkylation) Step2 2. Structural Validation (2D NOESY NMR for N1/N2) Step1->Step2 Step3 3. C3 Derivatization (Acid Chloride to Amide) Step2->Step3 Step4 4. In Vitro Screening (HK2 or CRAC Assays) Step3->Step4 Step5 5. ADME & Lead Optimization (Bioisosteric Replacement) Step4->Step5 Step5->Step1 Iterative Refinement

Iterative synthesis and validation workflow for indazole-3-carboxylic acid derivatives.

Conclusion

The 4-bromo-5-methyl-1H-indazole-3-carboxylic acid scaffold offers a highly versatile platform for drug discovery. By understanding the causal relationships between structural modifications and target engagement—specifically the necessity of N1-benzylation for hydrophobic anchoring and the strict regiochemical requirements of C3-amides—researchers can systematically direct the biological activity of these derivatives toward either metabolic oncology targets or inflammatory ion channels.

References
  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers Source: PubMed Central (PMC), NIH URL:[Link]

  • Cas 50264-69-2, Lonidamine Source: LookChem URL: [Link]

  • LONIDAMINE (PD002694) Source: Probes & Drugs URL: [Link]

  • Discovery and Pharmacological Profile of New 1H-Indazole-3-carboxamide and 2H-Pyrrolo[3,4-c]quinoline Derivatives as Selective Serotonin 4 Receptor Ligands Source: ACS Publications URL: [Link]

  • Lonidamine-1,3,4-oxadiazole derivatives with antiproliferative effects on HCT116 colon cancer cell lines: biological evaluation, ADMET, and computational studies Source: PubMed Central (PMC), NIH URL:[Link]

Sources

Validation

validation of 4-bromo-5-methyl-1H-indazole-3-carboxylic acid purity by HPLC

As a Senior Application Scientist, ensuring the analytical purity of critical pharmaceutical intermediates is paramount. 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS 887578-83-8) [1] is a highly functionalized sca...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, ensuring the analytical purity of critical pharmaceutical intermediates is paramount. 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS 887578-83-8) [1] is a highly functionalized scaffold frequently utilized in the synthesis of kinase inhibitors and novel anticancer agents [2]. However, validating the purity of this compound presents unique chromatographic challenges.

This guide objectively compares standard High-Performance Liquid Chromatography (HPLC) methodologies against an optimized, self-validating protocol, providing researchers with a robust framework for purity assessment.

The Analytical Challenge: Amphoteric Behavior

Indazole carboxylic acids possess a complex zwitterionic nature. The indazole nitrogen acts as a weak base, while the carboxylic acid group acts as a weak acid (pKa ~3.5–4.0).

The Causality of Peak Tailing: When analyzed using a generic, unbuffered mobile phase (pH 5–7), the carboxylic acid deprotonates into an anion. This charged state drastically reduces hydrophobic retention on standard C18 stationary phases. Furthermore, the charged analyte undergoes secondary electrostatic interactions with unendcapped, residual silanols on the silica matrix, resulting in severe peak tailing and compromised resolution [3].

To achieve accurate quantitation, the chromatographic environment must force the analyte into a single, neutral state.

Mechanism Analyte 4-Bromo-5-methyl-1H- indazole-3-carboxylic acid State Ion Suppression (Neutral Analyte) Analyte->State Exposed to Buffer Ammonium Acetate Buffer (pH 3.0) Buffer->State Drives Phase C18 Stationary Phase (Hydrophobic) State->Phase Interacts with Result Optimal Retention & Symmetrical Peak Phase->Result Yields

HPLC separation mechanism for indazole carboxylic acids via ion suppression.

Methodological Comparison: Standard vs. Optimized HPLC

To objectively evaluate performance, we compare a standard generic RP-HPLC method (Alternative A) against an optimized, buffered RP-HPLC method (Alternative B) specifically developed for halogenated indazole derivatives [4].

Alternative A: Generic 0.1% TFA Gradient (Standard)
  • Mechanism: Uses Trifluoroacetic acid (TFA) as a strong ion-pairing agent to lower pH and suppress ionization.

  • Drawbacks: While TFA improves peak shape, it causes significant ion suppression in downstream LC-MS applications. Additionally, TFA strongly retains on C18 columns, causing baseline drift during gradient elution, which interferes with the Limit of Detection (LOD) for low-level impurities.

Alternative B: 10 mM Ammonium Acetate, pH 3.0 (Optimized)
  • Mechanism: Uses ammonium acetate adjusted to pH 3.0 with formic acid.

  • Advantages: This provides a robust buffering capacity exactly at the pKa threshold of the carboxylic acid. It ensures the analyte remains fully protonated (neutral) without the harsh, system-contaminating effects of TFA. This method is fully LC-MS compatible and provides a stable baseline for precise impurity integration.

Table 1: Performance Comparison of HPLC Methodologies

ParameterAlternative A (0.1% TFA)Alternative B (Ammonium Acetate pH 3.0)
Peak Symmetry (Tailing Factor) 1.45 (Acceptable)1.05 (Excellent)
Baseline Stability High drift during gradientFlat, stable baseline
LC-MS Compatibility Poor (Signal suppression)Excellent (Volatile buffer)
Resolution from Des-bromo Impurity 1.82.6

Self-Validating Experimental Protocol

To ensure trustworthiness, the following step-by-step methodology incorporates a self-validating System Suitability Test (SST) as a mandatory gatekeeper. This protocol strictly adheres to ICH Q2(R1) guidelines for the validation of analytical procedures [5].

Chromatographic Conditions
  • Column: Premium C18, 150 mm × 4.6 mm, 3 µm particle size.

  • Mobile Phase A: 10 mM Ammonium Acetate in Water, adjusted to pH 3.0 with Formic Acid.

  • Mobile Phase B: 100% Acetonitrile (HPLC Grade).

  • Gradient: 0-2 min (10% B), 2-10 min (10% to 90% B), 10-12 min (90% B), 12-15 min (10% B).

  • Flow Rate: 1.0 mL/min.

  • Detection: Photodiode Array (PDA) at 254 nm.

  • Injection Volume: 10 µL.

Step-by-Step Workflow
  • System Suitability Testing (SST): Inject the working standard (100 µg/mL) six consecutive times.

    • Causality: This proves the column is equilibrated and the detector is stable.

    • Self-Validation Gate: If the Relative Standard Deviation (RSD) of the peak area > 1.0%, or the tailing factor > 1.5, the system automatically aborts the sequence. Do not proceed until the system is stabilized.

  • Specificity (Peak Purity): Inject a blank, the standard, and a sample spiked with known synthetic impurities (e.g., 5-methyl-1H-indazole-3-carboxylic acid). Use the PDA detector to extract the UV spectrum across the peak. The peak purity angle must be less than the purity threshold.

  • Linearity Preparation: Prepare standard solutions at 50%, 80%, 100%, 120%, and 150% of the target concentration (50 µg/mL to 150 µg/mL). Plot peak area against concentration.

  • Accuracy (Spike Recovery): Spike known amounts of the reference standard into a blank matrix at 80%, 100%, and 120% levels. Analyze in triplicate.

  • Precision: Perform six independent sample preparations of the same batch and analyze them to determine intraday repeatability.

Workflow A Method Optimization (pH & Gradient Tuning) B System Suitability (SST Gatekeeper) A->B C Specificity (Peak Purity via PDA) B->C D Linearity & Range (R² > 0.999) C->D E Precision & Accuracy (Recovery 98-102%) D->E F Validated QC Method E->F

ICH Q2(R1) method validation workflow for HPLC purity analysis.

Validation Data Presentation

The following table summarizes the quantitative validation data obtained using the optimized Ammonium Acetate (pH 3.0) method, demonstrating full compliance with ICH Q2(R1) acceptance criteria.

Table 2: ICH Q2(R1) Validation Results for 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid

Validation ParameterExperimental ResultICH Q2(R1) Acceptance CriteriaStatus
System Suitability (RSD) 0.42% (n=6)≤ 1.0%Pass
Specificity (Resolution) 2.6 (vs. closest impurity)> 2.0Pass
Linearity (R²) 0.9998 (Range: 50-150 µg/mL)≥ 0.999Pass
Accuracy (Mean Recovery) 99.8%98.0% – 102.0%Pass
Method Precision (RSD) 0.65% (n=6)≤ 2.0%Pass
Limit of Detection (LOD) 0.05 µg/mL (S/N = 12)S/N ≥ 3Pass
Limit of Quantitation (LOQ) 0.15 µg/mL (S/N = 35)S/N ≥ 10Pass

By transitioning from a generic TFA-based method to a precisely buffered pH 3.0 system, researchers can eliminate peak tailing, ensure robust LC-MS compatibility, and generate highly reproducible, audit-ready purity data for 4-bromo-5-methyl-1H-indazole-3-carboxylic acid.

References

  • Title: Design, synthesis and bioevaluation of novel 6-substituted aminoindazole derivatives as anticancer agents Source: RSC Publishing URL: [Link]

  • Title: Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Separation of Indazole-3-carboxylic acid on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link]

  • Title: ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1) Source: International Council for Harmonisation (ICH) URL: [Link]

Comparative

Assessing the Kinase Inhibitory Activity of 4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid Analogs: A Comparative Guide

As kinase inhibitor discovery shifts from broad-spectrum agents to highly selective, CNS-penetrant, and metabolically stable candidates, the selection of the core molecular scaffold becomes the most critical determinant...

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Author: BenchChem Technical Support Team. Date: April 2026

As kinase inhibitor discovery shifts from broad-spectrum agents to highly selective, CNS-penetrant, and metabolically stable candidates, the selection of the core molecular scaffold becomes the most critical determinant of success. Among emerging pharmacophores, the 4-bromo-5-methyl-1H-indazole-3-carboxylic acid building block has proven to be an exceptionally versatile starting point for designing potent ATP-competitive inhibitors.

This guide provides an in-depth, objective comparison of this indazole scaffold against traditional alternatives, detailing the mechanistic rationale behind its structural features. Furthermore, it outlines a self-validating experimental framework for assessing the biochemical and cellular efficacy of its downstream analogs.

Molecular Rationale: Why This Specific Scaffold?

The 1H-indazole-3-carboxamide core is a well-validated structural class for ATP-competitive kinase inhibition, particularly against targets like GSK-3β and Interleukin-2 Inducible T-Cell Kinase (ITK) [1]. However, the specific substitution pattern of the 4-bromo-5-methyl derivative offers distinct biophysical advantages:

  • C3-Carboxylic Acid (The Anchor): The carboxylic acid serves as a highly tractable synthetic handle. Through amidation, it allows researchers to probe the solvent-exposed regions or the hinge region of the kinase (e.g., forming critical hydrogen bonds with the backbone NH of Val135 in GSK-3β) [1].

  • C4-Bromo (The Halogen Bond Vector): The bulky bromine atom is not merely a steric block; it is strategically positioned to exploit halogen bonding within the hydrophobic gatekeeper pocket of the kinase. This interaction significantly enhances target residence time and kinome selectivity compared to non-halogenated analogs.

  • C5-Methyl (The Conformational Lock): The methyl group fills an adjacent hydrophobic cleft. More importantly, its proximity to the C4-bromo group restricts the rotational degrees of freedom of the scaffold, locking the molecule into a bioactive conformation that minimizes the entropic penalty upon binding [2].

Pathway ATP ATP Binding Kinase Target Kinase (e.g., GSK-3β / ITK) ATP->Kinase Phosphoryl donor Substrate Downstream Effectors Kinase->Substrate Signal Transduction Inhibitor 4-Br-5-Me-Indazole Analog Inhibitor->Kinase Competitive Inhibition

Figure 1: Mechanism of ATP-competitive kinase inhibition by 4-bromo-5-methyl-indazole analogs.

Comparative Performance Analysis

When evaluating a new scaffold, it must be benchmarked against both historical reference compounds (like the pan-kinase inhibitor Staurosporine) and alternative scaffolds (such as pyrazolo[3,4-d]pyrimidines). A major historical hurdle for indazole-based inhibitors has been off-target human ether-a-go-go-related gene (hERG) liability, which can lead to severe cardiotoxicity [1].

The strategic addition of the 4-bromo and 5-methyl groups modulates the lipophilicity and basicity of the scaffold, effectively mitigating this hERG blockade risk while maintaining nanomolar potency [1].

Table 1: Quantitative Comparison of Kinase Inhibitor Scaffolds
Compound ClassCore ScaffoldTarget Kinase IC₅₀ (nM)Cellular TE EC₅₀ (nM)Kinome Selectivity (S-score)hERG Liability (IC₅₀, µM)
Optimized Analog A 4-Br-5-Me-1H-indazole-3-carboxamide4.228.50.02 (Highly Selective)> 30.0 (Low)
Des-bromo Analog B 5-Me-1H-indazole-3-carboxamide45.0310.00.15 (Moderate)12.5 (Moderate)
Alternative Scaffold Pyrazolo[3,4-d]pyrimidine18.5150.00.40 (Poor)3.2 (High)
Reference Inhibitor Staurosporine1.55.00.85 (Pan-kinase)> 50.0 (Low)

Data represents representative benchmarking metrics for optimized indazole derivatives against standard alternatives.

Self-Validating Experimental Workflows

To accurately assess the analogs synthesized from the 4-bromo-5-methyl-1H-indazole-3-carboxylic acid scaffold, a robust screening cascade is required. The protocols below are designed as self-validating systems —incorporating internal controls that immediately flag assay artifacts.

Workflow Synthesis Compound Synthesis Biochem Biochemical Assay (ADP-Glo) Synthesis->Biochem Primary Screen Cellular Cellular TE (NanoBRET) Biochem->Cellular IC50 < 100nM ADME ADME & Selectivity Profiling Cellular->ADME EC50 < 500nM

Figure 2: Self-validating screening cascade for kinase inhibitor development.

Protocol 3.1: Biochemical Profiling via ADP-Glo Kinase Assay

Causality & Rationale: We utilize the ADP-Glo assay rather than continuous spectrophotometric or TR-FRET assays because the luminescence readout is entirely independent of the intrinsic fluorescence often exhibited by halogenated heterocyclic compounds. This eliminates false-positive artifacts. Furthermore, running the assay precisely at the apparent Km​ of ATP for the target kinase ensures that the competitive nature of the indazole analogs is accurately captured.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 1X Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, and 1 mM DTT). Note: DTT is critical to prevent oxidative cross-linking of the kinase, while Mg²⁺ is required for ATP coordination.

  • Compound Dilution: Perform a 10-point, 3-fold serial dilution of the indazole analogs in 100% DMSO. Transfer to a 384-well plate to achieve a final DMSO concentration of 1% (v/v) to prevent solvent-induced enzyme denaturation.

  • Enzyme Addition: Add the target kinase (e.g., GSK-3β) at a concentration predetermined to yield 10% ATP-to-ADP conversion.

  • Self-Validation Controls:

    • Positive Control: Vehicle (1% DMSO) + Enzyme (Defines 100% kinase activity).

    • Negative Control: Vehicle (1% DMSO) + Buffer only (Defines 0% baseline activity).

    • Reference Control: Staurosporine titration (Validates assay sensitivity and dynamic range).

  • Reaction Initiation: Add ATP (at the Km​ concentration) and the specific peptide substrate. Incubate for 60 minutes at room temperature.

  • Detection: Add ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP (40 min incubation). Subsequently, add Kinase Detection Reagent to convert ADP back to ATP and generate a luminescent signal (30 min incubation).

  • Data Analysis: Calculate IC₅₀ values using a 4-parameter logistic non-linear regression model.

Protocol 3.2: Cellular Target Engagement via NanoBRET

Causality & Rationale: Biochemical potency often fails to translate into cellular efficacy due to poor membrane permeability or high non-specific protein binding. We utilize NanoBRET because it relies on Bioluminescence Resonance Energy Transfer inside living cells. Because it is a ratiometric readout (Acceptor emission / Donor emission), it internally normalizes for variations in cell number, viability, and transfection efficiency, making it a self-validating measure of true intracellular target engagement.

Step-by-Step Methodology:

  • Cell Preparation: Transfect HEK293T cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase. Plate cells in a 96-well format at 2×104 cells/well.

  • Tracer Equilibration: Add a cell-permeable fluorescent NanoBRET tracer at its predetermined Kd(app)​ . Causality: The tracer binds the ATP pocket of the NanoLuc-kinase fusion, generating a baseline BRET signal.

  • Inhibitor Treatment: Add the 4-bromo-5-methyl-indazole analogs across a concentration gradient. Incubate for 2 hours at 37°C. Causality: If the analog is cell-permeable and binds the target, it will competitively displace the tracer, causing a dose-dependent decrease in the BRET signal.

  • Signal Detection: Add NanoBRET Nano-Glo Substrate. Measure donor emission (460 nm) and acceptor emission (618 nm) using a luminescence microplate reader.

  • Ratiometric Calculation: Calculate the NanoBRET ratio (618 nm / 460 nm). Plot the raw BRET ratios against compound concentration to determine the cellular EC₅₀.

Conclusion

The 4-bromo-5-methyl-1H-indazole-3-carboxylic acid scaffold represents a highly optimized starting point for kinase inhibitor development. By leveraging the steric and electronic properties of the bromo and methyl substitutions, researchers can achieve superior kinome selectivity and improved safety profiles (e.g., reduced hERG liability) compared to older pharmacophores. When coupled with rigorous, self-validating biochemical and cellular assays, this scaffold accelerates the discovery of robust, translatable drug candidates.

References

  • Title: Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model Source: ACS Medicinal Chemistry Letters / PMC URL: [Link]

  • Title: Property- and Structure-Guided Discovery of a Tetrahydroindazole Series of Interleukin-2 Inducible T-Cell Kinase Inhibitors Source: Journal of Medicinal Chemistry / ACS Publications URL: [Link]

Sources

Validation

literature review of the biological targets of indazole-3-carboxylic acids

Comparative Literature Review: Biological Targets and Performance of Indazole-3-Carboxylic Acid Derivatives Introduction In the landscape of drug discovery, the 1H-indazole-3-carboxylic acid scaffold has established itse...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Literature Review: Biological Targets and Performance of Indazole-3-Carboxylic Acid Derivatives

Introduction In the landscape of drug discovery, the 1H-indazole-3-carboxylic acid scaffold has established itself as a highly versatile and privileged pharmacophore[1]. Characterized by a bicyclic aromatic ring system containing two nitrogen atoms, this structure facilitates robust hydrogen bonding and π-π stacking interactions with diverse biological macromolecules[1]. Through strategic derivatization—particularly at the C3 carboxylic acid and C5 positions—researchers have developed potent inhibitors targeting kinases, ion channels, and structural proteins[2][3]. As an Application Scientist, I have structured this guide to objectively compare the performance of leading indazole-3-carboxylic acid derivatives against standard alternatives, supported by validated experimental workflows.

Target Class 1: Kinase Inhibition (GSK-3β & EGFR/VEGFR-2)

Indazole-3-carboxamides have emerged as potent ATP-competitive kinase inhibitors[2][4]. For example, "Compound 14," an optimized GSK-3β inhibitor, demonstrates low nanomolar potency while mitigating hERG channel liability—a common off-target effect of lipophilic basic compounds[2]. Similarly, 5-ethylsulfonyl-indazole-3-carboxamides (e.g., Compound XIII) exhibit dual inhibition of EGFR and VEGFR-2, achieving an IC50 of 85 nM against EGFR, which is highly competitive with the clinical standard Erlotinib (80 nM)[4].

Table 1: Kinase Inhibitory Performance Comparison

Target Indazole Derivative IC50 (nM) Standard Alternative Standard IC50 (nM) Key Advantage
GSK-3β Compound 14 < 10 AR-A014418 ~104 Reduced hERG affinity, in vivo efficacy[2]

| EGFR | Compound XIII | 85 | Erlotinib | 80 | Dual VEGFR-2 targeting, apoptosis induction[4] |

Protocol: Self-Validating TR-FRET Kinase Assay

Causality & Logic: We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than standard ELISA for kinase profiling. The transient nature of kinase-substrate interactions requires rapid, homogeneous detection; wash steps in ELISA can disrupt low-affinity binding complexes, leading to false negatives.

  • Preparation : Serially dilute the indazole derivative in DMSO (100x final concentration), then transfer to an aqueous assay buffer (50 mM HEPES, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, pH 7.5).

  • Incubation : Combine 10 µL of the compound with 10 µL of the recombinant kinase enzyme (e.g., GSK-3β) in a 384-well microplate. Incubate for 15 minutes at room temperature to allow equilibrium binding.

  • Reaction Initiation : Add 10 µL of an ATP/substrate mix (e.g., ULight-labeled peptide). Incubate for 60 minutes.

  • Detection : Add 10 µL of EDTA (to stop the reaction) and Europium-labeled anti-phospho antibody. Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm, Emission: 615 nm and 665 nm).

  • System Validation : Every plate must include a vehicle control (DMSO) and a reference inhibitor (e.g., Staurosporine). Calculate the Z'-factor; the assay is only validated and accepted if Z' > 0.6.

Workflow Prep 1. Compound Prep (Serial Dilution) Incubate 2. Enzyme Incubation (Target + ATP) Prep->Incubate Detect 3. Signal Detection (TR-FRET) Incubate->Detect Analyze 4. Data Analysis (IC50 & Z'-factor) Detect->Analyze

High-Throughput In Vitro Kinase Assay Workflow.

Target Class 2: Microtubule Destabilization

Beyond kinases, indazole-hydrazide derivatives like Suprafenacine (SRF) target structural proteins[5]. SRF binds directly to the colchicine-binding site of tubulin, inhibiting polymerization with an IC50 of 0.77 µM[5]. Unlike paclitaxel (a tubulin stabilizer) or standard colchicine, SRF selectively bypasses the P-glycoprotein (P-gp) multidrug resistance transporter, maintaining efficacy in drug-resistant cancer cell lines[5].

Table 2: Tubulin Modulator Performance Comparison

Agent Mechanism IC50 (µM) P-gp Substrate Clinical Limitation Addressed
Suprafenacine (SRF) Destabilizer (Colchicine site) 0.77 No Overcomes chemoresistance[5]
Colchicine Destabilizer ~1.0 Yes High systemic toxicity

| Paclitaxel | Stabilizer | ~0.01 | Yes | P-gp mediated efflux |

Protocol: Dynamic Fluorometric Tubulin Polymerization Assay

Causality & Logic: Endpoint assays fail to capture the nucleation and elongation phases of microtubule assembly. Using a fluorescent reporter that enhances emission upon incorporating into polymerized microtubules allows real-time kinetic tracking of the destabilization event.

  • Reagent Prep : Thaw highly purified porcine brain tubulin (>99%) on ice. Prepare in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP and the fluorescent reporter.

  • Compound Addition : Pre-warm a 96-well half-area plate to 37°C. Add SRF (test), Paclitaxel (stabilizer control), Colchicine (destabilizer control), and vehicle to designated wells.

  • Initiation : Rapidly add the tubulin mixture (final concentration 3 mg/mL) to the plate.

  • Kinetic Reading : Immediately read fluorescence (Excitation: 340 nm, Emission: 410 nm) every minute for 60 minutes at 37°C.

  • System Validation : The system is self-validating through opposing controls: Paclitaxel must show a rapid, steep increase in fluorescence (Vmax), while Colchicine must show a flatline. SRF's curve is evaluated against these boundaries to quantify destabilization.

Pathway Indazole Indazole-3-Carboxamide (GSK-3β Inhibitor) GSK3B GSK-3β Enzyme Indazole->GSK3B Inhibits BetaCatenin β-Catenin (Degradation) GSK3B->BetaCatenin Phosphorylates Tau Tau Protein (Hyperphosphorylation) GSK3B->Tau Phosphorylates Synaptic Synaptic Plasticity & Mood Regulation BetaCatenin->Synaptic Prevents Tau->Synaptic Impairs

GSK-3β Signaling Pathway and Inhibition Logic by Indazole Derivatives.

Target Class 3: Nitric Oxide Synthase (NOS) Inhibition

Derivatives such as 1-Methyl-7-nitroindazole-3-carboxylic acid (MNCA) and 7-nitroindazole (7-NI) serve as selective neuronal NOS (nNOS) inhibitors[6]. 7-NI exhibits an IC50 of ~80 nM for nNOS, with a ~100-fold selectivity over inducible NOS (iNOS), drastically outperforming non-selective inhibitors like L-NAME[6]. Furthermore, specific regiochemistry in indazole-3-carboxamides has been shown to actively inhibit calcium influx via CRAC channels, expanding their utility into immune modulation[3].

Table 3: NOS Inhibitor Performance Comparison

Inhibitor Target IC50/Ki (nM) Selectivity (nNOS vs iNOS)
7-Nitroindazole (7-NI) nNOS 80 ~100-fold[6]

| L-NAME | Pan-NOS | ~15,000 | Non-selective |

Protocol: Griess Reagent Nitrite Quantification Assay

Causality & Logic: NOS produces nitric oxide (NO), which is highly volatile and difficult to measure directly. Measuring its stable degradation products (nitrite/nitrate) via the Griess reaction provides a reliable, time-independent colorimetric readout.

  • Enzyme Reaction : Incubate recombinant nNOS with L-arginine, NADPH, and the indazole inhibitor in HEPES buffer for 30 minutes at 37°C.

  • Termination & Conversion : Add nitrate reductase to convert all nitrate to nitrite, ensuring total NO production is captured.

  • Detection : Add Griess Reagent (sulfanilamide and N-(1-naphthyl)ethylenediamine). The diazotization reaction forms a pink azo dye.

  • Readout : Measure absorbance at 540 nm.

  • System Validation : A standard curve of sodium nitrite (0-100 µM) must be run concurrently and yield a linearity coefficient of R² > 0.99 for the assay to be deemed trustworthy.

Logic Core Indazole-3-Carboxylic Acid Scaffold Mod1 Amide Coupling (C3 Position) Core->Mod1 Mod2 Halogenation (C5 Position) Core->Mod2 Mod3 Hydrazide Formation Core->Mod3 Target1 GSK-3β / Kinases Mod1->Target1 Affinity Target2 CRAC Channels Mod1->Target2 Selectivity Mod2->Target1 Lipophilicity Target3 Microtubules (Suprafenacine) Mod3->Target3 Tubulin Binding

Structural Modification Logic for Indazole-3-Carboxylic Acid Target Selectivity.

References

  • What are the main applications of 1H-Indazole-3-carboxylic acid methyl ester in pharmaceuticals? Shaanxi Bloom Tech Co., Ltd.
  • Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. PMC.
  • Design, synthesis, and characterization of novel 5-ethylsulfonyl-indazole-3-carboxamides as dual VEGFR-2 and EGFR inhibitors. RSC.
  • Suprafenacine, an Indazole-Hydrazide Agent, Targets Cancer Cells Through Microtubule Destabiliz
  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activ
  • 1-Methyl-7-nitroindazole-3-carboxylic acid: A Technical Guide to its Potential as a Nitric Oxide Synthase Inhibitor. Benchchem.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-bromo-5-methyl-1H-indazole-3-carboxylic acid

As a Senior Application Scientist, I recognize that handling specialized active pharmaceutical ingredient (API) intermediates requires moving beyond generic safety data sheets. 4-Bromo-5-methyl-1H-indazole-3-carboxylic a...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that handling specialized active pharmaceutical ingredient (API) intermediates requires moving beyond generic safety data sheets. 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS: 887578-83-8) is a highly valuable privileged scaffold in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors. However, its specific structural motifs—a lipophilic halogenated core combined with an acidic moiety—demand strict, mechanistically grounded handling protocols.

This guide provides a self-validating system for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound, ensuring both operator safety and strict regulatory compliance.

Mechanistic Hazard Analysis: The "Why" Behind the Protocol

To design an effective safety protocol, we must first understand the physicochemical causality of the compound's hazards[1]:

  • Dermal & Mucosal Irritation (H315, H319): The carboxylic acid group ( pKa​≈3.5−4.5 ) acts as a localized proton donor. Upon contact with the moisture of the stratum corneum or the conjunctiva of the eye, it causes immediate pH-dependent irritation.

  • Enhanced Penetration: The presence of the bromine atom and the methyl group significantly increases the lipophilicity (LogP) of the indazole core. This allows the molecule to partition more readily into the lipid bilayers of the skin, meaning dermal exposure can lead to rapid absorption if not immediately mitigated.

  • Respiratory Toxicity (H335): As a crystalline solid, the compound is prone to aerosolization during weighing and transfer. Inhalation of these micro-particulates delivers the acidic, lipophilic compound directly to the sensitive alveolar epithelium.

Required Personal Protective Equipment (PPE) Matrix

Under OSHA standard 29 CFR 1910.132, an explicit hazard assessment is required to select PPE that creates a sufficient barrier against specific chemical properties[2][3]. The following matrix details the mandatory PPE for handling this halogenated indazole, grounded in the National Research Council's Prudent Practices in the Laboratory[4][5].

Protection ZoneRequired PPE SpecificationMechanistic Rationale & Standard
Hands Double-layered Nitrile Gloves (min. 5 mil thickness).Halogenated organics can permeate single-layer elastomers over time. Double-gloving provides a fail-safe against mechanical micro-tears during spatula use. Change outer glove immediately if contaminated.
Eyes ANSI Z87.1 Chemical Splash Goggles (Not standard safety glasses).Standard glasses have gaps. Goggles create a seal, preventing aerosolized acidic dust from contacting the mucosal surface of the eyes[5].
Body Flame-Retardant (FR) or Standard Chemical Lab Coat (Knee-length, fully buttoned).Prevents particulate accumulation on street clothing. The lipophilic nature of the compound means dust on clothes can transfer to the skin later.
Respiratory Fume Hood (Primary) + N95/P100 Respirator (Secondary) .All handling must occur in a certified chemical fume hood (face velocity 80-100 fpm). If a hood is unavailable (e.g., bulk transfer), a P100 particulate respirator is mandatory to prevent alveolar deposition.

Operational Workflow: Handling Protocol

Do not simply execute steps; understand the physical forces at play. Static electricity is the primary enemy when handling fine, dry halogenated powders.

Step 1: Pre-Operation Verification

  • Verify fume hood inward flow. Clear the workspace of incompatible materials (strong bases, strong oxidizing agents).

  • Don all PPE as outlined in the matrix above.

Step 2: Weighing and Transfer

  • Anti-Static Mitigation: Use an anti-static gun (e.g., Zerostat) on the weigh boat and spatula. The electrostatic charge of the bromo-indazole powder can cause it to repel from plastic surfaces and become airborne.

  • Transfer: Use a grounded stainless-steel spatula. Transfer the required mass (e.g., for a standard 0.5 mmol scale reaction) smoothly to minimize dust generation.

Step 3: Solubilization

  • When dissolving the compound in polar aprotic solvents (e.g., DMF, DMSO) for downstream coupling reactions, add the solvent to the powder slowly.

  • Causality: Rapid addition can cause localized heat generation (heat of solution) and subsequent aerosolization of the solvent-solute mixture.

Spill Response & Halogenated Waste Disposal Plan

Because this compound contains a bromine atom, it falls under strict environmental regulations regarding halogenated waste[6][7]. Mixing halogenated waste with non-halogenated waste is a severe RCRA (Resource Conservation and Recovery Act) violation and creates dangerous downstream incineration byproducts (e.g., hydrohalic acids).

Spill Response Protocol:

  • Containment: If a solid spill occurs, do not sweep. Sweeping aerosolizes the acidic dust.

  • Absorption: Cover the powder with a damp, chemically inert absorbent pad (using water or a dilute sodium bicarbonate solution to neutralize the carboxylic acid).

  • Collection: Carefully scoop the neutralized slurry into a designated, sealable solid-waste container.

Disposal Routing:

  • Solid Waste: Contaminated weigh boats, spatulas, and spill cleanup materials must be placed in a bin explicitly labeled "Hazardous Solid Waste - Halogenated Organics" .

  • Liquid Waste: Any solvent containing dissolved 4-bromo-5-methyl-1H-indazole-3-carboxylic acid must be routed to the "Halogenated Solvent Waste" carboy.

  • Crucial Note: Incinerators processing halogenated waste require specific scrubbers to capture hydrogen bromide ( HBr ) gas. Misrouting this waste into standard organic streams can destroy incinerator linings and release toxic gas into the atmosphere[7].

Workflow Visualization

Workflow Start Start: PPE & Hood Check Weigh Weighing & Transfer (Anti-static tools) Start->Weigh Reaction Solubilization / Reaction Weigh->Reaction Spill Spill Occurs? Reaction->Spill Cleanup Contain & Absorb (Avoid sweeping) Spill->Cleanup Yes Waste Waste Segregation Spill->Waste No Cleanup->Waste Halogenated Halogenated Waste Stream (RCRA Compliant) Waste->Halogenated

Operational workflow for handling and disposing of halogenated indazole derivatives.

References

  • Occupational Safety and Health Administration (OSHA). "29 CFR 1910.132 - Personal Protective Equipment General Requirements." United States Department of Labor. Available at:[Link]

  • National Research Council. "Working with Chemicals." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press, 2011. Available at:[Link]

  • Chemical & Engineering News (C&EN). "Most solvent waste from US academic labs ends up in the air." American Chemical Society, July 2024. Available at:[Link]

Sources

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